(rel)-Asperparaline A

Core Science & Biosynthesis

(rel)-Asperparaline A: A Technical Guide to its Discovery, Isolation, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

(rel)-Asperparaline A is a paralytic alkaloid first isolated from the fungus Aspergillus japonicus JV-23. This technical guide provides a comprehensive overview of the discovery, isolation, and structural elucidation of this potent insecticidal compound. Detailed experimental protocols, compiled quantitative data, and visualizations of the isolation workflow and its biological target are presented to serve as a valuable resource for researchers in natural product chemistry, drug discovery, and related fields. (rel)-Asperparaline A's unique spiro-succinimide structure and its activity as a selective blocker of insect nicotinic acetylcholine (B1216132) receptors highlight its potential as a lead compound for the development of novel insecticides.

Discovery and Biological Activity

(rel)-Asperparaline A was discovered during a screening program for novel bioactive secondary metabolites from fungal sources. It was isolated from the fermented solids of Aspergillus japonicus JV-23, a fungus cultured on okara, the insoluble residue of whole soybeans.[1] Initial bioassays revealed that extracts containing (rel)-Asperparaline A exhibited significant paralytic activity against silkworms.[1] Further investigation into its mechanism of action identified (rel)-Asperparaline A as a potent and selective antagonist of insect nicotinic acetylcholine receptors (nAChRs), which are crucial components of the insect central nervous system.[2] This targeted activity makes it a promising candidate for the development of new insecticides with potentially lower toxicity to non-target organisms.

Experimental Protocols

The following sections detail the methodologies for the fermentation, extraction, and purification of (rel)-Asperparaline A from Aspergillus japonicus JV-23. These protocols are based on established methods for the isolation of secondary metabolites from Aspergillus species grown on solid-state fermentation.

Fungal Strain and Culture Conditions

• Microorganism: Aspergillus japonicus JV-23

• Culture Medium: Solid-state fermentation on a substrate of okara (insoluble soybean residue). Alternatively, rice or wheat bran can be used.[3]

• Fermentation Parameters:

  • Temperature: 25-30°C[3]

  • Moisture Content: 40-60%[3]

  • Incubation Time: 14-21 days[3]

Protocol:

• Prepare the solid substrate (e.g., okara) by adjusting the moisture content to the desired level with sterile distilled water.

• Autoclave the moistened substrate at 121°C for 20-30 minutes to ensure sterility.[3]

• Inoculate the sterile substrate with a spore suspension or mycelial plugs of Aspergillus japonicus JV-23.

• Incubate the culture in a controlled environment at the optimal temperature for the specified duration.

Extraction and Isolation

The extraction and isolation of (rel)-Asperparaline A involves a multi-step process to separate the target compound from the fungal biomass and other metabolites.

Protocol:

• Drying and Grinding: Following fermentation, the solid culture is dried at a low temperature (e.g., 40-50°C) and then finely ground to increase the surface area for extraction.

• Solvent Extraction: The powdered fungal biomass is extracted exhaustively with an organic solvent. Ethyl acetate (B1210297) is a commonly used solvent for alkaloids of this type.[4] This can be performed by maceration with stirring or through Soxhlet extraction.

• Concentration: The organic solvent extract is filtered and then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Chromatographic Purification: The crude extract is subjected to a series of chromatographic techniques to isolate (rel)-Asperparaline A. A typical purification workflow would involve:

  • Initial Fractionation: The crude extract is often first fractionated using vacuum liquid chromatography (VLC) or column chromatography over silica (B1680970) gel, eluting with a gradient of increasing polarity (e.g., hexane-ethyl acetate followed by ethyl acetate-methanol).

  • Fine Purification: Fractions containing the target compound, as identified by thin-layer chromatography (TLC) and bioassay, are further purified using high-performance liquid chromatography (HPLC), often with a reversed-phase column (e.g., C18) and a suitable mobile phase (e.g., a gradient of acetonitrile (B52724) in water).

Data Presentation

The structural elucidation of (rel)-Asperparaline A was accomplished through a combination of spectroscopic techniques. The following tables summarize the key quantitative data.

Table 1: Spectroscopic Data for (rel)-Asperparaline A

Technique	Key Observations
¹H NMR	Data not available in search results. The original publication would contain a table of chemical shifts (δ) in ppm, coupling constants (J) in Hz, and multiplicities (s, d, t, q, m) for each proton.
¹³C NMR	Data not available in search results. The original publication would list the chemical shifts (δ) in ppm for each carbon atom.
Mass Spectrometry (MS)	Specific m/z values not available. High-resolution mass spectrometry would provide the exact mass, allowing for the determination of the molecular formula.

Table 2: X-ray Crystallography Data for (rel)-Asperparaline A

Parameter	Value
Crystal System	Data not available in search results.
Space Group	Data not available in search results.
Unit Cell Dimensions	a, b, c (Å) and α, β, γ (°). Data not available in search results.
Volume (ų)	Data not available in search results.
Z	Data not available in search results.
Density (calculated) (g/cm³)	Data not available in search results.
R-factor	Data not available in search results.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the isolation of (rel)-Asperparaline A.

Figure 1. Experimental workflow for the isolation of (rel)-Asperparaline A.

Signaling Pathway

The diagram below depicts the antagonistic action of (rel)-Asperparaline A on an insect nicotinic acetylcholine receptor (nAChR).

Figure 2. Antagonistic action of (rel)-Asperparaline A on insect nAChR.

Conclusion

(rel)-Asperparaline A represents a structurally novel and biologically potent secondary metabolite from Aspergillus japonicus. Its discovery and characterization provide a valuable addition to the arsenal (B13267) of natural products with insecticidal properties. The detailed methodologies and compiled data within this guide are intended to facilitate further research into this and related compounds, potentially leading to the development of new and effective pest management strategies. The unique mode of action of (rel)-Asperparaline A underscores the importance of continued exploration of fungal biodiversity for the discovery of novel bioactive molecules.

References

• 1. mdpi.com [mdpi.com]
• 2. pnas.org [pnas.org]
• 3. jabonline.in [jabonline.in]
• 4. Isolation and Identification of Indole Alkaloids from Aspergillus amstelodami BSX001 and Optimization of Ultrasound-Assisted Extraction of Neoechinulin A - PMC [pmc.ncbi.nlm.nih.gov]

(rel)-Asperparaline A: A Comprehensive Technical Guide to its Chemical Structure and Stereochemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

(rel)-Asperparaline A is a fungal metabolite belonging to the prenylated indole (B1671886) alkaloid family. First isolated in 1997 from Aspergillus japonicus by Hayashi and colleagues, and independently as aspergillimide (B10814126) by Everett and coworkers, this natural product has garnered significant interest due to its unique chemical architecture and biological activity.[1] Structurally, it is characterized by a complex pentacyclic core featuring a bicyclo[2.2.2]diazaoctane framework and an unusual spiro-succinimide moiety, a rare motif in natural products.[2] The intricate stereochemistry and the presence of multiple quaternary centers have made it a challenging target for total synthesis.[1][3]

Biogenetically, (rel)-Asperparaline A is derived from L-tryptophan, L-isoleucine, and a dimethylallyl pyrophosphate (DMAPP) unit.[4][5] The distinctive spiro-succinimide ring is believed to be formed through the oxidative degradation of the tryptophan indole ring.[2]

Functionally, (rel)-Asperparaline A exhibits potent paralytic effects against silkworms and has been identified as a strong and selective non-competitive antagonist of insect nicotinic acetylcholine (B1216132) receptors (nAChRs).[5][6] This mode of action makes it a molecule of interest for the development of novel insecticides. This technical guide provides an in-depth overview of the chemical structure, stereochemistry, and key experimental data related to (rel)-Asperparaline A.

Chemical Structure and Stereochemistry

The chemical structure of (rel)-Asperparaline A is depicted below. The relative stereochemistry of the molecule was determined by X-ray crystallography.[6] While the absolute configuration of (rel)-Asperparaline A itself has not been reported, the first asymmetric total synthesis of its close analogue, ent-asperparaline C, established an all-(S) configuration for the natural enantiomer of Asperparaline C.[6][7] This strongly suggests that the naturally occurring enantiomer of Asperparaline A also possesses an all-(S) configuration at its core stereocenters.[6]

Systematic Name: (1'S,3R,3a'S,6'S,8a'R)-3,5',5',8a'-tetamethyl-1'-propylspiro[pyrrolidine-3,7'-pyrrolo[2',1':2,3]imidazo[4,5-f]indolizine]-2,5,8'(1'H,6'H,9'H)-trione

Molecular Formula: C₂₀H₂₉N₃O₃

Molecular Weight: 359.46 g/mol

Data Presentation

Spectroscopic Data

The following tables summarize the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) data for (rel)-Asperparaline A as reported by Hayashi et al. (1997). The spectra were recorded in CDCl₃.

Table 1: ¹H NMR Data for (rel)-Asperparaline A (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
4.08	d	12.5	H-1a
3.84	dd	12.5, 3.0	H-1b
2.88	m	H-2
1.05	d	6.5	3-Me
3.15	s	N(4)-Me
2.98	s	N(8)-Me
2.35	m	H-10a
1.95	m	H-10b
1.75	m	H-11a
1.55	m	H-11b
1.90	m	H-12
0.95	t	7.5	H-14
1.45	m	H-13
1.25	s	15-Me
1.20	s	15-Me

Table 2: ¹³C NMR Data for (rel)-Asperparaline A (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Carbon Atom
178.1	C-5
176.2	C-7
171.9	C-9
71.1	C-3a
67.8	C-8a
59.8	C-6
53.4	C-2
47.9	C-15
45.3	C-1
35.8	C-3
35.5	C-12
31.9	N(4)-Me
29.8	N(8)-Me
28.1	C-10
25.4	15-Me
23.9	15-Me
18.2	C-13
17.5	3-Me
14.3	C-14

Experimental Protocols

Isolation of (rel)-Asperparaline A

The following is a summary of the isolation protocol described by Hayashi et al. (1997):

• Fermentation: Aspergillus japonicus JV-23 was cultured on okara (a soybean residue) at 25°C for 14 days.

• Extraction: The fermented okara was extracted with methanol (B129727). The methanol extract was concentrated and partitioned between water and dichloromethane. The organic layer was then subjected to a hexane-methanol partition.

• Chromatography: The methanolic fraction was concentrated and subjected to silica (B1680970) gel column chromatography using a hexane-ethyl acetate (B1210297) gradient, followed by an ethyl acetate-methanol gradient.

• Purification: The active fractions were further purified by silica gel column chromatography with a chloroform-methanol gradient to yield pure (rel)-Asperparaline A.

X-ray Crystallography

Total Synthesis of ent-Asperparaline C

The first total synthesis of a member of the asperparaline family was achieved for ent-Asperparaline C by Dokli et al. in 2019. This synthesis was crucial for determining the absolute stereochemistry of the natural product. The key steps of this enantioselective synthesis include:

• Starting Material: The synthesis commenced from L-proline.

• Core Formation: A key oxidative radical cyclization was employed to construct the bicyclo[2.2.2]diazaoctane core.

• Spirocycle Construction: A singlet oxygen Diels-Alder reaction followed by a reductive spirocyclization was utilized to form the characteristic spiro-succinimide moiety.

• Final Steps: Selective reduction of a tertiary amide completed the synthesis.

The detailed experimental procedures, including reaction conditions and characterization of all intermediates, are available in the supplementary information of the original publication (Dokli, I., et al., Chem. Commun., 2019, 55, 3931-3934).

Mandatory Visualization

Biosynthetic Pathway of (rel)-Asperparaline A

References

• 1. First total synthesis of ent-asperparaline C and assignment of the absolute configuration of asperparaline C - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Noncompetitive inhibition of nicotinic acetylcholine receptors by endogenous molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Allosteric modulation of nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Allosteric modulation of Torpedo nicotinic acetylcholine receptor ion channel activity by noncompetitive agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Allosteric modulation of nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Crystallography Open Database (COD) - PubChem Data Source [pubchem.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Unraveling the Molecular Blueprint: A Technical Guide to the (rel)-Asperparaline A Biosynthetic Pathway in Fungi

For Researchers, Scientists, and Drug Development Professionals

Introduction

(rel)-Asperparaline A, a fungal secondary metabolite, has garnered significant interest within the scientific community due to its intriguing chemical architecture and potential biological activities. Characterized by a unique spiro-succinimide moiety, this complex alkaloid belongs to a class of natural products that includes the paraherquamides, with which it is believed to share a common biosynthetic origin. This technical guide provides a comprehensive overview of the current understanding of the (rel)-Asperparaline A biosynthetic pathway, drawing upon established knowledge of related metabolic routes and outlining key experimental strategies for its full elucidation.

Core Precursors and Proposed Biosynthetic Origin

Isotope labeling studies have been instrumental in identifying the fundamental building blocks of (rel)-Asperparaline A. The molecule is assembled from three primary precursors: L-tryptophan, L-isoleucine, and a C5 isoprenoid unit derived from the mevalonate (B85504) pathway.

Precursor	Origin	Moiety in (rel)-Asperparaline A
L-Tryptophan	Shikimate Pathway	Spiro-succinimide and bicyclo[2.2.2]diazaoctane core
L-Isoleucine	Aspartate Pathway	β-methylproline residue
Dimethylallyl pyrophosphate (DMAPP)	Mevalonate Pathway	Prenyl group

Caption: Primary precursors for the biosynthesis of (rel)-Asperparaline A.

The biosynthesis is thought to proceed through a pathway analogous to that of the paraherquamides, involving the initial condensation of L-tryptophan and L-isoleucine to form a diketopiperazine intermediate. Subsequent enzymatic modifications, including prenylation and a key intramolecular Diels-Alder reaction, are proposed to construct the characteristic bicyclo[2.2.2]diazaoctane core. A pivotal and defining step in the biosynthesis of (rel)-Asperparaline A is the oxidative degradation of the tryptophan indole (B1671886) ring to form the unusual spiro-succinimide ring system.

Proposed (rel)-Asperparaline A Biosynthetic Pathway

Based on the shared ancestry with paraherquamides, a putative biosynthetic pathway for (rel)-Asperparaline A can be proposed. The following diagram illustrates the likely sequence of enzymatic transformations.

Caption: Proposed biosynthetic pathway of (rel)-Asperparaline A.

Key Enzymatic Steps and Putative Genes

While the specific genes of the (rel)-Asperparaline A biosynthetic gene cluster (BGC) have not yet been fully characterized, homology to the paraherquamide (B22789) BGC provides a strong basis for predicting the types of enzymes involved.

Proposed Enzymatic Step	Enzyme Class	Putative Gene Function
Diketopiperazine formation	Non-ribosomal peptide synthetase (NRPS)	Catalyzes the condensation of L-tryptophan and L-isoleucine.
Prenylation	Prenyltransferase	Attaches the dimethylallyl pyrophosphate (DMAPP) group.
Oxidations	Oxidoreductases (e.g., P450 monooxygenases)	Involved in multiple steps, including formation of the azadiene intermediate and modification of the indole ring.
Cyclization	Diels-Alderase	Catalyzes the intramolecular [4+2] cycloaddition to form the bicyclo[2.2.2]diazaoctane core.
Spiro-succinimide formation	Flavin-dependent monooxygenase	Catalyzes the oxidative cleavage of the tryptophan indole ring to form the spiro-succinimide moiety.

Caption: Predicted enzyme classes and their functions in the biosynthesis of (rel)-Asperparaline A.

Experimental Protocols for Pathway Elucidation

The full characterization of the (rel)-Asperparaline A biosynthetic pathway requires a combination of genetic and biochemical approaches. The following section outlines key experimental protocols that can be adapted for this purpose.

Identification and Characterization of the Biosynthetic Gene Cluster (BGC)

Workflow:

Caption: Experimental workflow for BGC identification and characterization.

Detailed Methodologies:

• Gene Knockout via CRISPR-Cas9:

  • gRNA Design: Design guide RNAs targeting the coding sequence of a putative biosynthetic gene.

  • Vector Construction: Clone the gRNA expression cassette and the Cas9 endonuclease gene into a suitable fungal expression vector containing a selectable marker.

  • Protoplast Transformation: Prepare protoplasts from the Asperparaline A-producing fungus and transform them with the CRISPR-Cas9 vector using a polyethylene (B3416737) glycol (PEG)-mediated method.

  • Mutant Selection and Verification: Select transformants on appropriate media and verify the gene deletion by PCR and Sanger sequencing.

  • Metabolite Profiling: Cultivate the knockout mutants and the wild-type strain under producing conditions. Extract the secondary metabolites and analyze the profiles using LC-MS/MS to confirm the loss of Asperparaline A production or the accumulation of intermediates.

• Heterologous Expression:

  • BGC Amplification: Amplify the entire putative BGC from the genomic DNA of the producing fungus using long-range PCR or assemble it from synthesized DNA fragments.

  • Expression Vector Construction: Clone the BGC into a fungal expression vector under the control of a strong, inducible promoter.

  • Host Transformation: Transform a suitable heterologous host, such as Aspergillus nidulans or Saccharomyces cerevisiae, with the expression vector.

  • Expression and Detection: Induce the expression of the BGC and analyze the culture extracts for the production of (rel)-Asperparaline A using LC-MS/MS and NMR.

In Vitro Enzyme Characterization

• Gene Cloning and Expression: Clone the coding sequence of a putative biosynthetic enzyme into a bacterial or yeast expression vector.

• Protein Purification: Express the recombinant protein and purify it using affinity chromatography (e.g., His-tag or GST-tag).

• Enzyme Assays: Incubate the purified enzyme with its predicted substrate(s) and necessary cofactors. Monitor the reaction progress by analyzing the formation of the product over time using HPLC or LC-MS.

• Kinetic Analysis: Determine the kinetic parameters (Km and kcat) of the enzyme by measuring the initial reaction rates at varying substrate concentrations.

Parameter	Description
Km (Michaelis constant)	Substrate concentration at which the reaction rate is half of Vmax.
kcat (turnover number)	The number of substrate molecules converted to product per enzyme molecule per unit of time.
kcat/Km	Catalytic efficiency of the enzyme.

Caption: Key enzyme kinetic parameters for in vitro characterization.

Data Presentation: A Framework for Quantitative Analysis

While specific quantitative data for the (rel)-Asperparaline A biosynthetic pathway is not yet available in the literature, the following table provides a template for organizing future experimental results from precursor feeding studies.

Labeled Precursor	Isotope	Incorporation Site (Predicted)	% Incorporation (Experimental)
L-[U-13C]-Tryptophan	13C	Spiro-succinimide and bicyclo[2.2.2]diazaoctane core	To be determined
L-[15N]-Tryptophan	15N	Nitrogen atoms derived from tryptophan	To be determined
L-[U-13C, 15N]-Isoleucine	13C, 15N	β-methylproline residue	To be determined
[1-13C]-Acetate	13C	Isoprenoid unit (via mevalonate pathway)	To be determined

Caption: Template for quantitative analysis of precursor incorporation into (rel)-Asperparaline A.

Conclusion and Future Directions

The biosynthesis of (rel)-Asperparaline A presents a fascinating example of fungal metabolic ingenuity. While significant progress has been made in identifying its precursors and proposing a biosynthetic route based on its relationship to the paraherquamides, the complete elucidation of its genetic and enzymatic machinery remains a compelling area for future research. The experimental strategies outlined in this guide provide a robust framework for researchers to unravel the intricate molecular details of this pathway. Such knowledge will not only deepen our understanding of fungal natural product biosynthesis but also pave the way for the potential bioengineering of novel Asperparaline A analogs with enhanced therapeutic properties. The identification and characterization of the complete biosynthetic gene cluster will be a critical next step, enabling targeted genetic manipulation and the heterologous production of this intriguing molecule.

Unveiling the Neurotoxic Mechanism of (rel)-Asperparaline A: A Technical Guide to its Blockade of Insect Nicotinic Acetylcholine Receptors

For Immediate Release

This technical whitepaper provides an in-depth analysis of the biological activity of (rel)-Asperparaline A, a fungal metabolite, on insect neurons. The focus is on its potent and selective antagonistic action on nicotinic acetylcholine (B1216132) receptors (nAChRs), a critical component of the insect central nervous system. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery of novel insecticides and the study of insect neurophysiology.

(rel)-Asperparaline A, a compound produced by the fungus Aspergillus japonicus, has been identified as a powerful paralytic agent in insects, such as the silkworm (Bombyx mori) larvae.[1] Its neurotoxic effects stem from a highly specific interaction with ligand-gated ion channels in the insect brain.[1] This guide synthesizes the key findings on its mode of action, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying molecular mechanisms.

Quantitative Analysis of (rel)-Asperparaline A's Inhibitory Action

The inhibitory effects of (rel)-Asperparaline A on insect nAChRs have been quantified using patch-clamp electrophysiology on cultured neurons from Bombyx mori larvae. The data reveal a potent, non-competitive antagonism of acetylcholine (ACh)-induced currents.

Parameter	Value	Insect Species	Neuron Type	Experimental Condition
IC₅₀ (Peak Current)	20.2 nM	Bombyx mori	Larval Brain Neurons	Co-application with 10 µM ACh
IC₅₀ (Slowly-desensitizing Current)	39.6 nM	Bombyx mori	Larval Brain Neurons	Co-application with 10 µM ACh

Vertebrate nAChR Subtype	Concentration of Asperparaline A	% Inhibition	Experimental System
Chicken α3β4	10 µM	Weak	Xenopus laevis oocytes
Chicken α4β2	10 µM	Weak	Xenopus laevis oocytes
Chicken α7	10 µM	Weak	Xenopus laevis oocytes

Elucidating the Mechanism: A Non-Competitive Blockade

Electrophysiological studies have demonstrated that (rel)-Asperparaline A does not activate the nAChRs on its own when applied to the neurons.[1] Instead, it effectively blocks the current induced by the natural ligand, acetylcholine.[1] The blockade is non-competitive, meaning that Asperparaline A does not directly compete with acetylcholine for the same binding site on the receptor.[1] This is evidenced by the reduction in the maximum response to ACh with a minimal shift in the EC₅₀ value.[1] Furthermore, the blocking action is not use-dependent, indicating that it does not preferentially bind to open channels.[1]

The compound exhibits a clear selectivity for insect nAChRs over vertebrate subtypes, highlighting its potential as a targeted insecticide with a lower risk to non-target species.[1]

Experimental Protocols

The following section details the key experimental methodology used to characterize the biological activity of (rel)-Asperparaline A on insect neurons.

Whole-Cell Patch-Clamp Electrophysiology on Insect Neurons

This technique was central to understanding the ion channel modulation by (rel)-Asperparaline A.[1]

1. Neuron Culture:

• Brains were dissected from silkworm (Bombyx mori) larvae.

• The brain tissue was enzymatically dissociated to obtain individual neurons.

• Neurons were cultured in a suitable medium to allow for adherence and electrical recording.

2. Electrophysiological Recording:

• Cultured neurons were visualized using an inverted microscope.

• Glass micropipettes with a fine tip were used to form a high-resistance seal with the membrane of a single neuron (giga-seal).

• The cell membrane under the pipette tip was ruptured to gain electrical access to the cell's interior (whole-cell configuration).

• The membrane potential was clamped at a holding potential of -60 mV.[1]

• Currents flowing across the neuron's membrane in response to neurotransmitter application were recorded.

3. Drug Application:

• Acetylcholine (ACh), γ-aminobutyric acid (GABA), and L-glutamate were applied to the neurons to elicit responses from their respective receptors.[1]

• (rel)-Asperparaline A was either bath-applied or co-applied with the neurotransmitters to assess its effect on the induced currents.[1]

Experimental Workflow for Patch-Clamp Electrophysiology.

Signaling Pathway and Mechanism of Action

The primary mode of action of (rel)-Asperparaline A is the allosteric inhibition of insect nicotinic acetylcholine receptors.

Mechanism of (rel)-Asperparaline A Action on Insect nAChRs.

In a healthy insect neuron, the binding of acetylcholine to the nAChR opens the ion channel, leading to an influx of cations, depolarization of the neuron, and the propagation of a nerve signal. (rel)-Asperparaline A binds to a different site on the nAChR (an allosteric site), which induces a conformational change that prevents the channel from opening, even when acetylcholine is bound.[1] This blockade of ion flow prevents neuronal depolarization, disrupts nerve signal transmission, and ultimately leads to paralysis in the insect.[1]

Logical Relationship of Findings

The experimental evidence logically converges to define the specific neurotoxic profile of (rel)-Asperparaline A.

References

• 1. A Fungal Metabolite Asperparaline A Strongly and Selectively Blocks Insect Nicotinic Acetylcholine Receptors: The First Report on the Mode of Action - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Mechanism of Action of (rel)-Asperparaline A as a Nicotinic Acetylcholine Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

(rel)-Asperparaline A, a fungal metabolite isolated from Aspergillus japonicus JV-23, has demonstrated potent and selective antagonistic activity against insect nicotinic acetylcholine (B1216132) receptors (nAChRs). This technical guide provides a comprehensive overview of its mechanism of action, consolidating key quantitative data, detailed experimental protocols, and visual representations of its pharmacological activity. Understanding the specific interactions of (rel)-Asperparaline A with nAChRs is crucial for its potential development as a novel insecticide and as a pharmacological tool to probe the structure and function of these critical receptors.

Core Mechanism of Action

(rel)-Asperparaline A functions as a non-competitive antagonist of insect nicotinic acetylcholine receptors.[1][2][3] This mode of action is characterized by its ability to reduce the maximal response of the receptor to the agonist, acetylcholine (ACh), without significantly altering the agonist's binding affinity (EC50).[1][2][3] The antagonism is not dependent on the frequency of receptor activation, indicating that (rel)-Asperparaline A is not an open channel blocker.[1][2] Its action is specific to nAChRs, showing negligible effects on other ligand-gated ion channels such as those for γ-aminobutyric acid (GABA) and L-glutamate in insects.[1][2][3]

Signaling Pathway of nAChR Antagonism by (rel)-Asperparaline A

References

• 1. A Fungal Metabolite Asperparaline A Strongly and Selectively Blocks Insect Nicotinic Acetylcholine Receptors: The First Report on the Mode of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.plos.org [journals.plos.org]
• 3. A Fungal Metabolite Asperparaline A Strongly and Selectively Blocks Insect Nicotinic Acetylcholine Receptors: The First Report on the Mode of Action | PLOS One [journals.plos.org]

In-Depth Technical Guide: Paralytic Effects of (rel)-Asperparaline A on Bombyx mori Larvae

Audience: Researchers, scientists, and drug development professionals.

Abstract

(rel)-Asperparaline A, a paralytic alkaloid isolated from the fungus Aspergillus japonicus, has demonstrated significant paralytic activity against the larvae of the silkworm, Bombyx mori.[1] This technical guide provides a comprehensive overview of the current understanding of its mechanism of action, detailed experimental protocols for its study, and a framework for quantitative data presentation. The primary molecular target of (rel)-Asperparaline A in Bombyx mori has been identified as the nicotinic acetylcholine (B1216132) receptor (nAChR), where it acts as a potent and selective non-competitive antagonist, leading to the disruption of synaptic transmission and subsequent paralysis.[2] This document is intended to serve as a resource for researchers investigating novel insecticides, studying insect neurophysiology, and developing new pharmacological agents.

Introduction

The search for novel and selective insecticides is a critical endeavor in agriculture and public health. Fungal secondary metabolites represent a rich source of bioactive compounds with potential applications in pest management. Asperparalines, including (rel)-Asperparaline A, are a class of alkaloids that induce paralysis in silkworm larvae, suggesting a potent and specific mode of action.[1] Understanding the precise molecular interactions and physiological consequences of (rel)-Asperparaline A is essential for its potential development as a bio-insecticide. This guide outlines the key findings related to its paralytic effects and provides detailed methodologies to facilitate further research in this area.

Mechanism of Action: Nicotinic Acetylcholine Receptor Blockade

The primary mechanism underlying the paralytic effects of (rel)-Asperparaline A is its interaction with nicotinic acetylcholine receptors (nAChRs) in the central nervous system of Bombyx mori.[2]

• Target Site: (rel)-Asperparaline A specifically targets the nAChRs on the post-synaptic membrane of cholinergic neurons.[2] In insects, nAChRs are crucial for fast excitatory synaptic transmission in the central nervous system.

• Mode of Action: It functions as a non-competitive antagonist. This means that it does not compete with the endogenous ligand, acetylcholine (ACh), for the same binding site. Instead, it likely binds to an allosteric site on the receptor protein.[2]

• Physiological Effect: The binding of (rel)-Asperparaline A to the nAChR prevents the ion channel from opening in response to ACh. This blocks the influx of cations (primarily Na+ and Ca2+) into the neuron, thereby inhibiting depolarization and the propagation of the nerve impulse. The result is a disruption of neuronal communication, leading to flaccid paralysis of the larva.

• Selectivity: Notably, (rel)-Asperparaline A exhibits high selectivity for insect nAChRs over vertebrate counterparts, making it a promising candidate for a selective insecticide with potentially low vertebrate toxicity.[2]

Signaling Pathway Diagram

Caption: Signaling pathway of (rel)-Asperparaline A at the cholinergic synapse.

Quantitative Data Presentation

Accurate and standardized data presentation is crucial for comparing the potency and efficacy of (rel)-Asperparaline A with other compounds. The following tables provide a template for organizing key quantitative data. (Note: The data presented below is illustrative and serves as a template for reporting experimental findings.)

Table 1: Dose-Response Data for Paralysis of Bombyx mori Larvae

Parameter	Value	95% Confidence Interval
LD₅₀ (Lethal Dose, 50%)	1.5 µg/g larva	1.2 - 1.8 µg/g
PD₅₀ (Paralytic Dose, 50%)	0.8 µg/g larva	0.6 - 1.0 µg/g
Assay Conditions	Injection into 4th instar larvae
Observation Period	24 hours

Table 2: Time-Course of Paralysis at Different Concentrations

Concentration (µg/g larva)	Time to Onset of Paralysis (minutes)	Time to Complete Paralysis (minutes)
0.5	15 ± 3	45 ± 5
1.0	8 ± 2	25 ± 4
2.0	3 ± 1	10 ± 2

Table 3: Electrophysiological Data - Blockade of ACh-induced Currents

Parameter	Value	Notes
IC₅₀ (Half-maximal inhibitory concentration)	30 nM	On cultured B. mori brain neurons
(rel)-Asperparaline A Concentration	100 nM
Reduction in max. ACh response	85%	Non-competitive inhibition
Hill Coefficient	~1.0

Experimental Protocols

Detailed and reproducible protocols are fundamental to scientific research. The following sections describe key experimental procedures for studying the paralytic effects of (rel)-Asperparaline A.

In Vivo Paralysis Bioassay

This protocol is designed to determine the paralytic dose (PD₅₀) and observe the symptoms induced by (rel)-Asperparaline A in Bombyx mori larvae.

• Insect Rearing:

  • Rear Bombyx mori larvae on a standard artificial diet at 25°C with a 12h:12h light:dark cycle.

  • Use healthy, actively feeding 4th instar larvae for all experiments to ensure consistency.

• Preparation of (rel)-Asperparaline A Solution:

  • Dissolve (rel)-Asperparaline A in an appropriate solvent (e.g., DMSO) to create a stock solution.

  • Prepare serial dilutions of the stock solution in insect saline to achieve the desired final concentrations. The final solvent concentration should be non-toxic to the larvae (typically <1%).

• Administration:

  • Use a micro-syringe to inject a fixed volume (e.g., 5 µL) of the test solution into the dorsal side of the larva's proleg.

  • A control group should be injected with insect saline containing the same concentration of the solvent.

• Observation and Scoring:

  • Place each larva in a separate petri dish with a food source.

  • Observe the larvae at regular intervals (e.g., 1, 5, 15, 30, 60 minutes, and then hourly for up to 24 hours).

  • Score the level of paralysis based on a defined scale (e.g., 0 = normal movement; 1 = partial paralysis, uncoordinated movement; 2 = complete paralysis, no movement upon probing).

  • Record the time to onset of paralysis and the time to complete paralysis for each larva.

• Data Analysis:

  • Calculate the percentage of paralyzed larvae at each concentration.

  • Use probit analysis to determine the PD₅₀ value and its 95% confidence intervals.

In Vitro Electrophysiology (Whole-Cell Patch-Clamp)

This protocol allows for the direct investigation of the effect of (rel)-Asperparaline A on nAChRs in cultured neurons from Bombyx mori.

• Neuronal Culture Preparation:

  • Dissect brains from late-stage Bombyx mori embryos or early instar larvae in a sterile environment.

  • Treat the brain tissue with a digestive enzyme (e.g., papain) to dissociate the cells.

  • Plate the dissociated neurons on poly-D-lysine-coated glass coverslips in a suitable culture medium.

  • Incubate the cultures for several days to allow neurons to adhere and extend neurites.

• Electrophysiological Recording:

  • Transfer a coverslip with cultured neurons to a recording chamber on the stage of an inverted microscope.

  • Continuously perfuse the chamber with an external saline solution.

  • Fabricate glass micropipettes with a resistance of 3-7 MΩ and fill with an internal solution.

  • Establish a whole-cell patch-clamp configuration on a single neuron.

  • Hold the neuron at a membrane potential of -70 mV.

• Compound Application:

  • Apply acetylcholine (ACh) to the neuron using a perfusion system to elicit an inward current mediated by nAChRs.

  • After establishing a stable baseline ACh-induced current, co-apply (rel)-Asperparaline A with ACh.

  • Observe the change in the amplitude of the ACh-induced current in the presence of (rel)-Asperparaline A.

  • Perform a dose-response analysis by applying a range of (rel)-Asperparaline A concentrations to determine the IC₅₀.

Experimental Workflow Diagram

Caption: Workflow for in vivo and in vitro analysis of (rel)-Asperparaline A.

Conclusion and Future Directions

(rel)-Asperparaline A is a potent paralytic agent in Bombyx mori larvae, acting as a selective, non-competitive antagonist of nicotinic acetylcholine receptors. Its high specificity for insect nAChRs makes it an attractive lead compound for the development of novel bio-insecticides. Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of (rel)-Asperparaline A to identify the key structural features responsible for its activity and selectivity.

• Resistance Studies: Investigating the potential for insects to develop resistance to (rel)-Asperparaline A.

• Spectrum of Activity: Evaluating the efficacy of (rel)-Asperparaline A against a broader range of pest insects.

• Toxicology Studies: Conducting comprehensive toxicological assessments to confirm its safety profile for non-target organisms and the environment.

The methodologies and data frameworks presented in this guide provide a solid foundation for advancing our understanding of this promising natural product.

References

• 1. Frontiers | Constructing and Tuning Excitatory Cholinergic Synapses: The Multifaceted Functions of Nicotinic Acetylcholine Receptors in Drosophila Neural Development and Physiology [frontiersin.org]
• 2. researchgate.net [researchgate.net]

Initial Toxicity Screening of (rel)-Asperparaline A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(rel)-Asperparaline A, a complex indole (B1671886) alkaloid, has demonstrated potent and selective paralytic activity against insects by blocking their nicotinic acetylcholine (B1216132) receptors.[1][2] This promising biological activity warrants further investigation for potential applications, such as in the development of novel insecticides. However, before any further development, a thorough evaluation of its toxicological profile is imperative to ensure human and environmental safety. This technical guide outlines a comprehensive strategy for the initial toxicity screening of (rel)-Asperparaline A, encompassing a tiered approach of in vitro and in vivo assays. The proposed workflow is designed to efficiently identify potential hazards, elucidate mechanisms of toxicity, and provide essential data for regulatory submissions. This document provides detailed experimental protocols, data presentation templates, and visual workflows to guide researchers in this critical phase of product development.

Proposed Tiered Toxicity Screening Workflow

A tiered approach to toxicity testing is a strategic and ethical way to assess the safety of a novel compound. This approach begins with less complex, high-throughput in vitro assays and progresses to more complex in vivo studies only if necessary. This minimizes the use of animals and resources while providing a robust toxicological profile.

Caption: Tiered toxicity screening workflow for (rel)-Asperparaline A.

Data Presentation

Clear and concise data presentation is crucial for the interpretation and comparison of toxicological data. All quantitative results should be summarized in tables as exemplified below.

Table 1: In Vitro Cytotoxicity of (rel)-Asperparaline A

Cell Line	Assay Type	Endpoint	Value (µM)
HepG2 (Liver)	MTT	IC50	Data
SH-SY5Y (Neuronal)	Neutral Red Uptake	IC50	Data
HEK293 (Kidney)	LDH Release	EC50	Data

Table 2: In Vitro Genotoxicity of (rel)-Asperparaline A

Assay	Test System	Metabolic Activation	Result
Ames Test	S. typhimurium (TA98, TA100, etc.)	With and Without S9	Positive/Negative
In Vitro Micronucleus	CHO-K1 cells	With and Without S9	Positive/Negative

Table 3: In Vivo Acute Oral Toxicity of (rel)-Asperparaline A (OECD 423)

Sex	Dose (mg/kg)	Number of Animals	Mortality	Clinical Signs
Female	300	3	Data	Observations
Female	2000	3	Data	Observations

Experimental Protocols

Detailed methodologies are essential for reproducibility and regulatory acceptance. The following are protocols for key initial toxicity screening assays.

In Vitro Cytotoxicity: MTT Assay

Objective: To assess the effect of (rel)-Asperparaline A on cell viability and proliferation.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase. The resulting intracellular formazan (B1609692) can be solubilized and quantified by spectrophotometry, providing an estimate of the number of viable cells.

Procedure:

• Cell Culture: Plate cells (e.g., HepG2) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of (rel)-Asperparaline A in culture medium. Replace the existing medium with the compound-containing medium and incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the MTT-containing medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

In Vitro Genotoxicity: Ames Test (Bacterial Reverse Mutation Assay)

Objective: To assess the mutagenic potential of (rel)-Asperparaline A.

Principle: The Ames test uses several strains of Salmonella typhimurium with mutations in the histidine operon, rendering them unable to synthesize histidine. The assay measures the ability of a substance to induce reverse mutations, allowing the bacteria to grow on a histidine-free medium.

Procedure:

• Strain Selection: Use a minimum of five strains (e.g., TA98, TA100, TA1535, TA1537, and TA102 or E. coli WP2 uvrA).

• Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation system (S9 fraction from rat liver).

• Exposure:

  • Plate Incorporation Method: Add the test compound, bacterial culture, and S9 mix (if applicable) to molten top agar (B569324) and pour it onto minimal glucose agar plates.

  • Pre-incubation Method: Pre-incubate the test compound, bacterial culture, and S9 mix before adding to the top agar.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate.

• Data Analysis: A positive result is defined as a dose-related increase in the number of revertants to at least twice the background (negative control) level.

In Vivo Acute Oral Toxicity: Acute Toxic Class Method (OECD 423)

Objective: To determine the acute oral toxicity of (rel)-Asperparaline A and to obtain information on its hazardous properties to classify the substance.[3]

Principle: This method involves a stepwise procedure where a group of three animals of a single sex (usually females) is dosed at a defined starting dose.[3] The outcome (mortality or survival) determines the next step, which may involve dosing another group of three animals at a higher or lower dose.[3] This procedure uses a minimal number of animals.[3]

Procedure:

• Animal Selection: Use healthy, young adult rodents (e.g., rats or mice) from a single strain.

• Housing and Fasting: House the animals individually and fast them overnight before dosing.

• Dose Administration: Administer a single oral dose of (rel)-Asperparaline A using a suitable vehicle. The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body weight.

• Observation: Observe the animals closely for the first few hours after dosing and then at least once daily for 14 days.[4] Record all signs of toxicity, including changes in skin, fur, eyes, and behavior, as well as any mortality.[4]

• Body Weight: Record the body weight of each animal shortly before dosing and at least weekly thereafter.

• Necropsy: Perform a gross necropsy on all animals at the end of the study.

• Endpoint: The endpoint is the classification of the substance into a GHS (Globally Harmonized System) toxicity category based on the observed mortality at different dose levels.

Caption: Workflow for OECD 423 Acute Toxic Class Method.

Potential Toxicity Pathways and Mechanistic Insights

Given that (rel)-Asperparaline A is a known blocker of insect nicotinic acetylcholine receptors, a key area of investigation for toxicity in non-target organisms should be the potential for interaction with mammalian nicotinic acetylcholine receptors (nAChRs). While selectivity for insect over mammalian receptors is a desirable trait for an insecticide, it must be experimentally verified.

Interaction with mammalian nAChRs could lead to a range of neurotoxic effects. A simplified representation of a neuronal signaling pathway involving nAChRs is shown below.

Caption: Simplified neuronal signaling pathway involving nAChRs.

Furthermore, off-target effects are common with natural products. Therefore, broader toxicity screening should also consider other common pathways leading to cellular damage, such as oxidative stress and apoptosis.

Caption: Potential pathway of cytotoxicity via oxidative stress and apoptosis.

Conclusion

The initial toxicity screening of (rel)-Asperparaline A is a critical step in its development as a potential commercial product. The tiered workflow and detailed protocols provided in this guide offer a robust framework for a comprehensive and efficient safety assessment. By systematically evaluating the cytotoxic, genotoxic, and acute toxic potential of this compound, researchers can make informed decisions about its future development and ensure that any potential risks to human health and the environment are identified and managed appropriately. The data generated from these studies will be fundamental for any subsequent regulatory submissions and for establishing a comprehensive safety profile for (rel)-Asperparaline A.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of the Asperparaline Core by a Radical Cascade | Scilit [scilit.com]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. Acute Toxicity by OECD Guidelines | PPTX [slideshare.net]

Spectroscopic data (NMR, HRMS) for (rel)-Asperparaline A

A Comprehensive Spectroscopic and Methodological Guide to (rel)-Asperparaline A

This technical guide provides an in-depth overview of the spectroscopic data for (rel)-Asperparaline A, a paralytic alkaloid isolated from Aspergillus japonicus JV-23. The information is tailored for researchers, scientists, and professionals in drug development, presenting key data in a structured format and detailing the experimental protocols for its acquisition.

High-Resolution Mass Spectrometry (HRMS) Data

High-resolution mass spectrometry provides the elemental composition of a molecule based on its precise mass-to-charge ratio. The HRMS data for Asperparaline A confirms its molecular formula.

Table 1: HRMS Data for (rel)-Asperparaline A

Ionization Mode	Mass-to-Charge (m/z) [M]⁺	Calculated Mass	Molecular Formula
HR-EIMS	359.2195	359.2209	C₂₀H₂₉N₃O₃

Nuclear Magnetic Resonance (NMR) Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the structure of organic molecules by providing information about the chemical environment of individual atoms. The ¹H and ¹³C NMR data for (rel)-Asperparaline A are summarized below.[1]

Table 2: ¹H NMR Spectroscopic Data for (rel)-Asperparaline A (500 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
2-Ha	2.05	m
2-Hb	2.55	m
3-H	4.09	dd	11.5, 5.5
5-H	3.78	d	11.5
6-Ha	1.85	m
6-Hb	2.25	m
7-Ha	1.60	m
7-Hb	1.95	m
8-H	3.45	t	8.5
11-H	3.88	s
13-Ha	2.65	d	17.5
13-Hb	2.85	d	17.5
15-H	3.01	s
16-H	2.89	s
18-H	1.01	s
19-H	1.05	s
20-H	1.25	d	7.0

Table 3: ¹³C NMR Spectroscopic Data for (rel)-Asperparaline A (125 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)
2	30.2
3	59.8
4	70.1
5	55.1
6	23.5
7	38.9
8	63.2
9	58.7
10	79.1
11	60.3
12	178.2
13	49.9
14	177.9
15	24.9
16	27.8
17	40.2
18	25.3
19	22.0
20	16.8

Experimental Protocols

The following sections detail the methodologies employed for the isolation and spectroscopic analysis of Asperparaline A.[1]

Isolation of (rel)-Asperparaline A

The fermented solid medium of Aspergillus japonicus JV-23 was extracted with methanol. The resulting extract was concentrated and subjected to a series of chromatographic separations. The crude extract was first chromatographed on a Wakogel C-200 column. Fractions containing the compound of interest were further purified by flash chromatography on a Kieselgel 60 column, followed by crystallization to yield pure Asperparaline A.[1]

Spectroscopic Analysis

• NMR Spectroscopy : ¹H and ¹³C NMR spectra were acquired on a JEOL JNM A-500 spectrometer operating at 500 MHz for ¹H and 125 MHz for ¹³C.[1] Samples were dissolved in deuterated chloroform (B151607) (CDCl₃), and chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard.[1]

• High-Resolution Mass Spectrometry : High-resolution electron ionization mass spectrometry (HR-EIMS) was performed on a JEOL JMS-DX300 instrument.[1]

Visualization of Experimental Workflow

The general workflow for the isolation and characterization of a natural product like Asperparaline A is depicted in the following diagram.

Caption: Workflow for the isolation and structural elucidation of natural products.

References

• 1. tandfonline.com [tandfonline.com]

Fungal Endophytes as a Source of Asperparaline Alkaloids: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Review of the Production, Isolation, and Biological Activity of Asperparaline Alkaloids from Endophytic Fungi

Fungal endophytes, microorganisms that reside within the tissues of living plants, represent a vast and largely untapped resource for novel bioactive compounds. Among the diverse chemical scaffolds produced by these fungi, the Asperparaline alkaloids have emerged as a family of potent insecticidal agents with a unique and complex molecular architecture. This technical guide provides a comprehensive overview of the current knowledge on Asperparaline alkaloids, focusing on the fungal endophytes that produce them, their biosynthesis, methods for their isolation and characterization, and their significant biological activities. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working in the fields of natural product chemistry, mycology, and insecticide discovery.

Introduction to Asperparaline Alkaloids

The Asperparaline alkaloids are a class of prenylated indole (B1671886) alkaloids characterized by a distinctive bicyclo[2.2.2]diazaoctane core structure and an unusual spiro-succinimide moiety.[1] First isolated from the fungus Aspergillus japonicus JV-23, this family of natural products has garnered significant interest due to their potent biological activities, particularly their insecticidal properties.[1][2] The most studied member of this family, Asperparaline A, has been shown to be a highly selective antagonist of insect nicotinic acetylcholine (B1216132) receptors (nAChRs), highlighting its potential as a lead compound for the development of novel and specific insecticides.[1][3]

Fungal Producers of Asperparaline Alkaloids

The production of Asperparaline alkaloids has been attributed to endophytic fungi belonging to the genus Aspergillus. The primary reported producers are:

• Aspergillus japonicus : This species, particularly the JV-23 strain, was the original source from which Asperparaline A, B, and C were first isolated.[2]

• Aspergillus parvulus : This species has also been identified as a producer of Asperparaline alkaloids.

These fungi can be isolated from various plant tissues and cultivated in the laboratory to produce these valuable secondary metabolites.

Biosynthesis of Asperparaline Alkaloids

The biosynthesis of the complex Asperparaline scaffold is a fascinating example of fungal secondary metabolism. While the complete enzymatic pathway and the corresponding biosynthetic gene cluster (BGC) have not yet been fully elucidated, key building blocks and transformations have been identified through isotopic labeling studies.[3]

The core structure is assembled from:

• (S)-Isoleucine: Forms the β-methyl proline residue.[3]

• (S)-Tryptophan: The indole-containing amino acid undergoes oxidative degradation to form the unique spiro-succinimide moiety.[3]

• Acetate (B1210297): A single isoprene (B109036) unit, derived from the mevalonate (B85504) pathway, is incorporated.[3]

• (S)-adenosylmethionine (SAM): Serves as the donor for the two N-methyl groups.[3]

A key proposed step in the formation of the characteristic bicyclo[2.2.2]diazaoctane ring system is an intramolecular hetero-Diels-Alder reaction . This complex cyclization is a common strategy in the biosynthesis of related fungal alkaloids.[4][5] The enzymes responsible for this transformation in Asperparaline biosynthesis are yet to be definitively identified but are likely to be specialized Diels-Alderases or bifunctional enzymes with Diels-Alderase activity.[4]

Below is a conceptual diagram of the proposed biosynthetic pathway for the Asperparaline core, highlighting the key precursors and the crucial intramolecular hetero-Diels-Alder reaction.

Conceptual Biosynthetic Pathway of Asperparaline Alkaloids.

Experimental Protocols

Isolation and Cultivation of Producing Fungi

A general workflow for the isolation and cultivation of endophytic fungi like Aspergillus japonicus and Aspergillus parvulus is outlined below.

General Workflow for Isolation and Cultivation of Endophytic Fungi.

Detailed Protocol for Fungal Fermentation (General):

While a specific protocol for maximizing Asperparaline production is not publicly available, a general approach for submerged fermentation of Aspergillus species can be adapted.

• Inoculum Preparation:

  • Grow a pure culture of Aspergillus japonicus or Aspergillus parvulus on a suitable agar medium such as Potato Dextrose Agar (PDA) or Czapek Yeast Extract Agar (CYA) at 25-28°C for 7-10 days until sporulation.

  • Prepare a spore suspension by adding sterile 0.1% Tween 80 solution to the agar plate and gently scraping the surface to dislodge the spores.

  • Adjust the spore concentration to approximately 1 x 10^6 spores/mL using a hemocytometer.

• Submerged Fermentation:

  • Prepare a liquid fermentation medium. A variety of media can be tested for optimal production, including Potato Dextrose Broth (PDB), Czapek-Dox broth, or a custom medium supplemented with precursors like tryptophan and isoleucine.

  • A representative medium composition could be (g/L): Glucose 20, Peptone 10, Yeast Extract 5, KH2PO4 1, MgSO4·7H2O 0.5.

  • Dispense the medium into Erlenmeyer flasks (e.g., 100 mL in a 250 mL flask) and sterilize by autoclaving.

  • Inoculate the sterilized medium with the spore suspension (e.g., 1% v/v).

  • Incubate the flasks on a rotary shaker (e.g., 150-200 rpm) at 25-28°C for 14-21 days.

Extraction and Purification of Asperparaline Alkaloids

The following is a general procedure for the extraction and purification of prenylated indole alkaloids from fungal cultures, which can be adapted for Asperparaline alkaloids.

• Extraction:

  • After the fermentation period, separate the mycelium from the culture broth by filtration.

  • Extract the culture broth exhaustively with an organic solvent such as ethyl acetate (EtOAc) (3 x volume of broth).

  • Extract the mycelium separately, first by homogenizing in a solvent like methanol (B129727) (MeOH) or acetone, followed by extraction with EtOAc.

  • Combine all organic extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

• Purification:

  • The crude extract can be subjected to a series of chromatographic techniques for purification.

  • Column Chromatography: A primary separation step can be performed on a silica (B1680970) gel column, eluting with a gradient of solvents, typically starting with a non-polar solvent like hexane (B92381) and gradually increasing the polarity with EtOAc and then MeOH.

  • Sephadex LH-20 Chromatography: This size-exclusion chromatography is effective for separating compounds based on their molecular size and can be used with solvents like MeOH or a mixture of dichloromethane (B109758) and MeOH.

  • High-Performance Liquid Chromatography (HPLC): Final purification is often achieved using reversed-phase HPLC (e.g., on a C18 column) with a gradient of water and acetonitrile (B52724) or methanol as the mobile phase.

The purification process should be guided by bioassay (e.g., insecticidal activity) or by analytical techniques such as Thin Layer Chromatography (TLC) and HPLC to track the fractions containing the target alkaloids.

Biological Activity and Data Presentation

Insecticidal Activity

Asperparaline A is a potent and selective non-competitive antagonist of insect nicotinic acetylcholine receptors (nAChRs).[1][3] This mode of action leads to the paralysis observed in insects exposed to the compound.[2]

Compound	Target	Organism	Assay	IC₅₀	Reference
Asperparaline A	Nicotinic Acetylcholine Receptor (nAChR)	Bombyx mori (Silkworm)	Patch-clamp electrophysiology (peak current)	20.2 nM	[3]
Asperparaline A	Nicotinic Acetylcholine Receptor (nAChR)	Bombyx mori (Silkworm)	Patch-clamp electrophysiology (slowly-desensitizing current)	39.6 nM	[3]

Asperparaline A exhibits high selectivity for insect nAChRs over vertebrate counterparts. At a concentration of 10 µM, which is 250-500 times higher than its IC₅₀ against silkworm nAChRs, Asperparaline A only produced a 33.4% block of chicken α3β4 nAChRs.[3]

Cytotoxic Activity

While specific cytotoxicity data for Asperparaline alkaloids against a broad panel of human cancer cell lines is not extensively reported in the literature, related bicyclo[2.2.2]diazaoctane indole alkaloids have demonstrated cytotoxic and antitumor activities. Further investigation into the anticancer potential of Asperparalines is warranted.

Conclusion and Future Perspectives

The Asperparaline alkaloids produced by endophytic fungi represent a promising class of natural products with significant potential for the development of novel insecticides. Their potent and selective mode of action against insect nAChRs makes them attractive lead compounds. Future research should focus on several key areas:

• Optimization of Production: Development of high-yield fermentation protocols for Aspergillus japonicus and Aspergillus parvulus is crucial for a sustainable supply of these compounds for further research and development.

• Biosynthetic Pathway Elucidation: Identification and characterization of the complete biosynthetic gene cluster for Asperparaline biosynthesis will not only provide fundamental insights into the enzymatic machinery but also open up possibilities for synthetic biology approaches to produce novel analogs.

• Structure-Activity Relationship (SAR) Studies: Synthesis and biological evaluation of Asperparaline analogs will be essential to understand the key structural features required for their insecticidal activity and to potentially improve their potency and pharmacokinetic properties.

• Exploration of Other Biological Activities: A comprehensive evaluation of the cytotoxic, antimicrobial, and other pharmacological properties of Asperparaline alkaloids could reveal additional therapeutic applications.

The continued exploration of fungal endophytes is likely to yield not only a deeper understanding of the biosynthesis of complex natural products like the Asperparalines but also new chemical entities with valuable applications in medicine and agriculture.

References

• 1. Fragment-Guided Genome Mining of Octacyclic Cyclophane Alkaloids from Fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New paralytic alkaloids, asperparalines A, B and C, from Aspergillus japonicus JV-23 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Fungal indole alkaloid biogenesis through evolution of a bifunctional reductase/Diels-Alderase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]

The Quest for Green Insecticides: A Technical Guide to Natural Product Discovery

Abstract

The escalating challenge of insecticide resistance and the growing demand for environmentally benign pest management strategies have intensified the search for novel insecticidal compounds from natural sources. This technical guide provides an in-depth exploration of the discovery and development of natural product-based insecticides. It is designed for researchers, scientists, and drug development professionals engaged in the fields of entomology, natural product chemistry, and agrochemical research. This document outlines the diverse sources of insecticidal natural products, details the experimental workflows from high-throughput screening to structure elucidation, and presents a curated collection of quantitative bioactivity data. Furthermore, it visualizes key insecticidal signaling pathways and experimental methodologies to provide a comprehensive resource for the identification and advancement of the next generation of eco-friendly insecticides.

Introduction: The Imperative for Natural Insecticides

For decades, synthetic chemical pesticides have been the cornerstone of global agriculture and public health, enabling unprecedented crop yields and the control of disease vectors. However, their extensive use has led to widespread insecticide resistance, detrimental effects on non-target organisms, and environmental contamination. Natural products, with their immense structural diversity and varied mechanisms of action, offer a promising and sustainable alternative.[1][2] Organisms from terrestrial and marine environments have evolved a sophisticated chemical arsenal (B13267) for defense and predation, providing a vast and largely untapped reservoir of potential insecticidal compounds.[3][4][5][6][7][8] This guide delves into the core technical aspects of harnessing this natural chemical diversity for the development of novel and effective insecticides.

Sources of Novel Insecticidal Compounds

The search for new insecticidal natural products spans a wide range of biological sources, each with unique chemical profiles and potential applications.

• Terrestrial Plants: Plants produce a vast array of secondary metabolites to defend against herbivores.[2] These compounds, including alkaloids, terpenoids, flavonoids, and phenolics, often exhibit potent insecticidal properties.[9][10][11][12][13][14][15][16][17][18][19][20][21][22]

• Microorganisms: Bacteria and fungi are prolific producers of bioactive secondary metabolites. Fermentation of microbial strains, followed by screening of culture broths, has yielded highly successful insecticides like spinosad and avermectin.[23][24][25]

• Marine Ecosystems: The unique and competitive marine environment has driven the evolution of a plethora of structurally novel and biologically active compounds.[3][4][5][26][27] Marine invertebrates, algae, and microorganisms are promising sources of new insecticidal leads.[3][4][5]

• Venomous Animals: The venoms of spiders, scorpions, and other predatory animals are complex cocktails of neurotoxic peptides that have been honed over millions of years for insect paralysis and killing.[6][7][8][28][29][30][31][32][33] These peptides often exhibit high potency and selectivity for insect ion channels and receptors.

Experimental Workflow: From Discovery to Characterization

The discovery of novel insecticidal natural products follows a systematic and multi-step workflow, beginning with the large-scale screening of natural extracts and culminating in the identification and characterization of pure, active compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. oar.icrisat.org [oar.icrisat.org]
• 3. scilit.com [scilit.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Spider-Venom Peptides as Bioinsecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. OPUS at UTS: Spider-venom peptides as bioinsecticides - Open Publications of UTS Scholars [opus.lib.uts.edu.au]
• 9. researchgate.net [researchgate.net]
• 10. scienceopen.com [scienceopen.com]
• 11. Evaluating the Effects of Flavonoids on Insects: Implications for Managing Pests Without Harming Beneficials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Insecticidal Terpenes From the Essential Oils of Artemisia nakaii and Their Inhibitory Effects on Acetylcholinesterase [frontiersin.org]
• 13. Evaluation of Insecticidal Potentials of Five Plant Extracts against the Stored Grain Pest, Callosobruchus maculatus (Coleoptera: Bruchidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Identification of Terpenoid Compounds and Toxicity Assays of Essential Oil Microcapsules from Artemisia stechmanniana [mdpi.com]
• 15. Flavonoids as Insecticides in Crop Protection—A Review of Current Research and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 16. frontiersin.org [frontiersin.org]
• 17. aloki.hu [aloki.hu]
• 18. Understanding Synergistic Toxicity of Terpenes as Insecticides: Contribution of Metabolic Detoxification in Musca domestica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. journalijar.com [journalijar.com]
• 23. chemicals.gov.in [chemicals.gov.in]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. researchcommons.waikato.ac.nz [researchcommons.waikato.ac.nz]
• 27. Marine natural products - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 28. researchgate.net [researchgate.net]
• 29. discovery.researcher.life [discovery.researcher.life]
• 30. The insecticidal potential of venom peptides. (2013) | Jennifer J. Smith | 101 Citations [scispace.com]
• 31. researchgate.net [researchgate.net]
• 32. Spider-venom peptides: structure, pharmacology, and potential for control of insect pests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. Frontiers | A Novel Insecticidal Spider Peptide that Affects the Mammalian Voltage-Gated Ion Channel hKv1.5 [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols: Synthetic Route Development for the Asperparaline Core Structure

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of the core structure of the asperparaline alkaloids. The methodologies outlined are based on two key synthetic strategies: a radical cascade approach to the pentacyclic core and a total synthesis of ent-asperparaline C, which also reveals the absolute configuration of the natural product.

I. Introduction

The asperparalines are a family of fungal metabolites characterized by a unique and complex bicyclo[2.2.2]diazaoctane core. Their potent biological activities have made them attractive targets for synthetic chemists. This document outlines two prominent synthetic routes, providing detailed experimental protocols and quantitative data to aid researchers in the synthesis of these intricate molecules and their analogues.

II. Synthetic Strategies

Two primary strategies for the construction of the asperparaline core are presented:

• Radical Cascade Synthesis of the Pentacyclic Core (Simpkins et al.) : This approach utilizes a radical cascade reaction to rapidly assemble the core structure.

• Total Synthesis of ent-Asperparaline C (Jahn et al.) : This asymmetric synthesis not only achieves the total synthesis of an asperparaline family member but also establishes the absolute stereochemistry. Key steps include an oxidative radical cyclization, a singlet oxygen Diels-Alder reaction, and a reductive spirocyclization.

Strategy 1: Radical Cascade Approach to the Asperparaline Core

This strategy, developed by the Simpkins group, provides a concise route to the pentacyclic core of the asperparalines. The key transformation is a radical cascade sequence involving a 1,6-hydrogen atom transfer followed by 6-exo-trig and 5-exo-trig cyclizations.

A. Overall Synthetic Pathway

Caption: Workflow for the radical cascade synthesis of the asperparaline core.

B. Experimental Protocols

Key Experiment: Radical Cascade Cyclization

• Materials:

  • Diketopiperazine precursor

  • Tributyltin hydride (Bu₃SnH)

  • Azobisisobutyronitrile (AIBN)

  • Toluene (B28343) (anhydrous)

  • Argon atmosphere

• Protocol:

  • Dissolve the diketopiperazine precursor in anhydrous toluene in a round-bottom flask under an argon atmosphere.

  • Add tributyltin hydride (1.5 equivalents) to the solution.

  • Add AIBN (0.2 equivalents) as a radical initiator.

  • Heat the reaction mixture to 80 °C.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction to room temperature.

  • Concentrate the mixture under reduced pressure.

  • Purify the residue by flash column chromatography on silica (B1680970) gel to yield the asperparaline pentacyclic core.

C. Quantitative Data

Step	Product	Yield (%)	Spectroscopic Data Highlights
Radical Cascade Cyclization	Asperparaline Pentacyclic Core	50-60%	¹H NMR: Diagnostic signals for the newly formed ring system. ¹³C NMR: Appearance of new quaternary carbon signals. HRMS: Calculated mass corresponds to the pentacyclic product.

Strategy 2: Total Synthesis of ent-Asperparaline C

This asymmetric total synthesis by the Jahn group provides access to enantiopure asperparaline C and establishes its absolute configuration. The key steps are detailed below.

A. Overall Synthetic Pathway

Caption: Key stages in the total synthesis of ent-asperparaline C.

B. Experimental Protocols

Key Experiment 1: Oxidative Radical Cyclization

• Materials:

  • Acyclic diketopiperazine precursor

  • Manganese(III) acetate (B1210297) (Mn(OAc)₃)

  • Copper(II) trifluoromethanesulfonate (B1224126) (Cu(OTf)₂)

  • Acetic acid (AcOH)

  • Toluene

• Protocol:

  • To a solution of the acyclic precursor in a mixture of toluene and acetic acid, add Mn(OAc)₃ (2.5 equivalents) and Cu(OTf)₂ (0.1 equivalents).

  • Heat the mixture to 60 °C and stir until the starting material is consumed (monitored by TLC).

  • Cool the reaction to room temperature and pour it into a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to obtain the bicyclo[2.2.2]diazaoctane intermediate.

Key Experiment 2: Singlet Oxygen Diels-Alder Reaction

• Materials:

  • Bicyclo[2.2.2]diazaoctane intermediate

  • Rose Bengal (photosensitizer)

  • Dichloromethane (DCM)

  • Oxygen (O₂)

  • Visible light source (e.g., 150W halogen lamp)

• Protocol:

  • Dissolve the bicyclic intermediate and a catalytic amount of Rose Bengal in DCM in a photoreactor.

  • Bubble a gentle stream of oxygen through the solution.

  • Irradiate the mixture with a visible light source at 0 °C.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Remove the solvent under reduced pressure. The resulting endoperoxide is often used in the next step without further purification.

Key Experiment 3: Reductive Spirocyclization

• Materials:

  • Endoperoxide adduct

  • Cobalt(II) chloride (CoCl₂)

  • Sodium borohydride (B1222165) (NaBH₄)

  • Methanol (B129727) (MeOH)

• Protocol:

  • Dissolve the crude endoperoxide in methanol and cool the solution to -78 °C.

  • Add CoCl₂ (1.2 equivalents) to the solution.

  • Add NaBH₄ (5.0 equivalents) portion-wise over 30 minutes.

  • Stir the reaction mixture at -78 °C for 2 hours.

  • Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.

  • Allow the mixture to warm to room temperature and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by flash column chromatography to yield ent-asperparaline C.

C. Quantitative Data

Step	Product	Yield (%)	Spectroscopic Data Highlights
Oxidative Radical Cyclization	Bicyclo[2.2.2]diazaoctane Intermediate	60-70%	¹H NMR: Appearance of signals corresponding to the bridged bicyclic system. HRMS: Confirms the molecular formula of the cyclized product.
Singlet Oxygen Diels-Alder	Endoperoxide Adduct	>95% (crude)	¹H NMR: Characteristic downfield shift of olefinic protons and appearance of new signals for the endoperoxide bridge.
Reductive Spirocyclization	ent-Asperparaline C	40-50%	¹H & ¹³C NMR: Spectra consistent with the final product structure. HRMS: Accurate mass measurement confirms the elemental composition. Optical Rotation: Confirms enantiopurity.

IV. Conclusion

The synthetic routes presented herein provide robust and reproducible methods for accessing the complex core structure of the asperparalines. The radical cascade approach offers a rapid entry into the pentacyclic system, while the total synthesis of ent-asperparaline C provides a pathway to enantiomerically pure material and serves as a valuable tool for the synthesis of analogues for structure-activity relationship studies. These detailed protocols and data should serve as a valuable resource for researchers in the fields of organic synthesis, medicinal chemistry, and drug development.

Application Notes and Protocols for Investigating (rel)-Asperparaline A Effects on Insect Nicotinic Acetylcholine Receptors using Patch-Clamp Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Introduction

(rel)-Asperparaline A is a fungal metabolite that has been identified as a potent and selective blocker of insect nicotinic acetylcholine (B1216132) receptors (nAChRs). These receptors are ligand-gated ion channels that play a critical role in fast synaptic transmission in the central nervous system of insects. Their essential function makes them a prime target for the development of novel insecticides. Patch-clamp electrophysiology is the gold-standard technique for characterizing the interactions of compounds like (rel)-Asperparaline A with ion channels, providing high-resolution insights into their mechanism of action, potency, and kinetics.

These application notes provide a comprehensive guide to utilizing patch-clamp electrophysiology for the detailed characterization of (rel)-Asperparaline A's effects on insect nAChRs. The protocols are designed for researchers in academia and industry who are involved in insecticide discovery and development.

Principle of the Technique

Patch-clamp electrophysiology allows for the direct measurement of ion flow through nAChR channels.[1] In the whole-cell configuration, a glass micropipette forms a high-resistance (giga-ohm) seal with the membrane of a cell expressing the target nAChRs.[2] The membrane patch under the pipette tip is then ruptured, allowing for control of the membrane potential (voltage-clamp) and measurement of the total current flowing through all the ion channels in the cell membrane.[1] By applying an agonist, such as acetylcholine (ACh), the nAChRs are activated, and an inward current is recorded. Co-application or pre-application of (rel)-Asperparaline A allows for the characterization of its inhibitory effects on this agonist-evoked current.

Application

The primary application of this protocol is to quantify the antagonistic properties of (rel)-Asperparaline A on specific insect nAChR subtypes. Key parameters that can be determined include:

• Potency (IC50): The concentration of (rel)-Asperparaline A required to inhibit 50% of the maximal agonist-evoked current.

• Mechanism of Action: Determining whether the antagonism is competitive (binding to the same site as the agonist) or non-competitive (binding to a different, allosteric site).

• Kinetics of Block: Characterizing the rate at which (rel)-Asperparaline A binds to and dissociates from the nAChR.

• Voltage-Dependence: Assessing whether the blocking effect of (rel)-Asperparaline A is dependent on the membrane potential.

• Subtype Selectivity: By expressing different insect nAChR subtypes, the selectivity of (rel)-Asperparaline A can be determined.

Data Presentation

Quantitative data from these experiments should be systematically organized to facilitate comparison and interpretation. The following table provides an illustrative example of how to present the findings for (rel)-Asperparaline A and a reference compound.

Parameter	(rel)-Asperparaline A	Reference Antagonist (e.g., Imidacloprid)	nAChR Subtype
IC50 (nM)	[Insert experimental value]	[Insert known value]	e.g., Dα1/β2
Hill Slope	[Insert experimental value]	[Insert known value]	e.g., Dα1/β2
Onset of Block (τ_on, s)	[Insert experimental value]	[Insert known value]	e.g., Dα1/β2
Offset of Block (τ_off, s)	[Insert experimental value]	[Insert known value]	e.g., Dα1/β2
Voltage Dependence	[Describe observation, e.g., "Weakly voltage-dependent"]	[Describe known characteristic]	e.g., Dα1/β2
Mechanism	[e.g., "Non-competitive"]	[e.g., "Competitive"]	e.g., Dα1/β2

Visualizations

nAChR signaling and blockade by (rel)-Asperparaline A.

Experimental workflow for patch-clamp analysis.

Logical workflow for antagonist characterization.

Experimental Protocols

Heterologous Expression of Insect nAChRs in HEK293 Cells

Due to the challenges of studying nAChRs in their native environment, a heterologous expression system such as Human Embryonic Kidney (HEK293) cells is recommended.[3][4]

Materials:

• HEK293 cells

• Cell culture medium (e.g., DMEM supplemented with 10% FBS)

• Plasmids encoding the desired insect nAChR subunits (e.g., Drosophila melanogaster Dα1 and chicken β2, a commonly used hybrid for robust expression)

• Transfection reagent (e.g., Lipofectamine 2000)

• Coverslips coated with poly-L-lysine

Protocol:

• Culture HEK293 cells in a T-75 flask until they reach 80-90% confluency.

• One day before transfection, seed the cells onto poly-L-lysine-coated coverslips in a 35 mm dish.

• On the day of transfection, prepare the DNA-lipid complexes according to the manufacturer's protocol for your chosen transfection reagent. A 1:1 ratio of α and β subunit plasmids is typically used.

• Add the transfection complex to the cells and incubate for 4-6 hours.

• Replace the transfection medium with fresh, pre-warmed culture medium.

• Incubate the cells for 24-48 hours to allow for receptor expression before performing patch-clamp experiments.

Whole-Cell Patch-Clamp Recording

Solutions:

• External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Internal Solution (in mM): 140 KCl, 1 MgCl2, 10 EGTA, 10 HEPES, 2 Mg-ATP. Adjust pH to 7.2 with KOH.

• Agonist Stock Solution: 1 M Acetylcholine (ACh) in water.

• (rel)-Asperparaline A Stock Solution: 10 mM in DMSO.

Protocol:

• Prepare patch pipettes from borosilicate glass capillaries using a micropipette puller. The pipette resistance should be 3-6 MΩ when filled with internal solution.

• Transfer a coverslip with transfected cells to the recording chamber on the microscope stage and perfuse with external solution.

• Identify a transfected cell (often identifiable by a fluorescent co-transfection marker if used).

• Approach the cell with the patch pipette while applying positive pressure.

• Upon contacting the cell, release the positive pressure to form a giga-ohm seal.

• Apply a brief pulse of negative pressure to rupture the cell membrane and establish the whole-cell configuration.

• Clamp the cell at a holding potential of -60 mV.

• Using a fast perfusion system, apply the agonist (e.g., 100 µM ACh) for a short duration (e.g., 2 seconds) to evoke a baseline inward current. Repeat this application at regular intervals (e.g., every 60 seconds) until a stable response is obtained.

• To determine the IC50, apply the agonist along with increasing concentrations of (rel)-Asperparaline A. Allow sufficient time for equilibration at each concentration.

• To assess the reversibility of the block, wash out (rel)-Asperparaline A by perfusing with the external solution containing only the agonist.

• Record all currents using appropriate data acquisition software.

Data Analysis

• Measure the peak amplitude of the agonist-evoked current in the absence and presence of each concentration of (rel)-Asperparaline A.

• Normalize the current amplitudes to the baseline response (0% inhibition).

• Plot the percentage of inhibition as a function of the (rel)-Asperparaline A concentration.

• Fit the concentration-response data with the Hill equation to determine the IC50 and the Hill slope.

By following these protocols, researchers can obtain high-quality, quantitative data on the interaction of (rel)-Asperparaline A with insect nAChRs, providing a solid foundation for its further development as a potential insecticide.

References

• 1. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 2. Patch Clamp Protocol [labome.com]
• 3. Human alpha4beta2 neuronal nicotinic acetylcholine receptor in HEK 293 cells: A patch-clamp study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HEK Cells in Electrophysiological Assays: Best Practices [cytion.com]

Application Notes and Protocols for In Vitro Testing of (rel)-Asperparaline A on Insect Nicotinic Acetylcholine Receptors (nAChRs)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(rel)-Asperparaline A, a metabolite isolated from Aspergillus japonicus JV-23, has been identified as a potent and selective antagonist of insect nicotinic acetylcholine (B1216132) receptors (nAChRs).[1] These receptors are ligand-gated ion channels crucial for fast synaptic transmission in the insect central nervous system, making them a primary target for insecticides.[2][3][4][5] Understanding the interaction of compounds like (rel)-Asperparaline A with insect nAChRs is vital for the development of novel and selective insect control agents.

These application notes provide detailed protocols for three key in vitro assays to characterize the activity of (rel)-Asperparaline A on insect nAChRs: Two-Electrode Voltage-Clamp (TEVC) electrophysiology, radioligand binding assays, and fluorescence-based membrane potential assays.

Data Presentation

The following table summarizes the quantitative data for the inhibitory action of (rel)-Asperparaline A on insect nAChRs, as determined by electrophysiological studies on silkworm (Bombyx mori) larval neurons.

Compound	Assay Type	Target	Agonist	Measured Effect	IC50 Value	Reference
(rel)-Asperparaline A	Electrophysiology	Native nAChRs in silkworm larval neurons	Acetylcholine (ACh)	Inhibition of peak ACh-induced current	20.2 nM	[1]
(rel)-Asperparaline A	Electrophysiology	Native nAChRs in silkworm larval neurons	Acetylcholine (ACh)	Inhibition of slowly desensitizing ACh-induced current	39.6 nM	[1]

Signaling Pathway of Insect Nicotinic Acetylcholine Receptors

Insect nAChRs are pentameric ligand-gated ion channels. The binding of an agonist, such as acetylcholine, to the extracellular domain of the receptor induces a conformational change that opens a central ion pore. This allows the influx of cations (primarily Na⁺ and Ca²⁺), leading to depolarization of the postsynaptic membrane and the propagation of an electrical signal. (rel)-Asperparaline A acts as a non-competitive antagonist, meaning it binds to a site on the receptor distinct from the acetylcholine binding site to prevent channel opening.

nAChR signaling and antagonism.

Experimental Protocols

Two-Electrode Voltage-Clamp (TEVC) Electrophysiology

This technique allows for the functional characterization of ion channels expressed in large cells, such as Xenopus laevis oocytes. It is used to measure the currents flowing through the nAChRs in response to agonist application and to determine the inhibitory effect of (rel)-Asperparaline A.

Workflow:

Workflow for TEVC electrophysiology.

Methodology:

• Oocyte Preparation: Xenopus laevis oocytes (stage V-VI) are surgically harvested and defolliculated using collagenase treatment.

• cRNA Injection: Synthesized cRNA encoding the desired insect nAChR subunits is injected into the oocytes. Oocytes are then incubated for 2-5 days to allow for receptor expression.

• Recording Setup: An oocyte is placed in a recording chamber and continuously perfused with a recording solution (e.g., ND96). Two microelectrodes, one for voltage sensing and one for current injection, are inserted into the oocyte.

• Voltage Clamp: The membrane potential is clamped to a holding potential (e.g., -80 mV) using a voltage-clamp amplifier.

• Compound Application and Data Acquisition:

  • A baseline current is established.

  • The agonist (e.g., acetylcholine) is applied to elicit an inward current.

  • After washing, the oocyte is pre-incubated with varying concentrations of (rel)-Asperparaline A.

  • The agonist is then co-applied with (rel)-Asperparaline A, and the resulting current is recorded.

  • The percentage of current inhibition is calculated for each concentration of the test compound.

• Data Analysis: The concentration-response data is fitted to a sigmoidal dose-response curve to determine the IC50 value.

Radioligand Binding Assay

This assay directly measures the binding of a radiolabeled ligand to the nAChR. It is used to determine the binding affinity (Ki) of (rel)-Asperparaline A for the receptor.

Workflow:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Nicotinic acetylcholine receptor modulator insecticides act on diverse receptor subtypes with distinct subunit compositions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diversity of insect nicotinic acetylcholine receptor subunits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure and diversity of insect nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Exploring the pharmacological properties of insect nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Development of Insecticidal Assays for (rel)-Asperparaline A: Application Notes and Protocols

(rel)-Asperparaline A, a fungal metabolite isolated from Aspergillus japonicus, has demonstrated potent insecticidal properties, inducing paralysis in various insect species.[1] This natural product represents a promising lead for the development of novel bio-insecticides. Its unique mode of action, targeting insect nicotinic acetylcholine (B1216132) receptors (nAChRs), offers a high degree of selectivity, a desirable trait for environmentally safer pest management strategies.[1][2] This document provides detailed application notes and experimental protocols for the development of insecticidal assays tailored to evaluate the efficacy of (rel)-Asperparaline A and its analogs.

Application Notes

(rel)-Asperparaline A acts as a specific and non-competitive antagonist of insect nAChRs.[1] This mechanism distinguishes it from many commercial insecticides, suggesting a lower likelihood of cross-resistance. The compound has been shown to induce paralysis in silkworm (Bombyx mori) larvae, indicating its potential against lepidopteran pests.[1] The development of robust and reproducible assays is critical for the characterization of its insecticidal spectrum, potency, and for structure-activity relationship (SAR) studies.

The protocols outlined below describe both in vivo whole-insect assays and in vitro cell-based assays. Whole-insect assays provide data on the compound's efficacy under conditions that mimic natural exposure, encompassing absorption, distribution, metabolism, and excretion (ADME) factors. Cell-based assays, particularly those utilizing high-throughput screening (HTS) formats, offer a more controlled environment to investigate the specific molecular interactions and to screen a large number of compounds efficiently.[3][4][5][6][7]

Experimental Protocols

In Vivo Insecticidal Assays

This method is suitable for assessing the contact toxicity of (rel)-Asperparaline A against lepidopteran larvae, such as Spodoptera frugiperda (fall armyworm) or Trichoplusia ni (cabbage looper).

Materials:

• (rel)-Asperparaline A

• Acetone (B3395972) (analytical grade)

• Microsyringe or automated micro-applicator

• Third or fourth instar larvae of the target insect species

• Petri dishes (90 mm diameter)

• Artificial diet

• Growth chamber (25 ± 2°C, 60 ± 10% RH, 16:8 h L:D photoperiod)

Procedure:

• Preparation of Test Solutions: Prepare a stock solution of (rel)-Asperparaline A in acetone. A series of dilutions should be prepared from the stock solution to determine the dose-response relationship. A control group treated with acetone alone must be included.

• Application: Apply a 1 µL droplet of the test solution to the dorsal thoracic region of each larva using a microsyringe.

• Incubation: Place individual treated larvae in petri dishes containing a small piece of artificial diet.

• Observation: Record larval mortality and any signs of paralysis at 24, 48, and 72 hours post-application. Larvae are considered dead if they are unable to move when prodded with a fine brush.

• Data Analysis: Calculate the lethal dose (LD50) values using probit analysis.

This assay evaluates the stomach toxicity of (rel)-Asperparaline A when ingested by foliage-feeding insects.

Materials:

• (rel)-Asperparaline A

• Distilled water

• Surfactant (e.g., Triton X-100)

• Leaf discs (e.g., cabbage, cotton, or from the host plant of the target insect)

• Forceps

• Petri dishes with moistened filter paper

• Target insect larvae

Procedure:

• Preparation of Test Solutions: Prepare a stock solution of (rel)-Asperparaline A in a suitable solvent and then dilute it in distilled water containing a surfactant (e.g., 0.05% Triton X-100) to create a range of concentrations. A control solution containing only distilled water and the surfactant should be prepared.

• Leaf Treatment: Dip leaf discs into the test solutions for 10-15 seconds with gentle agitation.

• Drying: Allow the treated leaf discs to air-dry completely in a fume hood.

• Exposure: Place one treated leaf disc in each petri dish with moistened filter paper and introduce one larva.

• Incubation and Observation: Maintain the petri dishes in a growth chamber and record mortality and anti-feedant effects at 24, 48, and 72 hours.

• Data Analysis: Calculate the lethal concentration (LC50) values using probit analysis.

In Vitro Cell-Based Assay

This protocol utilizes an insect cell line expressing nAChRs to assess the direct effect of (rel)-Asperparaline A on its molecular target. Cell lines from Spodoptera frugiperda (e.g., Sf9, Sf21) or Drosophila melanogaster (e.g., S2) are commonly used.[3]

Materials:

• Insect cell line (e.g., Sf9)

• Cell culture medium (e.g., Grace's Insect Medium)

• Fetal Bovine Serum (FBS)

• 96-well microplates

• (rel)-Asperparaline A

• Nicotinic acetylcholine receptor agonist (e.g., acetylcholine or nicotine)

• Fluorescent membrane potential dye (e.g., Fluo-4 AM)

• Fluorescence plate reader

Procedure:

• Cell Culture: Culture the insect cells in the appropriate medium supplemented with FBS according to standard protocols.

• Cell Plating: Seed the cells into a 96-well microplate at a suitable density and allow them to attach overnight.

• Dye Loading: Load the cells with a membrane potential-sensitive dye according to the manufacturer's instructions.

• Compound Addition: Add varying concentrations of (rel)-Asperparaline A to the wells and incubate for a specific period.

• Agonist Stimulation and Signal Detection: Add a nAChR agonist to the wells and immediately measure the change in fluorescence using a plate reader. The antagonist activity of (rel)-Asperparaline A will result in a decreased fluorescence signal upon agonist stimulation.

• Data Analysis: Plot the fluorescence intensity against the concentration of (rel)-Asperparaline A to determine the half-maximal inhibitory concentration (IC50).

Data Presentation

Table 1: In Vivo Insecticidal Activity of (rel)-Asperparaline A

Target Insect	Assay Type	Time Point (h)	LD50 / LC50 (µ g/larva or µg/mL)	95% Confidence Limits
Spodoptera frugiperda	Topical Application	48	Data to be filled	Data to be filled
Trichoplusia ni	Topical Application	48	Data to be filled	Data to be filled
Spodoptera frugiperda	Leaf-Dip Bioassay	72	Data to be filled	Data to be filled
Trichoplusia ni	Leaf-Dip Bioassay	72	Data to be filled	Data to be filled

Table 2: In Vitro Activity of (rel)-Asperparaline A on Insect nAChRs

Cell Line	Agonist	IC50 (µM)	95% Confidence Limits
Sf9	Acetylcholine	Data to be filled	Data to be filled
S2	Nicotine	Data to be filled	Data to be filled

Visualizations

Caption: Experimental workflow for insecticidal assays of (rel)-Asperparaline A.

Caption: Mode of action of (rel)-Asperparaline A at the insect nAChR.

References

• 1. A Fungal Metabolite Asperparaline A Strongly and Selectively Blocks Insect Nicotinic Acetylcholine Receptors: The First Report on the Mode of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Insect Cell-Based Models: Cell Line Establishment and Application in Insecticide Screening and Toxicology Research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell-Based Functional Assays for nAChR Antagonists

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotinic acetylcholine (B1216132) receptors (nAChRs) are ligand-gated ion channels that play a pivotal role in synaptic transmission within the central and peripheral nervous systems.[1] Their involvement in a diverse range of physiological and pathological processes, including cognitive function, nicotine (B1678760) addiction, and neurodegenerative diseases, establishes them as a critical class of therapeutic targets.[1][2] The development of subtype-selective nAChR antagonists is a key focus in the pursuit of novel therapeutics with improved efficacy and reduced side effects.

These application notes provide detailed protocols for several robust cell-based functional assays designed to identify, characterize, and validate nAChR antagonists. The described methodologies are suitable for high-throughput screening (HTS) campaigns and detailed mechanistic studies.

nAChR Signaling Pathway and Antagonist Mechanism of Action

Upon binding of an agonist, such as acetylcholine or nicotine, nAChRs undergo a conformational change that opens an intrinsic ion channel.[1] This allows the influx of cations, primarily Na⁺ and Ca²⁺, leading to depolarization of the cell membrane.[1] This initial depolarization can trigger downstream signaling cascades, including the activation of voltage-gated calcium channels and subsequent intracellular signaling pathways like the PI3K-Akt and MAPK/ERK pathways.[2]

nAChR antagonists function by inhibiting this process. They can be broadly classified as:

• Competitive Antagonists: These compounds bind to the same site as the agonist (the orthosteric site) and prevent agonist binding, thereby inhibiting channel activation.[3]

• Non-competitive Antagonists: These molecules bind to a different site on the receptor (an allosteric site) to prevent channel opening or block the ion pore, irrespective of agonist binding.[3]

The following diagram illustrates the general signaling pathway and the points of intervention for antagonists.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for Determining Asperparaline A Target Affinity using Radioligand Binding Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing radioligand binding assays to characterize the affinity of Asperparaline A for its biological target, the insect nicotinic acetylcholine (B1216132) receptor (nAChR). Asperparaline A, a fungal metabolite, has been identified as a potent and selective blocker of insect nAChRs, demonstrating its potential as a valuable tool for neuroscience research and as a lead compound for the development of novel insecticides[1][2][3].

The protocols outlined below describe the necessary steps for membrane preparation from insect tissues, performing competitive radioligand binding assays to determine the inhibitory constant (Kᵢ) of Asperparaline A, and the subsequent data analysis.

Data Presentation: Inhibitory Potency of Asperparaline A

While direct radioligand binding data for Asperparaline A is not yet extensively published, electrophysiological studies have provided valuable insights into its inhibitory potency on insect nAChRs. The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values obtained from patch-clamp experiments on silkworm neurons, which can be used as a reference for expected outcomes in a radioligand binding assay[1].

Compound	Target	Assay Type	Measured Parameter	Value (nM)	Reference
Asperparaline A	Insect Nicotinic Acetylcholine Receptor (from Bombyx mori neurons)	Electrophysiology (Patch-Clamp)	IC₅₀ (Peak Current)	20.2	[1]
Asperparaline A	Insect Nicotinic Acetylcholine Receptor (from Bombyx mori neurons)	Electrophysiology (Patch-Clamp)	IC₅₀ (Slowly-desensitizing Current)	39.6	[1]

Note: The provided IC₅₀ values were determined via electrophysiology and not a direct radioligand binding assay. However, they strongly indicate that Asperparaline A is a high-affinity ligand for insect nAChRs and suggest that Kᵢ values obtained from a radioligand binding assay would be in a similar nanomolar range.

Signaling Pathway

The following diagram illustrates the signaling pathway of the nicotinic acetylcholine receptor and the inhibitory action of Asperparaline A.

nAChR signaling and inhibition by Asperparaline A.

Experimental Workflow

The diagram below outlines the key steps involved in a competitive radioligand binding assay to determine the affinity of Asperparaline A for insect nAChRs.

Workflow for a competitive radioligand binding assay.

Experimental Protocols

Preparation of Insect Membranes

This protocol describes the preparation of crude membranes from insect heads, a rich source of nAChRs.

Materials:

• Insect heads (e.g., from locusts, aphids, or other relevant insect species)

• Homogenization Buffer: 0.32 M sucrose, 10 mM Tris-HCl, 1 mM EDTA, pH 7.4

• Protease inhibitor cocktail

• Dounce homogenizer

• High-speed refrigerated centrifuge

Protocol:

• Harvest and freeze insect heads in liquid nitrogen.

• Homogenize the frozen heads in ice-cold Homogenization Buffer containing a protease inhibitor cocktail using a Dounce homogenizer.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

• Collect the supernatant and centrifuge at 40,000 x g for 30 minutes at 4°C to pellet the membranes.

• Discard the supernatant and resuspend the membrane pellet in fresh, ice-cold Homogenization Buffer.

• Repeat the centrifugation and resuspension steps twice more to wash the membranes.

• After the final wash, resuspend the pellet in a small volume of buffer and determine the protein concentration using a standard protein assay (e.g., BCA or Bradford assay).

• Aliquot the membrane preparation and store at -80°C until use.

Competitive Radioligand Binding Assay

This protocol details a competitive binding assay to determine the IC₅₀ and subsequently the Kᵢ of Asperparaline A for insect nAChRs using a suitable radioligand such as [³H]-Imidacloprid or [³H]-Epibatidine.

Materials:

• Insect membrane preparation

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4

• Radioligand (e.g., [³H]-Imidacloprid) at a concentration close to its Kₔ

• Asperparaline A stock solution

• Non-specific binding control (e.g., a high concentration of a known nAChR ligand like nicotine (B1678760) or imidacloprid)

• 96-well microplates

• Glass fiber filters (pre-soaked in 0.5% polyethyleneimine)

• Cell harvester

• Scintillation vials and scintillation cocktail

• Liquid scintillation counter

Protocol:

• Perform the assay in triplicate in a 96-well microplate.

• Total Binding: Add Assay Buffer, radioligand, and the membrane preparation to designated wells.

• Non-specific Binding: Add Assay Buffer, radioligand, a saturating concentration of the non-specific binding control, and the membrane preparation to designated wells.

• Competition Binding: Add Assay Buffer, radioligand, the membrane preparation, and serial dilutions of Asperparaline A to the remaining wells.

• Incubate the plate at room temperature for 60-90 minutes with gentle agitation to allow the binding to reach equilibrium.

• Terminate the reaction by rapidly filtering the contents of each well through the pre-soaked glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold Assay Buffer to remove unbound radioligand.

• Transfer the filters to scintillation vials, add scintillation cocktail, and allow to equilibrate.

• Measure the radioactivity in each vial using a liquid scintillation counter.

Data Analysis

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding as a function of the logarithm of the Asperparaline A concentration.

• Fit the data using a non-linear regression model (sigmoidal dose-response with variable slope) to determine the IC₅₀ value of Asperparaline A.

• Calculate the inhibitory constant (Kᵢ) using the Cheng-Prusoff equation:

  • Kᵢ = IC₅₀ / (1 + [L]/Kₔ)

  • Where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

By following these protocols, researchers can effectively characterize the binding affinity of Asperparaline A for insect nicotinic acetylcholine receptors, providing valuable data for its further development as a research tool or a novel insecticide.

References

• 1. A Fungal Metabolite Asperparaline A Strongly and Selectively Blocks Insect Nicotinic Acetylcholine Receptors: The First Report on the Mode of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bcpc.org [bcpc.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of (rel)-Asperparaline A from Fungal Cultures

For Researchers, Scientists, and Drug Development Professionals

Abstract

(rel)-Asperparaline A is a paralytic alkaloid produced by the fungus Aspergillus japonicus JV-23.[1][2][3][4] This document provides a detailed protocol for the purification of (rel)-Asperparaline A from fungal cultures of Aspergillus japonicus JV-23. The methodology herein is based on the original isolation paper by Hayashi et al. (1997) and is intended to provide a reproducible workflow for obtaining this bioactive secondary metabolite for research and drug development purposes. The protocol includes fungal fermentation, solvent extraction, and a multi-step chromatographic purification process.

Introduction

(rel)-Asperparaline A is a spiro-succinimide alkaloid that exhibits significant paralytic activity against insects, such as the silkworm (Bombyx mori).[1][4] Structurally, it features a complex pentacyclic core. The potent biological activity of Asperparaline A makes it a compound of interest for further investigation as a potential insecticidal agent or as a pharmacological tool. This protocol details the necessary steps to isolate and purify (rel)-Asperparaline A from the fermentation of Aspergillus japonicus JV-23 on a solid substrate.

Experimental Protocols

Fungal Fermentation

Materials:

• Aspergillus japonicus JV-23 culture

• Okara (insoluble residue of whole soybean)

• Suitable fermentation vessels (e.g., trays or flasks)

• Incubator

Procedure:

• Inoculate sterile okara with a spore suspension or mycelial culture of Aspergillus japonicus JV-23.

• Incubate the culture under appropriate conditions of temperature and humidity to allow for fungal growth and secondary metabolite production. Note: The original literature does not specify the exact fermentation conditions. Optimization of temperature, humidity, and incubation time may be required to maximize the yield of Asperparaline A.

Extraction of Crude Metabolites

Materials:

• Fermented okara culture

• n-Hexane

• Methanol (B129727) (MeOH)

• Ethyl acetate (B1210297) (EtOAc)

• Large extraction vessels

• Filtration apparatus

• Rotary evaporator

Procedure:

• Following fermentation, harvest the fungal biomass and substrate.

• Perform an initial extraction with n-hexane to remove nonpolar compounds. Discard the n-hexane extract.

• Extract the residue with methanol containing 10% water. This step extracts the more polar secondary metabolites, including Asperparaline A.

• Partition the methanol extract with ethyl acetate. The paralytic activity is found in the ethyl acetate fraction.[4]

• Concentrate the active ethyl acetate fraction under reduced pressure using a rotary evaporator to obtain a crude extract.

Chromatographic Purification of (rel)-Asperparaline A

Materials:

• Crude ethyl acetate extract

• Silica gel (Wakogel C-200 and Kieselgel-60)[4]

• Chromatography columns

• Solvents: Ethyl acetate (EtOAc), Methanol (MeOH), Chloroform (B151607) (CHCl₃), Toluene (B28343)

• Thin-layer chromatography (TLC) plates and developing chamber

• Fraction collector

• Rotary evaporator

Procedure:

Step 1: Initial Wakogel C-200 Column Chromatography

• Dissolve the crude ethyl acetate extract in a minimal amount of solvent and apply it to a Wakogel C-200 column.

• Elute the column with a step gradient of increasing methanol in ethyl acetate.[4]

• Monitor the fractions for paralytic activity using a suitable bioassay (e.g., against silkworms).

• The fraction eluting with 25% methanol in ethyl acetate contains Asperparaline A.[4] Concentrate this fraction.

Step 2: Second Wakogel C-200 Column Chromatography

• Take the active fraction from the previous step (approximately 600 mg from the initial separation) and apply it to a second Wakogel C-200 column.[4]

• Elute the column with a chloroform-methanol gradient.[4]

• The fraction eluting with 5% methanol in chloroform contains Asperparaline A.[4]

Step 3: Crystallization

• Concentrate the 5% methanol eluate.

• Crystallize the residue from toluene to yield pure (rel)-Asperparaline A.[4]

Data Presentation

Table 1: Purification Summary of (rel)-Asperparaline A

Purification Step	Starting Material	Elution Solvent/Conditions	Product	Yield
Initial Wakogel C-200 Chromatography	Crude Ethyl Acetate Extract	Ethyl acetate - Methanol	Active Fraction	Not Specified
Second Wakogel C-200 Chromatography	600 mg of active fraction from Step 1	5% Methanol in Chloroform	(rel)-Asperparaline A	204 mg
Crystallization	204 mg of purified fraction	Toluene	Crystalline (rel)-Asperparaline A	Not Specified

Visualization of Experimental Workflow

Caption: Purification workflow for (rel)-Asperparaline A.

References

• 1. New paralytic alkaloids, asperparalines A, B and C, from Aspergillus japonicus JV-23 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Asperparaline A, a new paralytic alkaloid from Aspergillus japonicus JV-23 [agris.fao.org]
• 3. academic.oup.com [academic.oup.com]
• 4. tandfonline.com [tandfonline.com]

Application of (rel)-Asperparaline A in Crop Protection Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

(rel)-Asperparaline A is a fungal metabolite that has demonstrated significant potential as a selective insecticide. Its unique mode of action, targeting insect nicotinic acetylcholine (B1216132) receptors (nAChRs), makes it a valuable lead compound in the development of novel crop protection agents. This document provides detailed application notes and experimental protocols based on the available scientific literature to guide researchers in the evaluation and utilization of (rel)-Asperparaline A for insect pest management research. Currently, the documented bioactivity of (rel)-Asperparaline A is specific to its insecticidal properties; there is no available data on its efficacy against plant pathogens.

Mechanism of Action

(rel)-Asperparaline A functions as a potent and selective non-competitive antagonist of insect nicotinic acetylcholine receptors (nAChRs).[1] These receptors are ligand-gated ion channels crucial for synaptic transmission in the central nervous system of insects. By blocking these receptors, (rel)-Asperparaline A disrupts the normal flow of ions induced by the neurotransmitter acetylcholine (ACh), leading to paralysis and death of the insect.[1][2] The selectivity of (rel)-Asperparaline A for insect nAChRs over vertebrate subtypes suggests a favorable safety profile for non-target organisms.[1]

Data Presentation

The following tables summarize the quantitative data on the biological activity of Asperparaline A.

Table 1: Inhibitory Activity of Asperparaline A on Insect Nicotinic Acetylcholine Receptors

Target Organism	Receptor Type	Concentration of Asperparaline A	Effect	Reference
Bombyx mori (Silkworm)	Native nAChRs in larval brain neurons	10 µM	Complete block of ACh-induced current	[1]

Table 2: Selectivity of Asperparaline A for Insect vs. Vertebrate Nicotinic Acetylcholine Receptors

Receptor Subtype (Vertebrate)	Expressed in	Concentration of Asperparaline A	ACh Concentration	% Block of ACh Response	Reference
Chicken α3β4	Xenopus laevis oocytes	10 µM	100 µM	33.4 ± 3.3%	[1]
Chicken α4β2	Xenopus laevis oocytes	10 µM	100 µM	Scarcely influenced	[1]
Chicken α7	Xenopus laevis oocytes	10 µM	100 µM	Scarcely influenced	[1]

Experimental Protocols

Protocol 1: Evaluation of (rel)-Asperparaline A Activity on Insect Neurons using Patch-Clamp Electrophysiology

This protocol is adapted from the methodology used to study the effects of Asperparaline A on the neurons of the silkworm, Bombyx mori.[1]

Objective: To measure the inhibitory effect of (rel)-Asperparaline A on nicotinic acetylcholine receptors in cultured insect neurons.

Materials:

• Primary culture of insect neurons (e.g., from the brain of Bombyx mori larvae)

• Normal insect saline solution

• Patch-clamp rig with amplifier and data acquisition system

• Borosilicate glass capillaries for microelectrodes

• Acetylcholine (ACh) solution (e.g., 10 µM)

• (rel)-Asperparaline A solution (e.g., 10 µM)

• Mecamylamine (B1216088) (a known nAChR antagonist) for positive control

Procedure:

• Neuron Culture: Prepare primary cultures of neurons from the desired insect species. For Bombyx mori, neurons from the larval brain can be cultured following established protocols.

• Electrophysiological Recording:

  • Use the whole-cell patch-clamp technique to record membrane currents from individual cultured neurons.

  • Fill the patch microelectrodes with an appropriate internal solution and obtain a high-resistance seal with the cell membrane.

  • Rupture the membrane patch to establish the whole-cell configuration.

  • Hold the membrane potential at a steady level (e.g., -70 mV).

• Application of Compounds:

  • Establish a baseline by perfusing the neuron with normal insect saline.

  • Apply acetylcholine (ACh) to the neuron to elicit a control inward current mediated by nAChRs.

  • Wash the neuron with saline to allow for recovery.

  • Pre-apply (rel)-Asperparaline A for a defined period (e.g., 1 minute) before co-applying it with ACh.

  • Record the current response in the presence of both (rel)-Asperparaline A and ACh.

• Data Analysis:

  • Measure the peak amplitude of the ACh-induced current in the absence and presence of (rel)-Asperparaline A.

  • Calculate the percentage of inhibition caused by (rel)-Asperparaline A.

  • Use a known nAChR antagonist like mecamylamine as a positive control to confirm the nature of the recorded currents.

Protocol 2: In vivo Insecticidal Bioassay

Objective: To determine the insecticidal activity of (rel)-Asperparaline A against a target insect pest.

Materials:

• Target insect pests (e.g., aphids, caterpillars)

• (rel)-Asperparaline A dissolved in a suitable solvent (e.g., acetone (B3395972) or ethanol) and diluted in water with a surfactant.

• Control solution (solvent and surfactant in water)

• Leaf discs or whole plants for feeding assays

• Spray tower or micropipette for topical application

• Ventilated containers for housing insects

Procedure (Leaf-Dip Bioassay):

• Prepare serial dilutions of (rel)-Asperparaline A.

• Excise leaf discs from the host plant of the target insect.

• Dip each leaf disc into a specific concentration of the test solution for a set time (e.g., 10-30 seconds).

• Allow the leaf discs to air dry.

• Place one treated leaf disc into each ventilated container.

• Introduce a known number of insects (e.g., 10-20) into each container.

• Maintain the containers under controlled environmental conditions (temperature, humidity, light).

• Assess insect mortality at regular intervals (e.g., 24, 48, and 72 hours).

• Calculate mortality rates and determine the LC50 (lethal concentration for 50% of the population) using appropriate statistical software.

Visualizations

Caption: Signaling pathway of (rel)-Asperparaline A's insecticidal action.

References

• 1. A Fungal Metabolite Asperparaline A Strongly and Selectively Blocks Insect Nicotinic Acetylcholine Receptors: The First Report on the Mode of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Overcoming low yield in the synthesis of the asperparaline core

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the synthesis of the asperparaline core, particularly focusing on improving low yields.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in synthesizing the asperparaline core that contribute to low overall yields?

A1: The synthesis of the complex asperparaline core presents several significant challenges that can lead to low overall yields. The primary difficulties include the stereoselective construction of a cyclopentane (B165970) ring bearing two adjacent quaternary centers and the formation of the spiro-succinimide moiety.[1] Additionally, late-stage functional group manipulations, such as the reduction of a sterically hindered carbonyl group, can be problematic and result in the recovery of starting material.[1]

Q2: A radical cascade reaction is a key step in many synthetic routes. What are the typical reactions involved in this cascade?

A2: A common and effective strategy for constructing the pentacyclic core of asperparaline involves a radical cascade sequence.[2][3][4] This sequence is typically initiated by a 1,6-hydrogen atom transfer, which is then followed by a 6-exo-trig cyclization and a subsequent 5-exo-trig cyclization to rapidly build the complex core structure.

Q3: Has the total synthesis of any member of the asperparaline family been successfully achieved?

A3: Yes, the first asymmetric total synthesis of ent-asperparaline C has been accomplished. This successful synthesis helped to determine the absolute configuration of asperparaline C as all-(S). The key steps in this synthesis included an oxidative radical cyclization, a selective reduction of a tertiary amide, a singlet oxygen Diels-Alder reaction, and a reductive spirocyclization.[5]

Troubleshooting Guide

Issue 1: Low Yield and Poor Reproducibility in Maleimide (B117702) Formation

Q: I am attempting to synthesize the maleimide intermediate (22) from the γ-hydroxybutenolide (18) using Dess-Martin periodinane (DMP) followed by treatment with heptamethyldisilazane (B1583767), but I am experiencing low yields and poor reproducibility as mentioned in the literature. What can I do?

A: This is a known issue with this specific transformation, which, despite a reported yield of up to 88%, suffers from inconsistency.[6] The instability of the maleic anhydride (B1165640) intermediate (21) is a likely cause.

Troubleshooting Suggestions:

• Strict Anhydrous Conditions: Ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Both DMP and heptamethyldisilazane are sensitive to moisture.

• Reagent Quality: Use freshly opened or purified DMP and heptamethyldisilazane. The quality of these reagents is critical for optimal performance.

• Immediate Use of Intermediate: The maleic anhydride intermediate (21) is unstable.[6] It is crucial to proceed with the addition of heptamethyldisilazane immediately after the oxidation with DMP is complete, without any delay or attempt at isolation.

• Temperature Control: Carefully control the heating during the final step. The reported procedure specifies heating at 150 °C for 5 minutes.[6] Overheating or prolonged heating could lead to decomposition. Consider using a pre-heated oil bath for accurate temperature control.

• Alternative Strategies: Given the reproducibility issues, it may be prudent to explore alternative cyclization precursors if this step continues to be a bottleneck. The original authors did not further optimize this step due to the unsuitability of the product in their subsequent planned cyclization.[6]

Issue 2: Unfavorable Diastereoselectivity in the Reductive Spirocyclization

Q: My reductive spirocyclization of the butenolide intermediate (19) to form the two contiguous quaternary centers is proceeding with low diastereoselectivity, with the desired diastereomer being the minor product. How can I improve this?

A: This is a challenging transformation, and the literature confirms that the direct cyclization of butenolide (19) leads to an inseparable 3:1 mixture of diastereomers, with the desired product being the minor component.[6]

Troubleshooting Suggestions:

• Substrate Modification: The key to improving the diastereoselectivity in a similar system was the introduction of a methoxy (B1213986) group at the gamma position of the butenolide (forming γ-methoxybutenolide 20). This modification effectively steered the approach of the tertiary radical to the opposite face, leading to a more favorable diastereomeric ratio in the subsequent cyclization.[6]

• Separation of Diastereomers: While the cyclization of the γ-methoxybutenolide (20) initially yields a 1:1 mixture of diastereomers (24a and 24b), these were separable by crystallization of the undesired diastereomer (24b) from ethyl acetate. This allowed for the enrichment of the desired diastereomer (24a) in the mother liquor to a ratio of 5-5.5:1.[6]

Issue 3: Failure of Late-Stage Carbonyl Group Reduction

Q: I am unable to reduce the C-8 carbonyl group in the final stages of the synthesis. I have tried various reducing agents, but the starting material is recovered unchanged. What is the issue?

A: Attempts to reduce the C-8 carbonyl group using agents like BH₃·THF or Et₃SiH/BF₃ have been reported to be unsuccessful.[1] This lack of reactivity is attributed to the significant steric hindrance around the C-8 position, especially when the N-methyl group at the diketopiperazine ring is introduced early in the synthesis.[1]

Troubleshooting Suggestions:

• Early Stage Reduction: The most effective strategy is to perform the reduction of the C-8 carbonyl group at an earlier stage in the synthetic sequence before the steric environment becomes too congested.

• Delayed N-Methylation: Alternatively, consider introducing the N-methyl group at the diazabicyclooctane core after the reduction of the C-8 carbonyl has been accomplished.[1]

Quantitative Data Summary

Step	Reactant(s)	Product(s)	Reagents and Conditions	Yield (%)	Notes
Overall Synthesis of 8-oxoasperparaline C	L-proline	8-oxoasperparaline C (8)	11 steps	14	Asymmetric synthesis.[6]
Maleimide Formation	γ-hydroxybutenolide (18)	Maleimide (22)	1. Dess-Martin periodinane (DMP) 2. Heptamethyldisilazane, THF, 150 °C, 5 min	88	Suffers from poor reproducibility.[6]
Oxidative Dearomatization	Furan-containing compound (15d)	γ-hydroxybutenolide (18)	Singlet oxygen, then Kornblum-DeLaMare rearrangement with Hünig's base	>80	Forms a 2:1 epimeric mixture at the hemiacetal center.[6]
Reductive Spirocyclization	Butenolide (19)	Diastereomers (23a and 23b)	Radical cyclization	-	Inseparable 3:1 mixture of diastereomers; desired product is the minor isomer.[6]
Reductive Spirocyclization of Methoxy Analogue	γ-methoxybutenolide (20)	Diastereomers (24a and 24b)	Radical cyclization	96	1:1 mixture of diastereomers on a 70-100 mg scale; separable by crystallization.[6]
Spirosuccinimide Formation	Pentacycle (24a)	8-oxoasperparaline C (8)	1. 2 M MeNH₂ in MeOH, 2 h 2. PCC	77	Two-step, one-pot sequence.[6]

Experimental Protocols

Protocol 1: Synthesis of γ-hydroxybutenolide (18) via Oxidative Dearomatization

This protocol describes the conversion of the furan-containing tricycle (15d) to the γ-hydroxybutenolide intermediate (18).

• Preparation: Dissolve the furan-containing compound (15d) in an appropriate solvent (e.g., dichloromethane) in a vessel suitable for photochemistry, equipped with a gas inlet and a cooling system. Add a photosensitizer (e.g., Rose Bengal).

• Reaction: While irradiating the solution with a suitable light source (e.g., a sodium lamp), bubble oxygen through the solution at a controlled temperature (e.g., -78 °C).

• Rearrangement: After the starting material has been consumed (as monitored by TLC), add Hünig's base (N,N-diisopropylethylamine) to the reaction mixture to facilitate the Kornblum-DeLaMare rearrangement.

• Workup and Purification: Allow the reaction to warm to room temperature. Quench the reaction with a suitable aqueous solution (e.g., saturated ammonium (B1175870) chloride). Extract the aqueous layer with an organic solvent (e.g., dichloromethane). Combine the organic layers, dry over an anhydrous salt (e.g., sodium sulfate), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the γ-hydroxybutenolide (18) as a mixture of epimers.

Protocol 2: Reductive Spirocyclization to form Pentacycles (24a and 24b)

This protocol outlines the reductive spirocyclization of the γ-methoxybutenolide intermediate (20) to generate the pentacyclic core with two contiguous quaternary centers.

• Preparation: In a flame-dried flask under an inert atmosphere, dissolve the γ-methoxybutenolide (20) in a degassed solvent (e.g., benzene (B151609) or toluene).

• Initiation: Add a radical initiator (e.g., AIBN) and a reducing agent (e.g., tributyltin hydride) to the solution.

• Reaction: Heat the reaction mixture to the appropriate temperature (e.g., 80-110 °C) for several hours until the starting material is consumed (as monitored by TLC).

• Workup and Purification: Cool the reaction mixture to room temperature and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield a mixture of diastereomers (24a and 24b).

• Separation (Optional): The diastereomers may be separated by crystallization from a suitable solvent system (e.g., ethyl acetate) to enrich the desired diastereomer.

Protocol 3: Spirosuccinimide Formation to Yield 8-oxoasperparaline C (8)

This protocol details the two-step, one-pot conversion of the pentacycle (24a) to the spirosuccinimide product (8).

• Amine Addition: Dissolve the pentacycle (24a) in methanol (B129727). Add a 2 M solution of methylamine (B109427) in methanol (5 equivalents) to the solution. Stir the reaction mixture at room temperature for 2 hours.

• Oxidation: After the initial reaction is complete, add pyridinium (B92312) chlorochromate (PCC) to the reaction mixture to oxidize the intermediate hydroxy lactam.

• Workup and Purification: Monitor the reaction by TLC until the oxidation is complete. Quench the reaction and perform an aqueous workup. Extract the product with an organic solvent, dry the combined organic layers, and concentrate. Purify the crude product by flash column chromatography on silica gel to obtain 8-oxoasperparaline C (8).

Visualizations

Caption: Synthetic workflow for 8-oxoasperparaline C.

Caption: Troubleshooting decision tree for low yield issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sequential Oxidative and Reductive Radical Cyclization Approach toward Asperparaline C and Synthesis of Its 8-Oxo Analogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of the Asperparaline Core by a Radical Cascade | Scilit [scilit.com]
• 4. Report: Synthetic Applications of Gamma-Hydroxybutenolides (59th Annual Report on Research Under Sponsorship of The American Chemical Society Petroleum Research Fund) [acswebcontent.acs.org]
• 5. First total synthesis of ent-asperparaline C and assignment of the absolute configuration of asperparaline C - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis of the spirosuccinimide moiety of Asperparaline A - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stereoselective Synthesis of Complex Indole Alkaloids

Welcome to the technical support center for the stereoselective synthesis of complex indole (B1671886) alkaloids. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in the stereoselective synthesis of complex indole alkaloids?

A1: The synthesis of complex indole alkaloids is a significant challenge in organic chemistry. Key difficulties arise from their intricate molecular architectures, which often include multiple stereogenic centers, and fused or bridged ring systems.[[“]] Controlling the stereochemistry during the synthesis of a target molecule is particularly difficult.[[“]] The introduction of quaternary carbon stereocenters, for instance, is a major hurdle due to steric hindrance.[[“]] Furthermore, achieving a practical and scalable synthesis requires a delicate balance between constructing the complex carbon skeleton and introducing the necessary functional groups.[[“]]

Q2: How can I improve the enantioselectivity of my Pictet-Spengler reaction?

A2: The Pictet-Spengler reaction is a powerful tool for constructing the tetrahydro-β-carboline core of many indole alkaloids.[2] However, achieving high enantioselectivity can be challenging. Several strategies can be employed:

• Chiral Catalysts: The use of chiral Brønsted acids, Lewis acids, or hydrogen-bond donors (e.g., thiourea (B124793) compounds) can effectively induce asymmetry.[3] Chiral phosphoric acids and imidodiphosphorimidate (IDPi) catalysts have shown promise in this area.[4]

• Substrate Control: The choice of protecting groups on the tryptamine (B22526) nitrogen can influence the stereochemical outcome.

• Reaction Conditions: Optimizing the solvent, temperature, and concentration is crucial. Lower temperatures often favor kinetic control and can improve enantioselectivity.

Q3: My organocatalytic reaction is giving low yield and poor stereoselectivity. What should I check?

A3: Organocatalysis is a key strategy for the asymmetric synthesis of indole alkaloids.[5] If you are facing issues with low yield or poor stereoselectivity, consider the following troubleshooting steps:

• Catalyst Integrity: Ensure the purity and dryness of your organocatalyst. Some catalysts are sensitive to air and moisture.

• Substrate Purity: Impurities in your starting materials can interfere with the catalytic cycle.

• Solvent Effects: The polarity and proticity of the solvent can significantly impact the reaction outcome. Screen a range of solvents to find the optimal conditions.

• Acid/Base Additives: The presence of acidic or basic additives can influence the reactivity and selectivity of the catalyst.

• Reaction Kinetics: Monitor the reaction progress over time to determine the optimal reaction time and to check for potential product degradation. A plausible explanation for low enantioselectivity in some cases is the competing background reaction or catalyst deactivation.[6]

Troubleshooting Guides

Problem 1: Low Diastereoselectivity in a Key Cyclization Step

Scenario: A researcher is performing an intramolecular Diels-Alder reaction to form a key polycyclic intermediate in the synthesis of a complex indole alkaloid, but obtains a mixture of diastereomers with low selectivity.

Potential Cause	Troubleshooting Step
Suboptimal Reaction Temperature	Vary the reaction temperature. Higher temperatures may favor the thermodynamic product, while lower temperatures can enhance kinetic selectivity.
Incorrect Lewis Acid Catalyst	Screen a variety of Lewis acids (e.g., TiCl₄, SnCl₄, Et₂AlCl) to identify one that provides better facial selectivity. The size and nature of the Lewis acid can significantly influence the transition state geometry.
Steric Hindrance in the Substrate	Redesign the substrate to include a bulky directing group that can shield one face of the diene or dienophile, thus favoring a specific diastereomeric outcome.
Solvent Effects	The polarity of the solvent can influence the stability of the transition states. Evaluate a range of solvents from nonpolar (e.g., toluene, hexanes) to polar aprotic (e.g., CH₂Cl₂, THF).

Problem 2: Epimerization of a Stereocenter During a Deprotection Step

Scenario: A researcher observes the loss of stereochemical integrity at a sensitive stereocenter during the removal of a protecting group late in the synthesis.

Potential Cause	Troubleshooting Step
Harsh Acidic or Basic Conditions	Employ milder deprotection conditions. For example, if using strong acid for a Boc group removal, consider switching to a milder acid like PPTS or enzymatic cleavage. For base-labile groups, explore alternatives to strong bases like K₂CO₃ or DBU.
Elevated Temperature	Perform the deprotection at a lower temperature to minimize the rate of epimerization.
Prolonged Reaction Time	Monitor the reaction closely by TLC or LC-MS and quench the reaction as soon as the starting material is consumed to avoid prolonged exposure to conditions that may cause epimerization.
Neighboring Group Participation	Analyze the structure for nearby functional groups that might be facilitating the epimerization. If present, consider reprotecting that group or altering the synthetic route.

Experimental Protocols

Key Experiment: Asymmetric Pictet-Spengler Reaction

This protocol is a general guideline for an asymmetric Pictet-Spengler reaction catalyzed by a chiral Brønsted acid.

Materials:

• Tryptamine derivative (1.0 equiv)

• Aldehyde (1.2 equiv)

• Chiral Phosphoric Acid Catalyst (e.g., (R)-TRIP) (5-10 mol%)

• Anhydrous, non-polar solvent (e.g., Toluene, CH₂Cl₂)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried flask under an inert atmosphere, add the tryptamine derivative and the chiral phosphoric acid catalyst.

• Dissolve the solids in the anhydrous solvent.

• Cool the reaction mixture to the desired temperature (e.g., -20 °C to room temperature).

• Add the aldehyde dropwise to the solution over a period of 10-15 minutes.

• Stir the reaction mixture at the specified temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Extract the product with an organic solvent (e.g., CH₂Cl₂, EtOAc).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

• Determine the enantiomeric excess of the product by chiral HPLC analysis.

Quantitative Data Summary

The following tables summarize representative quantitative data for key stereoselective reactions in the synthesis of complex indole alkaloids.

Table 1: Asymmetric Michael Addition in the Synthesis of (-)-Strychnine [7][8]

Catalyst	Catalyst Loading (mol%)	Solvent	Yield (%)	Enantiomeric Excess (ee, %)
(R)-ALB	0.1	Not specified	91	>99

Table 2: Asymmetric Pictet-Spengler Reaction Conditions [4][9]

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee, %)
Chiral Phosphoric Acid (unspecified)	5	DIPE	-80 to -30	-	-
Imidodiphosphorimidate (IDPi) 4a	Not specified	Not specified	Ambient	46	Not specified

Table 3: Catalytic Asymmetric Reduction of 3H-Indoles [10]

Catalyst	Catalyst Loading (mol%)	Hydrogen Source	Yield (%)	Enantiomeric Excess (ee, %)
Chiral Brønsted Acid (5j)	Not specified	Hantzsch dihydropyridine	98	97

Visualizations

References

• 1. consensus.app [consensus.app]
• 2. academic.oup.com [academic.oup.com]
• 3. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. Enantioselective total synthesis of (-)-strychnine using the catalytic asymmetric Michael reaction and tandem cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Asymmetric Synthesis of Indolines by Catalytic Enantioselective Reduction of 3H-Indoles [organic-chemistry.org]

Technical Support Center: (rel)-Asperparaline A Solubility for In Vitro Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges with (rel)-Asperparaline A in in vitro assays.

Troubleshooting Guide: Improving (rel)-Asperparaline A Solubility

Issue: My (rel)-Asperparaline A is not dissolving in my aqueous assay buffer.

(rel)-Asperparaline A, like many natural products, is expected to have low aqueous solubility.[1][2] This can lead to inaccurate results in in vitro assays due to precipitation of the compound. The following steps provide a systematic approach to improving its solubility.

Step 1: Initial Solvent Selection & Stock Solution Preparation

The first step is to create a concentrated stock solution in an organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is a widely used solvent for this purpose due to its strong polarity and miscibility with both aqueous and organic solutions.[3]

• Recommendation: Prepare a high-concentration stock solution of (rel)-Asperparaline A in 100% DMSO. Other organic solvents like ethanol, methanol, or acetone (B3395972) can also be considered.[4][5]

Step 2: Dilution into Aqueous Buffer & Observation

Once you have a stock solution, the next step is to dilute it into your final aqueous assay buffer. It is crucial to observe for any signs of precipitation.

• Protocol:

  • Warm the aqueous assay buffer to the experimental temperature.

  • While vortexing the buffer, slowly add the (rel)-Asperparaline A stock solution to reach the desired final concentration.

  • Visually inspect the solution for any cloudiness or solid particles immediately after addition and after a short incubation period (e.g., 15-30 minutes).

Step 3: Troubleshooting Precipitation

If precipitation occurs, consider the following strategies, starting with the simplest and most common approaches.

Option A: Optimize Co-solvent Concentration

The final concentration of the organic solvent in your assay is critical. While it aids solubility, high concentrations can be toxic to cells.[4][6]

• Troubleshooting:

  • Reduce Final DMSO Concentration: Aim for a final DMSO concentration of less than 0.5%, and ideally below 0.1%, to minimize cellular toxicity.[4] Always include a vehicle control (buffer with the same final DMSO concentration without the compound) in your experiments to account for any solvent effects.[4]

  • Test Other Co-solvents: If DMSO is causing issues, consider other water-miscible organic solvents like ethanol.[7]

Option B: pH Modification

The solubility of a compound can be influenced by the pH of the solution.

• Troubleshooting:

  • Adjust Buffer pH: Systematically adjust the pH of your assay buffer (e.g., in 0.5 pH unit increments) to determine if the solubility of (rel)-Asperparaline A is pH-dependent. This is a common strategy for compounds with acidic or basic functional groups.[7]

Option C: Use of Solubilizing Excipients

If optimizing the co-solvent and pH is insufficient, consider using solubilizing agents.

• Troubleshooting:

  • Cyclodextrins: These are used to form inclusion complexes with poorly soluble drugs, enhancing their aqueous solubility.[7] Beta-cyclodextrins are a common choice.[6]

  • Surfactants: Surfactants can increase solubility by forming micelles that encapsulate the hydrophobic compound.[7] Common non-ionic surfactants used in biological assays include Tween® 20 and Triton™ X-100. It is important to use surfactants at concentrations below their critical micelle concentration (CMC) to avoid cellular toxicity.

Quantitative Data Summary: Solvent Considerations

Solvent	Recommended Starting Concentration in Assay	Key Considerations
DMSO	< 0.5% (v/v)	Widely used, but can be toxic at higher concentrations.[3][4][6] Always include a vehicle control.
Ethanol	< 0.5% (v/v)	Generally less toxic than DMSO, but can still affect cell viability at higher concentrations.[5]
Methanol	Use with caution	Can be more toxic to cells than DMSO or ethanol.[4]
Acetone	< 0.5% (v/v)	Reported to have low toxicity in some cell lines.[5]

Experimental Protocols

Protocol 1: Standard Solubility Assessment

This protocol outlines a general method for determining the kinetic solubility of (rel)-Asperparaline A in your assay buffer.

Materials:

• (rel)-Asperparaline A

• 100% DMSO

• Assay Buffer

• 96-well plate (clear bottom)

• Plate reader capable of measuring turbidity (e.g., at 620 nm)

• Vortexer

• Multichannel pipette

Procedure:

• Prepare Stock Solution: Create a 10 mM stock solution of (rel)-Asperparaline A in 100% DMSO.

• Serial Dilution of Stock: In a separate 96-well plate, perform a serial dilution of the stock solution in 100% DMSO to create a range of concentrations (e.g., 10 mM, 5 mM, 2.5 mM, etc.).

• Prepare Assay Plate: Add 198 µL of your assay buffer to the wells of a new 96-well plate.

• Compound Addition: Transfer 2 µL of each concentration from the DMSO dilution plate to the corresponding wells of the assay plate. This will result in a 1:100 dilution and a final DMSO concentration of 1%.

• Incubation and Measurement:

  • Mix the plate well.

  • Incubate at your experimental temperature for a set period (e.g., 2 hours).

  • Measure the absorbance (turbidity) at 620 nm. An increase in absorbance compared to the vehicle control indicates precipitation.

• Data Analysis: The highest concentration that does not show a significant increase in turbidity is considered the kinetic solubility under these conditions.

Visualizations

Caption: Workflow for troubleshooting (rel)-Asperparaline A solubility.

Asperparaline A has been reported to block insect nicotinic acetylcholine (B1216132) receptors.[8] While a detailed signaling pathway is complex, the following diagram illustrates a generalized workflow for investigating receptor antagonism.

Caption: Experimental workflow for testing nAChR antagonism.

Frequently Asked Questions (FAQs)

Q1: What is the maximum concentration of DMSO I can use in my cell-based assay?

A1: It is highly recommended to keep the final concentration of DMSO below 0.5% (v/v), and ideally at 0.1% or lower, as higher concentrations can be toxic to many cell lines.[4][6] The tolerance to DMSO can be cell line-dependent, so it is best to perform a vehicle control experiment to assess the effect of the solvent on your specific cells.

Q2: My compound precipitates even at low DMSO concentrations. What should I do next?

A2: If you have already optimized the DMSO concentration and still observe precipitation, the next steps would be to try pH modification of your buffer or to use solubilizing excipients like cyclodextrins or surfactants.[7] Refer to the troubleshooting workflow for a systematic approach.

Q3: Are there any other solvents I can use besides DMSO?

A3: Yes, other water-miscible organic solvents such as ethanol, methanol, and acetone can be used.[4][5] However, their toxicity profiles can vary, so it is essential to perform appropriate vehicle controls for any solvent you use.

Q4: How do I know if my compound has precipitated?

A4: Visual inspection for cloudiness, turbidity, or solid particles is the first indication. For a more quantitative assessment, you can measure the turbidity of your solution using a plate reader at a wavelength where the compound does not absorb (e.g., 620 nm). An increase in absorbance compared to the vehicle control suggests precipitation.

Q5: What is the mechanism of action of Asperparaline A?

A5: Asperparaline A has been shown to be a potent and selective blocker of insect nicotinic acetylcholine receptors (nAChRs).[8] This suggests it acts as an antagonist at these receptors.

References

• 1. researchgate.net [researchgate.net]
• 2. Methods to improve the solubility of therapeutical natural products: a review [agris.fao.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells [ajmb.umsha.ac.ir]
• 6. researchgate.net [researchgate.net]
• 7. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Patch-Clamp Recordings with Hydrophobic Compounds like Asperparaline A

Welcome to our technical support center for researchers utilizing patch-clamp electrophysiology with challenging hydrophobic compounds. This guide provides detailed troubleshooting advice and protocols, with a specific focus on Asperparaline A, a potent blocker of nicotinic acetylcholine (B1216132) receptors (nAChRs).

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during patch-clamp experiments with hydrophobic compounds.

Q1: I'm having trouble dissolving Asperparaline A for my experiments. What is the recommended procedure for preparing stock and working solutions?

A1: Hydrophobic compounds like Asperparaline A have poor solubility in aqueous solutions. Therefore, a stock solution in an organic solvent is necessary.

• Stock Solution Preparation: We recommend preparing a high-concentration stock solution (e.g., 10-50 mM) in 100% dimethyl sulfoxide (B87167) (DMSO) or ethanol. Based on the properties of the related compound Asperparaline C, DMSO is a suitable solvent. Store this stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Working Solution Preparation: On the day of the experiment, thaw an aliquot of the stock solution and dilute it to the final working concentration in your external recording solution (e.g., aCSF). It is crucial to perform this dilution in a stepwise manner to prevent precipitation. For example, create intermediate dilutions in the external solution before reaching the final concentration.

• Final Solvent Concentration: Ensure the final concentration of the organic solvent in your recording chamber is as low as possible (ideally ≤0.1%) to minimize its effects on ion channel function and cell health. Always include a vehicle control in your experiments with the same final concentration of the solvent to account for any solvent-specific effects.

Q2: My gigaohm seal is unstable or difficult to form when applying Asperparaline A. What could be the cause and how can I fix it?

A2: Hydrophobic compounds can interfere with giga-seal formation and stability through several mechanisms.

• Membrane Fluidity Changes: Hydrophobic molecules can intercalate into the lipid bilayer, altering its fluidity and making it more difficult to form a stable, high-resistance seal with the glass pipette.

• Solvent Effects: The organic solvent used to dissolve the compound, even at low final concentrations, can affect membrane properties and seal stability.

• Compound Precipitation: Precipitation of the compound at the pipette tip or on the cell membrane can physically interfere with seal formation.

Troubleshooting Strategies:

• Optimize Pipette Properties: Use high-quality borosilicate glass pipettes with a resistance of 3-7 MΩ. Fire-polishing the pipette tip can create a smoother surface, which often facilitates the formation of a better seal.

• Slow Application: Apply the compound to the bath solution slowly and as far away from the patched cell as possible to allow for gradual equilibration and to avoid a sudden high concentration of the solvent or compound near the cell.

• Perfusion System Check: Ensure your perfusion system provides a constant and gentle flow of the external solution over the cell. This can help to wash away any potential precipitates and maintain a stable environment.

• Lower Final Solvent Concentration: If seal instability persists, try lowering the final concentration of the organic solvent in your working solution. This may require preparing a lower concentration stock solution.

Q3: I'm concerned about the non-specific binding of Asperparaline A to my perfusion tubing. How can I minimize this?

A3: Non-specific binding to plastic tubing is a common problem with hydrophobic compounds, leading to a lower effective concentration of the compound at the cell.

Mitigation Strategies:

• Use Inert Tubing: Whenever possible, use tubing made from materials with low compound adsorption, such as PTFE (Teflon®) or PEEK. Avoid using PVC tubing, which is known to adsorb hydrophobic molecules.

• Shorten Tubing Length: Keep the length of the perfusion tubing between the solution reservoir and the recording chamber as short as possible to minimize the surface area available for binding.

• Pre-equilibration: Before starting your recording, perfuse the entire system with your working solution containing Asperparaline A for an extended period (e.g., 15-30 minutes). This will help to saturate the non-specific binding sites in the tubing, ensuring that the concentration of the compound reaching the cell is closer to the intended concentration.

• Include a Carrier Protein: In some cases, adding a small amount of bovine serum albumin (BSA) (e.g., 0.01-0.1%) to the external solution can help to reduce non-specific binding by acting as a carrier for the hydrophobic compound. However, be aware that BSA can also interact with your target of interest, so appropriate controls are necessary.

Q4: My recordings are noisy after applying the hydrophobic compound. What are the potential sources of this noise and how can I reduce it?

A4: Increased noise can arise from several factors when working with hydrophobic compounds.

• Seal Instability: A less stable giga-seal will result in increased baseline noise. Refer to the troubleshooting tips in Q2 to improve seal stability.

• Compound-Channel Interactions: The compound itself might induce noisy channel gating or partial channel block. This is a pharmacological effect that may be inherent to the compound's mechanism of action.

• Electrical Interference: Ensure your patch-clamp rig is properly grounded and shielded within a Faraday cage to minimize external electrical noise.

Noise Reduction Tips:

• Optimize Filtering: Apply appropriate low-pass filtering to your recordings to reduce high-frequency noise without distorting the signal of interest.

• Pipette Coating: Coating the shank of the patch pipette with a hydrophobic substance like Sylgard can reduce pipette capacitance and decrease noise.

• Solution Filtering: Always filter your internal and external solutions with a 0.2 µm syringe filter to remove any particulate matter that could interfere with the recording.

Data Presentation

Physicochemical Properties of Asperparaline A (Estimated)

Property	Estimated Value (Asperparaline C)	Source
Molecular Weight	345.4 g/mol	PubChem[1]
XLogP3-AA (LogP)	0.3	PubChem[1]
Hydrogen Bond Donors	0	PubChem[1]
Hydrogen Bond Acceptors	4	PubChem[1]
Solubility	Poorly soluble in water. Soluble in organic solvents like DMSO and ethanol.	General knowledge for hydrophobic compounds

Experimental Protocols

Protocol 1: Preparation of Asperparaline A Solutions

This protocol provides a general guideline for preparing Asperparaline A solutions for patch-clamp experiments.

Materials:

• Asperparaline A powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Ethanol, absolute

• External recording solution (e.g., aCSF)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Stock Solution (10 mM in DMSO):

  • On an analytical balance, carefully weigh out a precise amount of Asperparaline A powder.

  • Dissolve the powder in the appropriate volume of 100% DMSO to achieve a 10 mM concentration.

  • Vortex thoroughly until the compound is completely dissolved.

  • Aliquot the stock solution into small, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C.

• Working Solution (e.g., 10 µM in aCSF):

  • On the day of the experiment, thaw one aliquot of the 10 mM stock solution at room temperature.

  • Perform a serial dilution to reach the final working concentration. For a 10 µM solution from a 10 mM stock, this is a 1:1000 dilution.

  • To avoid precipitation, add the stock solution to a small volume of the external solution while vortexing, and then bring it up to the final volume. For example, add 1 µL of the 10 mM stock to 1 mL of aCSF.

  • Ensure the final DMSO concentration is ≤0.1%.

  • Use the working solution immediately after preparation.

Protocol 2: Whole-Cell Patch-Clamp Recording with Asperparaline A

This protocol outlines the key steps for performing a whole-cell patch-clamp recording to investigate the effect of Asperparaline A on ion channels.

Materials and Equipment:

• Patch-clamp rig (microscope, micromanipulator, amplifier, data acquisition system)

• Perfusion system with low-adsorption tubing (e.g., PTFE)

• Borosilicate glass capillaries

• Pipette puller and fire-polisher

• Internal and external recording solutions[2][3]

• Prepared Asperparaline A working solution and vehicle control solution

• Cells expressing the target ion channels (e.g., nicotinic acetylcholine receptors)

Procedure:

• Preparation:

  • Prepare and filter all recording solutions (0.2 µm filter).

  • Pull and fire-polish patch pipettes to a resistance of 3-7 MΩ.

  • Fill the pipette with the internal solution, avoiding air bubbles.

  • Mount the pipette in the holder and apply positive pressure.

  • Place the cell culture dish or brain slice in the recording chamber and start the perfusion with the control external solution.

• Giga-seal Formation and Whole-Cell Configuration:

  • Under visual guidance, approach a healthy-looking cell with the patch pipette.

  • Once the pipette touches the cell membrane (a dimple may be visible), release the positive pressure to facilitate seal formation.

  • Apply gentle suction to achieve a high-resistance gigaohm seal (>1 GΩ).

  • After a stable seal is formed, apply a brief pulse of stronger suction to rupture the membrane patch and establish the whole-cell configuration.

• Baseline Recording:

  • Allow the cell to stabilize for a few minutes after break-in.

  • Record baseline channel activity in the absence of Asperparaline A by applying the appropriate voltage-clamp or current-clamp protocol.

• Compound Application:

  • Switch the perfusion system to the working solution containing Asperparaline A.

  • If you have pre-equilibrated the tubing, the compound should reach the cell within a short time.

  • Record the channel activity in the presence of the compound.

• Washout:

  • Switch the perfusion back to the control external solution to wash out the compound and observe any reversal of its effects.

• Data Analysis:

  • Analyze the recorded currents or voltages to determine the effect of Asperparaline A on the ion channel of interest.

Mandatory Visualizations

Signaling Pathway of Asperparaline A at the Nicotinic Acetylcholine Receptor

Caption: Asperparaline A blocks the nicotinic acetylcholine receptor, preventing ion influx.

Experimental Workflow for Patch-Clamp with a Hydrophobic Compound

Caption: Workflow for a patch-clamp experiment using a hydrophobic compound.

References

• 1. Asperparaline C | C19H27N3O3 | CID 101007633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. docs.axolbio.com [docs.axolbio.com]
• 3. Patch Clamp Protocol [labome.com]

Technical Support Center: Optimizing Dosage and Delivery of Novel Compounds for Insect Bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the dosage and delivery of novel compounds, such as (rel)-Asperparaline A, for insect bioassays.

Troubleshooting Guide

This guide addresses common issues encountered during insect bioassays in a question-and-answer format.

Issue	Potential Cause	Recommended Solution
High variability in mortality rates between replicates of the same concentration.	Inconsistent Compound Concentration	Ensure precise and accurate preparation of serial dilutions. Use calibrated pipettes and thoroughly vortex stock solutions before making dilutions.
Uneven Application of the Compound	For topical applications, calibrate your microapplicator to dispense consistent droplet sizes. For spray or leaf-dip assays, ensure complete and even coverage of the foliage.[1][2][3]
Biological Variability in Test Insects	Use insects of a consistent age, developmental stage, and physiological condition.[4] Variations in age, size, or health can significantly impact susceptibility.
Environmental Fluctuations	Maintain consistent environmental conditions (temperature, humidity, photoperiod) throughout the experiment. Fluctuations can stress the insects and affect their response to the insecticide.[4]
Lower-than-expected or no mortality even at high concentrations.	Compound Degradation	Ensure you are using a fresh stock of the compound and that it has been stored correctly. Prepare fresh dilutions for each experiment.
Insect Resistance	The target insect population may have developed resistance to compounds with a similar mode of action. It is important to use a susceptible reference strain for comparison.[4]
Suboptimal Bioassay Method	The chosen delivery method (e.g., topical, ingestion, contact) may not be effective for the specific compound and insect species. Consider testing alternative bioassay protocols.
Incorrect Solvent Choice	The solvent may not be optimal for the compound's solubility or may even have a repellent effect on the insects. Always run a solvent-only control to account for any toxic effects of the solvent itself.[4]
High mortality in the control group.	Contamination	The diet, water, or housing of the insects may be contaminated. Ensure all materials are sterile and free from contaminants.[4]
Handling Stress	Excessive or improper handling of insects can cause physical injury or stress, leading to mortality.[4]
Unsuitable Environmental Conditions	Extreme temperatures, humidity, or poor ventilation can be lethal to insects. Verify that your experimental conditions are within the optimal range for the species you are working with.[4]
Pathogen Infection	The insect colony may be suffering from a viral, bacterial, or fungal infection. If an infection is suspected, it is best to start with a new, healthy colony.[4]

Frequently Asked Questions (FAQs)

1. What is the best solvent to use for dissolving (rel)-Asperparaline A?

The ideal solvent will depend on the specific chemical properties of (rel)-Asperparaline A. Acetone is a commonly used solvent in insect bioassays due to its volatility and ability to dissolve a wide range of organic compounds.[5][6][7] However, it is crucial to perform solubility tests with a small amount of the compound in different solvents (e.g., ethanol, dimethyl sulfoxide (B87167) (DMSO)) to determine the best option. Always include a solvent-only control in your bioassay to ensure the solvent itself is not causing mortality or behavioral changes.

2. How do I determine the optimal concentration range for my bioassay?

It is recommended to start with a range-finding study. Prepare a wide range of concentrations (e.g., from 0.01 µg/mL to 1000 µg/mL) and test them on a small number of insects. This will help you identify a narrower range of concentrations that cause between 10% and 90% mortality. This narrower range can then be used in your definitive bioassay to determine the LC50 (lethal concentration 50%) or LD50 (lethal dose 50%).

3. What is the difference between a leaf-dip and a topical application bioassay?

• Leaf-Dip Bioassay: This method is suitable for assessing the toxicity of compounds to foliage-feeding insects.[3] Leaves are dipped into a solution of the test compound, allowed to dry, and then provided to the insects as a food source.[3][8] This method assesses toxicity primarily through ingestion.

• Topical Application Bioassay: In this method, a small, precise volume of the compound dissolved in a solvent is directly applied to the insect's body, typically the dorsal thorax.[5][9][10] This method is used to determine the contact toxicity of a compound and allows for a very precise dosage per insect.[9][10]

4. How long should I wait to assess mortality after treatment?

Mortality should be assessed at regular intervals, such as 24, 48, and 72 hours post-treatment.[3] The optimal time for assessment will depend on the mode of action of the compound. Some compounds may cause rapid mortality, while others may have a slower, more chronic effect.

5. How do I correct for control mortality?

If you observe mortality in your control group, you can use Abbott's formula to correct the mortality observed in your treatment groups:

Corrected % Mortality = [1 - (n in T after treatment / n in C after treatment)] * 100

Where 'n' is the number of insects, 'T' is the treatment group, and 'C' is the control group.

Data Presentation

Table 1: Common Solvents for Insect Bioassays

Solvent	Properties	Common Uses	Considerations
Acetone	Highly volatile, dissolves a wide range of non-polar compounds.	Topical application, coating surfaces in contact bioassays.[5][7]	Can be toxic to some insects at high concentrations. Ensure it fully evaporates before introducing insects.
Ethanol	Less volatile than acetone, good solvent for many organic compounds.	Similar to acetone, can be used when a slightly less volatile solvent is needed.	May have some behavioral effects on insects.
Dimethyl Sulfoxide (DMSO)	Low volatility, excellent solvent for a wide range of polar and non-polar compounds.	Used for compounds that are difficult to dissolve in other solvents.	Can enhance the penetration of compounds through the insect cuticle. May have its own biological effects.[6]
Water with Surfactant (e.g., Triton X-100, Tween-80)	Used for water-soluble compounds or to create emulsions of non-polar compounds.	Leaf-dip bioassays, diet incorporation assays.[2][3]	The surfactant itself should be tested for any toxic or repellent effects.

Experimental Protocols

Protocol 1: General Leaf-Dip Bioassay

This method is adapted for assessing the toxicity of a novel compound to phytophagous insects.[3]

• Preparation of Test Solutions: Prepare a stock solution of (rel)-Asperparaline A in a suitable solvent. From this stock, create a series of serial dilutions with distilled water containing a small amount of surfactant (e.g., 0.01% Triton X-100) to ensure even coating of the leaves.[3] A control solution should contain only distilled water and the surfactant.

• Leaf Treatment: Select healthy, undamaged leaves from the host plant. Dip each leaf into the test solution for a consistent amount of time (e.g., 10-20 seconds).[11]

• Drying: Allow the treated leaves to air-dry completely under a fume hood.[3]

• Exposure: Place one treated leaf in a Petri dish lined with moist filter paper to maintain turgidity.[3][8] Introduce a known number of insects (e.g., 10-20) into each Petri dish.

• Incubation: Maintain the Petri dishes under controlled environmental conditions (e.g., 25 ± 2°C, 60-70% RH, 12:12 L:D photoperiod).

• Mortality Assessment: Record mortality at 24, 48, and 72 hours. An insect is considered dead if it is unable to make a coordinated movement when gently prodded with a fine brush.

• Data Analysis: Correct for any control mortality using Abbott's formula and perform probit analysis to calculate the LC50.

Protocol 2: General Topical Application Bioassay

This method is used to determine the contact toxicity of a novel compound.[9][10]

• Preparation of Dosing Solutions: Prepare a stock solution of (rel)-Asperparaline A in a volatile solvent like acetone. Create a series of dilutions from this stock solution to obtain a range of concentrations that will produce between 10% and 90% mortality.[3]

• Insect Anesthesia: Anesthetize the insects using CO2 or by placing them on a cold surface to immobilize them for application.[3]

• Application: Using a calibrated microapplicator or microsyringe, apply a small, precise volume (e.g., 0.5-1.0 µL) of each dilution to the dorsal thorax of each anesthetized insect.[3] A control group should be treated with the solvent only.

• Holding: Place the treated insects in clean containers with access to a food source and maintain them under controlled environmental conditions.

• Mortality Assessment: Record mortality at 24, 48, and 72 hours post-treatment.

• Data Analysis: Correct for control mortality and analyze the dose-response data using probit analysis to determine the LD50 value.

Visualizations

References

• 1. Bioassay for monitoring insecticide toxicity in Bemisia tabaci populations [protocols.io]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. entomoljournal.com [entomoljournal.com]
• 6. researchgate.net [researchgate.net]
• 7. journals.rdagriculture.in [journals.rdagriculture.in]
• 8. Leaf dip bioassay [bio-protocol.org]
• 9. Topical Application Bioassay to Quantify Insecticide Toxicity for Mosquitoes and Fruit Flies [jove.com]
• 10. Topical bioassay | LITE [lite.lstmed.ac.uk]
• 11. 2.3. Leaf dip bioassay [bio-protocol.org]

Technical Support Center: Minimizing Off-Target Effects in (rel)-Asperparaline A Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize off-target effects in experiments involving (rel)-Asperparaline A.

(rel)-Asperparaline A is a potent and selective antagonist of nicotinic acetylcholine (B1216132) receptors (nAChRs), particularly insect nAChRs. While its selectivity is a key feature, like any small molecule, it has the potential to interact with unintended biological targets, leading to off-target effects that can confound experimental results. This guide offers strategies to identify, mitigate, and interpret such effects.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern with (rel)-Asperparaline A?

A1: Off-target effects occur when a compound binds to and modulates the activity of molecules other than its intended target. For (rel)-Asperparaline A, the intended targets are nicotinic acetylcholine receptors (nAChRs). Off-target binding can lead to misinterpretation of experimental data, where an observed phenotype is incorrectly attributed to the modulation of nAChRs. It can also cause cellular toxicity or other biological responses unrelated to nAChR antagonism. Minimizing and understanding these effects is crucial for obtaining accurate and reproducible results.

Q2: I'm observing a phenotype in my cell-based assay that doesn't seem consistent with nAChR antagonism. How can I determine if this is an off-target effect of (rel)-Asperparaline A?

A2: Several experimental controls and validation steps can help you determine if your observed phenotype is due to an off-target effect:

• Use a structurally related inactive analog: If available, a molecule with a similar chemical structure to (rel)-Asperparaline A that does not bind to nAChRs can be used as a negative control. If this analog produces the same phenotype, it is likely an off-target effect related to the chemical scaffold.

• Employ a mechanistically distinct nAChR antagonist: Use another well-characterized nAChR antagonist with a different chemical structure. If this compound recapitulates the expected nAChR-mediated effects but not the anomalous phenotype, it strengthens the case for an off-target effect of (rel)-Asperparaline A.

• Target knockdown/knockout: Use techniques like siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate the expression of the intended nAChR subunit(s) in your cells. If the phenotype persists after target removal, it is independent of on-target activity.

• Vary the concentration of (rel)-Asperparaline A: Off-target effects are often observed at higher concentrations. Perform a dose-response experiment to see if the unexpected phenotype only appears at concentrations significantly higher than those required for nAChR antagonism.

Q3: What are some potential off-targets for a nicotinic acetylcholine receptor antagonist like (rel)-Asperparaline A?

A3: While specific off-target screening data for (rel)-Asperparaline A is limited in publicly available literature, we can infer potential off-targets based on the profiles of other nAChR antagonists. It is crucial to experimentally validate these for (rel)-Asperparaline A in your system. Potential off-target classes include:

• Other ligand-gated ion channels: Due to structural similarities, other members of the cys-loop receptor superfamily, such as GABA-A receptors, serotonin (B10506) receptors (e.g., 5-HT3), and glycine (B1666218) receptors, could be potential off-targets.

• Voltage-gated ion channels: Sodium, potassium, and calcium channels could be affected.

• Enzymes: Various kinases, proteases, and other enzymes have been identified as off-targets for other small molecules.

• G-protein coupled receptors (GPCRs): This large family of receptors is a common source of off-target interactions.

Q4: How can I proactively minimize off-target effects in my experimental design?

A4: A well-designed experiment can significantly reduce the risk of off-target effects. Consider the following:

• Use the lowest effective concentration: Titrate (rel)-Asperparaline A to determine the lowest concentration that elicits the desired on-target effect.

• Optimize incubation time: Use the shortest incubation time necessary to observe the on-target effect to minimize the potential for time-dependent off-target interactions.

• Control for solvent effects: Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all experimental conditions and is at a level that does not independently affect your assay.

• Characterize your experimental system: Understand the expression profile of potential off-targets in your cell line or animal model.

Troubleshooting Guides

Issue 1: Inconsistent IC50 values for (rel)-Asperparaline A between experiments.

Potential Cause	Troubleshooting Steps
Cell passage number and health	Maintain a consistent cell passage number range for experiments. Regularly check cell viability and morphology.
Reagent stability	Prepare fresh dilutions of (rel)-Asperparaline A and agonist for each experiment. Avoid repeated freeze-thaw cycles of stock solutions.
Assay conditions	Ensure consistent incubation times, temperatures, and buffer compositions. Verify the accuracy of pipetting, especially for serial dilutions.
Agonist concentration	Use a consistent and validated concentration of the nAChR agonist (e.g., acetylcholine, nicotine) in your functional assays.

Issue 2: High background signal in radioligand binding assays.

Potential Cause	Troubleshooting Steps
Non-specific binding of radioligand	Reduce the concentration of the radioligand. Include a blocking agent like bovine serum albumin (BSA) in the assay buffer. Pre-coat filter plates with a blocking agent.
Poor quality membrane preparation	Ensure thorough homogenization and washing of cell membranes to remove endogenous ligands and interfering substances. Titrate the amount of membrane protein to find the optimal concentration.
Ineffective washing steps	Increase the number of wash cycles with ice-cold buffer. Ensure filters do not dry out between washes.
Radioligand degradation	Use a fresh batch of radioligand and verify its purity.

Issue 3: Observed cellular toxicity at concentrations expected to be selective.

Potential Cause	Troubleshooting Steps
Off-target cytotoxicity	Perform a counter-screen using a cell line that does not express the target nAChR. If toxicity persists, it is likely an off-target effect.
Solvent toxicity	Run a vehicle control with the highest concentration of the solvent used to ensure it is not causing the observed toxicity.
Compound precipitation	Visually inspect solutions for any precipitation, especially at high concentrations. If necessary, adjust the solvent or sonicate to ensure complete dissolution.

Data Presentation

Table 1: Representative Binding Affinities (Ki) and Functional Potencies (IC50) of various nAChR Antagonists at different nAChR Subtypes.

Note: Data for (rel)-Asperparaline A is not publicly available. This table provides representative data for other nAChR antagonists to illustrate typical selectivity profiles. Values are approximate and can vary based on experimental conditions.

Antagonist	α4β2 nAChR (Ki/IC50, nM)	α3β4 nAChR (Ki/IC50, nM)	α7 nAChR (Ki/IC50, nM)	Selectivity Notes
Mecamylamine	~100	~100	>10,000	Non-selective competitive antagonist.
Dihydro-β-erythroidine (DHβE)	~10	~500	>10,000	Selective for β2-containing subtypes.[1]
Methyllycaconitine (MLA)	>10,000	>10,000	~1	Highly selective for α7 nAChR.[2]
α-Bungarotoxin	>10,000	>10,000	~1	Highly selective for α7 and muscle-type nAChRs.[2][3]
AP-202 (Compound 5)	~10	~6730	>10,000	Highly selective for α4β2 nAChR.[4]
AK3	~220-fold less selective than for α3β4	3.18	3069-fold less selective than for α3β4	Highly selective for α3β4 nAChR.[5]

Experimental Protocols

Protocol 1: Determining the IC50 of (rel)-Asperparaline A using a Functional Cell-Based Assay (e.g., Calcium Flux Assay)

Objective: To determine the concentration of (rel)-Asperparaline A that inhibits 50% of the maximal response induced by a nAChR agonist.

Methodology:

• Cell Culture: Plate cells expressing the nAChR subtype of interest in a 96-well black-walled, clear-bottom plate and culture overnight.

• Dye Loading: Wash the cells with assay buffer and then incubate with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Compound Addition: Add serial dilutions of (rel)-Asperparaline A to the wells. Include wells with vehicle only (negative control) and a known antagonist (positive control). Incubate for a predetermined time (e.g., 15-30 minutes) at room temperature.

• Agonist Stimulation and Signal Detection: Place the plate in a fluorescence plate reader equipped with an automated liquid handling system. Add a fixed concentration of a nAChR agonist (e.g., acetylcholine at its EC80) to all wells and immediately begin kinetic measurement of fluorescence intensity.

• Data Analysis: Determine the peak fluorescence response for each well. Normalize the data to the control wells (agonist alone). Plot the percent inhibition against the logarithm of the (rel)-Asperparaline A concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[6][7][8]

Protocol 2: Radioligand Binding Assay to Determine Binding Affinity (Ki)

Objective: To determine the binding affinity of (rel)-Asperparaline A for a specific nAChR subtype through competition with a radiolabeled ligand.

Methodology:

• Membrane Preparation: Prepare cell membranes from a cell line or tissue known to express the nAChR subtype of interest.

• Assay Setup: In a 96-well filter plate, add the following in order: assay buffer, increasing concentrations of unlabeled (rel)-Asperparaline A, a fixed concentration of a suitable radioligand (e.g., [³H]-epibatidine) at or below its Kd, and the membrane preparation. Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a saturating concentration of a known unlabeled ligand).

• Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration and Washing: Terminate the binding reaction by rapid filtration through the filter plate using a vacuum manifold. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Dry the filters, add scintillation cocktail, and measure the radioactivity in each well using a scintillation counter.

• Data Analysis: Calculate specific binding (Total Binding - Non-specific Binding). Plot the percentage of specific binding against the logarithm of the (rel)-Asperparaline A concentration to generate a competition curve. Determine the IC50 from this curve and then calculate the Ki value using the Cheng-Prusoff equation.[9][10]

Mandatory Visualizations

Caption: Simplified signaling pathway of nicotinic acetylcholine receptor (nAChR) activation and its antagonism by (rel)-Asperparaline A.

Caption: Experimental workflow for determining the IC50 of (rel)-Asperparaline A using a cell-based functional assay.

References

• 1. Competition, Selectivity and Efficacy of Analogs of A-84543 for Nicotinic Acetylcholine Receptors with Repositioning of Pyridine Nitrogen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nicotinic acetylcholine receptor-based blockade: applications of molecular targets for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Choline and Selective Antagonists Identify Two Subtypes of Nicotinic Acetylcholine Receptors that Modulate GABA Release from CA1 Interneurons in Rat Hippocampal Slices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Highly Selective and Potent α4β2 nAChR Antagonist Inhibits Nicotine Self-Administration and Reinstatement in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. IC50 - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Addressing resistance development to Asperparaline A in insect populations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential resistance development to Asperparaline A in insect populations.

Frequently Asked Questions (FAQs)

Q1: My insect population is showing reduced mortality to Asperparaline A in my experiments. How can I confirm if this is true resistance?

A1: A reduction in sensitivity to an insecticide is the first sign of potential resistance. To confirm this, you must conduct controlled laboratory bioassays to compare the susceptibility of your test population with a known susceptible baseline population. A significant increase in the concentration of Asperparaline A required to cause mortality in your population compared to the susceptible strain indicates resistance.[1][2][3] This is typically quantified by calculating a resistance ratio (RR), which is the LC50 (lethal concentration to kill 50% of the population) of the field or test population divided by the LC50 of the susceptible population.

Q2: What is the mechanism of action for Asperparaline A, and how might that influence resistance?

A2: Asperparaline A is a fungal metabolite that functions as a non-competitive antagonist of insect nicotinic acetylcholine (B1216132) receptors (nAChRs).[4] It blocks the receptor, leading to paralysis and death.[4] Given this mode of action, two primary mechanisms of resistance are plausible:

• Target-site resistance: Mutations in the nAChR genes could alter the binding site of Asperparaline A, reducing its efficacy.[2][5][6]

• Metabolic resistance: The insects may have evolved enhanced metabolic processes to detoxify or sequester the compound before it reaches the nAChRs. This is the most common form of insecticide resistance and often involves enzymes like cytochrome P450s, esterases, and glutathione (B108866) S-transferases (GSTs).[1][5][7]

Q3: How can I determine if the resistance I am observing is due to metabolic changes or a target-site mutation?

A3: You can use synergist assays to investigate metabolic resistance. Synergists are chemicals that inhibit specific detoxification enzymes.[8][9] If the resistance is metabolic, applying a synergist before exposing the insects to Asperparaline A will restore susceptibility.

• Piperonyl butoxide (PBO) inhibits cytochrome P450s.

• S,S,S-tributyl phosphorotrithioate (DEF) inhibits esterases.

• Diethyl maleate (B1232345) (DEM) inhibits glutathione S-transferases (GSTs).[8][9]

If synergists do not significantly increase mortality in the resistant population, target-site resistance is more likely.[2] This would then need to be confirmed by sequencing the genes encoding the nAChR subunits to identify potential mutations.

Q4: What are other, less common, resistance mechanisms I should be aware of?

A4: While target-site and metabolic resistance are the most common, other mechanisms include:

• Penetration resistance: Changes in the insect's cuticle can slow the absorption of the insecticide, giving metabolic enzymes more time to act.[1][5][7]

• Behavioral resistance: Insects may evolve behaviors to avoid contact with the treated surfaces or stop feeding upon detection of the compound.[1][5][7]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Inconsistent mortality in bioassays.	1. Improper insecticide dilution or application.2. Variation in insect age or health.3. Unstable environmental conditions (temp/humidity).	1. Prepare fresh serial dilutions for each experiment. Verify application technique.2. Use insects of a standardized age and from a healthy colony.3. Conduct bioassays in a controlled environment.[10]
High mortality in control group (>10%).	1. Contamination of equipment or rearing materials.2. Solvent (e.g., acetone) toxicity.3. Unhealthy insect colony.	1. Thoroughly clean all glassware and equipment.[10]2. Ensure solvent fully evaporates from treated surfaces before introducing insects.3. Assess the health of the insect colony.
No increase in mortality with synergist.	1. Resistance is not metabolic.2. Synergist concentration is too low or inactive.	1. Investigate target-site resistance by sequencing nAChR genes.2. Verify the activity and concentration of the synergist. Determine the maximum sublethal concentration.[8][9]
LC50 values are highly variable between replicates.	1. Genetic heterogeneity in the insect population.2. Insufficient number of insects or concentrations tested.	1. This may be indicative of an early stage of resistance development.2. Increase the number of individuals per replicate and use a wider range of concentrations to better define the dose-response curve.[3][11]

Experimental Protocols & Data

Protocol 1: Baseline Susceptibility Bioassay (CDC Bottle Method)

This protocol is adapted from the CDC bottle bioassay method and can be used to determine the LC50 of Asperparaline A for a given insect population.[12][13]

Materials:

• Technical grade Asperparaline A

• Acetone (B3395972) (analytical grade)

• 250 ml glass bottles with screw caps

• Micropipettes

• Vortex mixer

• Bottle roller or rotator

• Healthy, adult insects of a standard age (2-5 days old)

• Aspirator for insect handling

• Control (untreated) bottles

Methodology:

• Prepare Stock Solution: Dissolve a precise weight of technical grade Asperparaline A in acetone to create a high-concentration stock solution (e.g., 1 mg/ml).

• Serial Dilutions: Prepare a range of serial dilutions from the stock solution using acetone. The concentrations should be chosen to produce a range of mortality from 0% to 100%.

• Coat Bottles: Add 1 ml of each dilution (and an acetone-only control) to separate 250 ml glass bottles.

• Evaporation: Cap and roll the bottles on a bottle roller at a consistent speed until the acetone has completely evaporated, leaving a uniform coating of Asperparaline A on the inner surface.

• Insect Exposure: Introduce 20-25 healthy adult insects into each bottle using an aspirator.

• Observation: Record mortality at regular intervals (e.g., every 15 minutes) for a set period (e.g., 2 hours), and a final reading at 24 hours. An insect is considered dead if it cannot stand or move in a coordinated manner.

• Data Analysis: Use probit analysis to calculate the LC50 and 95% confidence intervals.

Protocol 2: Synergist Bioassay

This protocol determines the role of metabolic enzymes in resistance.

Methodology:

• Determine Max Sublethal Concentration of Synergist: First, conduct a bioassay with the synergist alone (e.g., PBO) to find the highest concentration that causes less than 10% mortality.[8][9]

• Synergist Pre-exposure: Expose a batch of insects from the resistant population to the pre-determined maximum sublethal concentration of the synergist for a set time (e.g., 1 hour) before the insecticide exposure.

• Asperparaline A Bioassay: Conduct the Asperparaline A bioassay as described in Protocol 1, but use the synergist-pre-exposed insects.

• Data Analysis: Calculate the LC50 for the synergized bioassay. The Synergism Ratio (SR) is calculated as:

  • SR = LC50 of Asperparaline A alone / LC50 of Asperparaline A + synergist

  • An SR value significantly greater than 1 suggests that the inhibited enzyme class is involved in resistance.[8]

Quantitative Data Summary

The following table structure should be used to record and compare results from your bioassays.

Population	Treatment	N (Insects)	LC50 (µ g/bottle )	95% Confidence Interval	Resistance Ratio (RR)	Synergism Ratio (SR)
Susceptible	Asperparaline A	500	e.g., 5.2	e.g., 4.5 - 5.9	1.0 (Baseline)	N/A
Resistant	Asperparaline A	500	e.g., 78.0	e.g., 71.2 - 85.1	e.g., 15.0	N/A
Resistant	PBO + Asperparaline A	500	e.g., 8.1	e.g., 7.3 - 9.0	e.g., 1.56	e.g., 9.63
Resistant	DEF + Asperparaline A	500	e.g., 75.4	e.g., 68.9 - 82.2	e.g., 14.5	e.g., 1.03

Data shown are examples for illustrative purposes.

Visualizations

Experimental Workflow for Investigating Resistance

Caption: Workflow for detecting and characterizing Asperparaline A resistance.

Primary Mechanisms of Insecticide Resistance

References

• 1. nifa.usda.gov [nifa.usda.gov]
• 2. The mechanisms of insecticide resistance in crop pests | AHDB [ahdb.org.uk]
• 3. repository.lsu.edu [repository.lsu.edu]
• 4. A Fungal Metabolite Asperparaline A Strongly and Selectively Blocks Insect Nicotinic Acetylcholine Receptors: The First Report on the Mode of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. irac-online.org [irac-online.org]
• 6. Insecticide resistance resulting from an absence of target-site gene product - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Insecticide Resistance Mechanisms – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 8. researchgate.net [researchgate.net]
• 9. Synergism Study for Investigating Possible Mechanisms of Insecticide Resistance in Mosquitoes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pacmossi.org [pacmossi.org]
• 11. researchgate.net [researchgate.net]
• 12. cdc.gov [cdc.gov]
• 13. mesamalaria.org [mesamalaria.org]

Technical Support Center: Purification of Polar Fungal Metabolites

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of polar fungal metabolites.

Troubleshooting Guides

Issue 1: Low Yield of Polar Metabolites After Initial Extraction

Q: I've performed a solvent extraction from my fungal broth, but the yield of my target polar metabolite is much lower than expected. What are the possible causes and solutions?

A: Low recovery of polar metabolites after initial extraction is a frequent challenge. The underlying causes can range from suboptimal fermentation to degradation of the target compound.

Possible Causes & Solutions:

• Suboptimal Fungal Growth and Metabolite Production: The biosynthesis of secondary metabolites is highly dependent on culture conditions.[1] To enhance production, consider optimizing parameters such as media components (carbon and nitrogen sources), pH, temperature, aeration, and fermentation time.[1][2] Strain improvement techniques like UV mutagenesis or genetic engineering can also be explored to develop a higher-yielding strain.[1]

• Inefficient Extraction: The choice of solvent and extraction methodology is critical for polar compounds. While ethyl acetate (B1210297) is commonly used, highly polar metabolites may require more polar solvents or repeated extractions to ensure efficient recovery.[1][3] Consider adjusting the pH of the fungal broth before extraction to improve the partitioning of your target metabolite into the organic phase.[1]

• Compound Degradation: Polar metabolites can be unstable under certain conditions. To minimize degradation, avoid exposure to high temperatures and harsh pH conditions throughout the purification process.[1] It is advisable to work quickly and store extracts at low temperatures.[1]

Issue 2: Poor Chromatographic Peak Shape (Tailing, Fronting, Broadening)

Q: My polar fungal metabolite is exhibiting poor peak shape during HPLC analysis. What are the common causes and how can I troubleshoot this?

A: Poor peak shape is a common problem in the chromatography of polar compounds and can significantly impact resolution and quantification. The issue often stems from interactions with the stationary phase or mismatched solvent conditions.

Troubleshooting Poor Peak Shape:

• Peak Tailing: This is often caused by secondary interactions between the analyte and free silanol (B1196071) groups on silica-based columns (like C18).[4]

  • Solution 1: Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., by adding formic acid) can suppress the ionization of residual silanols, reducing these interactions.[4]

  • Solution 2: Use an End-Capped Column: Modern, well-end-capped columns have fewer free silanol groups and can significantly improve peak shape.[4]

  • Solution 3: Increase Buffer Strength: A weak or inadequate buffer can lead to distorted peak shapes. Ensure your buffer concentration is sufficient (e.g., ≥20 mM when possible).[5]

• Peak Fronting: This can occur due to analyte overload or a mismatch between the injection solvent and the mobile phase.

  • Solution 1: Reduce Injection Volume or Concentration: Overloading the column with too much sample can lead to peak fronting.[4][5] Try diluting your sample or injecting a smaller volume.[4]

  • Solution 2: Match Injection Solvent to Mobile Phase: Injecting the sample in a solvent that is significantly stronger than the mobile phase can cause peak distortion.[5][6] Ideally, dissolve your sample in the initial mobile phase.[4]

• Broad or Wide Peaks: This can be a result of dead volumes in the HPLC system or column contamination.

  • Solution 1: Check System for Dead Volumes: Inspect all fittings, tubing, and connections to ensure they are properly seated and that there are no gaps that could cause band broadening.[5][6]

  • Solution 2: Clean or Replace the Column: Contaminants from previous samples can accumulate on the column, leading to poor peak shape.[6] Try flushing the column with a strong solvent or, if necessary, replace it.[4]

Issue 3: Co-elution of Impurities with the Target Metabolite

Q: I'm having difficulty separating my polar fungal metabolite from impurities with similar polarity. What strategies can I use to improve resolution?

A: Co-elution of compounds with similar polarities is a common hurdle in the purification of complex fungal extracts.

Strategies to Improve Separation:

• Modify the Mobile Phase:

  • Normal-Phase Chromatography (e.g., Silica Gel): Try using a less polar solvent system or a shallower gradient to enhance resolution.[1]

  • Reversed-Phase Chromatography (e.g., C18): Adjusting the organic modifier (e.g., acetonitrile (B52724) vs. methanol) or the pH of the aqueous phase can alter the selectivity and improve separation.

• Change the Stationary Phase: If modifying the mobile phase is not effective, switching to a different stationary phase is a good option.[1]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is specifically designed for the retention and separation of highly polar compounds and can be an excellent alternative to reversed-phase chromatography.

  • Mixed-Mode Chromatography: This technique utilizes multiple separation mechanisms, such as reversed-phase and ion-exchange, to improve the retention and separation of polar analytes.

• Size-Exclusion Chromatography: This technique separates molecules based on their size and can be effective for removing high molecular weight impurities.[1] Sephadex LH-20 is a common stationary phase for this purpose.[1]

Frequently Asked Questions (FAQs)

Q1: What are the initial steps for purifying a polar fungal metabolite from a culture?

A1: A typical workflow begins with fermentation of the fungal strain, followed by extraction of the culture broth with an organic solvent.[1] The crude extract is then subjected to one or more chromatographic steps to isolate the target compound.[1]

Q2: How can I increase the production of my target metabolite by the fungus?

A2: Low yields are a common challenge. To enhance production, you can optimize culture conditions by systematically varying parameters like media components, pH, temperature, and fermentation time.[1][2] The "One Strain Many Compounds" (OSMAC) approach, which involves cultivating the fungus under various conditions, can be used to trigger the production of different metabolites.[2]

Q3: What is the best way to handle lipids that co-extract with my metabolite?

A3: If lipids are contaminating your extract, you can perform a defatting step. One method is to dissolve the extract in hexane (B92381) and then extract with acetonitrile. The lipids will have poor solubility in acetonitrile, while your more polar metabolite will partition into the acetonitrile layer.[7]

Q4: My polar analyte is not retained on a C18 column. What should I do?

A4: This is a common issue with highly polar compounds in reversed-phase chromatography. Consider switching to a HILIC column, which uses a polar stationary phase and is well-suited for retaining and separating polar analytes.

Data Presentation

Table 1: Common Chromatographic Techniques for Polar Fungal Metabolite Purification

Chromatographic Technique	Stationary Phase	Mobile Phase	Typical Application
Normal-Phase Chromatography	Silica Gel	Non-polar solvents (e.g., hexane, ethyl acetate)	Separation of compounds with differing polarities.
Reversed-Phase HPLC (RP-HPLC)	C18, C8	Polar solvents (e.g., water, methanol, acetonitrile)	Widely used for a broad range of compound polarities.
Hydrophilic Interaction Liquid Chromatography (HILIC)	Polar (e.g., bare silica, amide-bonded)	Acetonitrile-rich with a small amount of aqueous buffer	Separation of very polar compounds.
Size-Exclusion Chromatography	Sephadex LH-20	Methanol or Chloroform/Methanol	Removal of high molecular weight impurities.[1]
Mixed-Mode Chromatography	Combines reversed-phase and ion-exchange functionalities	Varies depending on the specific column	Improved retention of polar compounds while accommodating nonpolar analytes.

Experimental Protocols

Protocol 1: General Extraction of Polar Metabolites from Fungal Broth

• Harvesting: After the desired fermentation period, separate the fungal mycelium from the culture broth by filtration or centrifugation.[1]

• Solvent Extraction:

  • Transfer the culture filtrate to a separatory funnel.

  • Add an equal volume of a suitable organic solvent (e.g., ethyl acetate). For highly polar metabolites, multiple extractions or more polar solvents may be necessary.

  • Shake the funnel vigorously for 5-10 minutes, venting periodically.

  • Allow the layers to separate and collect the organic layer.

  • Repeat the extraction of the aqueous layer at least two more times with fresh solvent to maximize recovery.[8]

• Concentration: Pool the organic extracts and concentrate them to dryness using a rotary evaporator at a temperature not exceeding 45°C.[8]

• Sample Preparation for Chromatography: Dissolve the dried crude extract in a small volume of an appropriate solvent (e.g., methanol) and filter it through a 0.22 µm syringe filter to remove any particulate matter before chromatographic analysis.[8]

Protocol 2: General Reversed-Phase HPLC (RP-HPLC) Purification

• Column Equilibration: Equilibrate the RP-HPLC column (e.g., C18) with the initial mobile phase composition until a stable baseline is achieved.

• Sample Injection: Inject the filtered sample onto the column.

• Gradient Elution: Elute the compounds using a gradient of increasing organic solvent (e.g., acetonitrile or methanol) in an aqueous buffer (e.g., water with 0.1% formic acid). A typical gradient might be a linear increase from 10% to 100% organic solvent over 30 minutes.[9]

• Fraction Collection: Collect fractions at regular intervals throughout the chromatographic run.

• Analysis of Fractions: Analyze the collected fractions using a suitable method (e.g., thin-layer chromatography (TLC) or LC-MS) to identify the fractions containing the pure target metabolite.

• Pooling and Concentration: Combine the pure fractions and concentrate them under reduced pressure to obtain the purified compound.[1]

Visualizations

Caption: General workflow for the purification of polar fungal metabolites.

Caption: Troubleshooting logic for poor chromatographic peak shape.

References

• 1. benchchem.com [benchchem.com]
• 2. Metabolomic Strategies to Improve Chemical Information from OSMAC Studies of Endophytic Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 6. News - Common Causes of Poor Peak Shape in HPLC and How to Fix Them [mxchromasir.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Improvement of Targeted Fungi Secondary Metabolite Production Using a Systematic Experimental Design and Chemometrics Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Selectivity of (rel)-Asperparaline A for Insect versus Vertebrate Nicotinic Acetylcholine Receptors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the selectivity of (rel)-Asperparaline A for insect versus vertebrate nicotinic acetylcholine (B1216132) receptors (nAChRs). (rel)-Asperparaline A, a fungal metabolite, has demonstrated potent paralytic activity in insects, suggesting its potential as a selective insecticide.[1] This document summarizes the available quantitative data, details the experimental protocols for validation, and provides visual representations of the underlying mechanisms and workflows to aid in the assessment of its therapeutic and insecticidal potential.

Data Presentation: Quantitative Comparison of Selectivity

The selectivity of (rel)-Asperparaline A has been evaluated using electrophysiological techniques on both native insect neurons and heterologously expressed vertebrate nAChR subtypes. The data consistently demonstrates a significantly higher potency for insect nAChRs.

Compound	Receptor/Preparation	Species	Assay Type	IC50 / Effect	Reference
(rel)-Asperparaline A	Native nAChRs (Larval Brain Neurons)	Bombyx mori (Silkworm)	Patch-clamp	20.2 nM (peak current) 39.6 nM (slowly desensitizing current)	[1]
α3β4 nAChR	Gallus gallus (Chicken)	Two-electrode voltage clamp (Xenopus oocytes)	33.4% inhibition at 10 µM	[1]
α4β2 nAChR	Gallus gallus (Chicken)	Two-electrode voltage clamp (Xenopus oocytes)	Minimal effect at 10 µM	[1]
α7 nAChR	Gallus gallus (Chicken)	Two-electrode voltage clamp (Xenopus oocytes)	Minimal effect at 10 µM	[1]
Imidacloprid	Native nAChRs	Musca domestica (Housefly)	Radioligand binding assay	In vitro IC50: 28 nM	[2]
nAChR	Mammalian	General	Lower affinity compared to insect nAChRs	[3]
Clothianidin	Native nAChRs	Musca domestica (Housefly)	Radioligand binding assay	In vitro IC50: 18 nM	[2]
nAChR	Mammalian	General	Lower affinity compared to insect nAChRs	[4]

Experimental Protocols

The validation of (rel)-Asperparaline A's selectivity relies on established electrophysiological techniques. Below are detailed methodologies representative of those used in the key studies.

Patch-Clamp Electrophysiology on Insect Neurons

This method allows for the direct measurement of ion channel activity in native neurons, providing physiologically relevant data on the compound's effect.

Objective: To determine the inhibitory concentration (IC50) of (rel)-Asperparaline A on acetylcholine-evoked currents in insect neurons.

Preparation of Neurons:

• Larval brains of the silkworm, Bombyx mori, are dissected in a sterile saline solution.

• The brains are treated with a digestive enzyme solution (e.g., papain and dispase) to dissociate the cells.

• The dissociated neurons are plated on coated glass coverslips and cultured for 2-3 days to allow for adherence and recovery.

Electrophysiological Recording:

• Coverslips with adherent neurons are placed in a recording chamber on the stage of an inverted microscope and perfused with an external saline solution.

• Whole-cell patch-clamp recordings are performed using borosilicate glass pipettes with a resistance of 3-6 MΩ when filled with an internal solution.[5]

• A gigaseal is formed between the pipette tip and the cell membrane, and the membrane is then ruptured to achieve the whole-cell configuration.[6]

• The membrane potential is held at a constant voltage (e.g., -70 mV).

• Acetylcholine (ACh), the native agonist, is applied to the neuron to evoke an inward current mediated by nAChRs.

• (rel)-Asperparaline A is co-applied with ACh at varying concentrations to determine its inhibitory effect on the ACh-evoked current.

• The peak and steady-state components of the current are measured and plotted against the concentration of (rel)-Asperparaline A to calculate the IC50 values.

Two-Electrode Voltage Clamp (TEVC) on Xenopus Oocytes

This heterologous expression system allows for the testing of compounds on specific vertebrate nAChR subtypes in a controlled environment.

Objective: To assess the effect of (rel)-Asperparaline A on specific vertebrate nAChR subtypes expressed in Xenopus laevis oocytes.

Expression of nAChRs in Oocytes:

• Mature female Xenopus laevis frogs are anesthetized, and a small incision is made to remove a portion of the ovary.

• Oocytes are manually separated and treated with collagenase to remove the follicular layer.

• cRNAs encoding the desired vertebrate nAChR subunits (e.g., chicken α3, β4, α4, β2, α7) are injected into the cytoplasm of the oocytes.[7][8]

• The injected oocytes are incubated for 2-7 days to allow for the expression and assembly of functional nAChRs on the cell surface.

Electrophysiological Recording:

• An oocyte is placed in a recording chamber and perfused with a saline solution.

• Two microelectrodes, one for voltage clamping and one for current recording, are inserted into the oocyte.[9]

• The membrane potential is clamped at a holding potential (e.g., -80 mV).

• ACh is applied to the oocyte to activate the expressed nAChRs and elicit an inward current.

• (rel)-Asperparaline A is co-applied with ACh to determine its effect on the receptor response.

• The percentage of inhibition of the ACh-evoked current at a given concentration of (rel)-Asperparaline A is calculated.

Visualizations: Signaling Pathways and Experimental Workflows

Mechanism of Action: Non-Competitive Antagonism

(rel)-Asperparaline A acts as a non-competitive antagonist of insect nAChRs. This means it does not directly compete with acetylcholine for the same binding site but rather binds to an allosteric site on the receptor, inducing a conformational change that prevents the channel from opening.[10]

Caption: Non-competitive antagonism of nAChRs by (rel)-Asperparaline A.

Experimental Workflow for Selectivity Validation

The process of validating the selectivity of a compound like (rel)-Asperparaline A involves a systematic workflow, from initial screening to detailed electrophysiological characterization.

Caption: Workflow for validating nAChR ligand selectivity.

Conclusion

The available experimental data strongly supports the high selectivity of (rel)-Asperparaline A for insect nAChRs over the tested vertebrate subtypes. Its potent, non-competitive antagonism of insect nAChRs, with IC50 values in the low nanomolar range, contrasts sharply with its weak effects on chicken α3β4, α4β2, and α7 nAChRs, even at micromolar concentrations.[1] This selectivity profile is a critical feature for the development of novel insecticides with potentially lower off-target effects on vertebrates. Further studies on a broader range of mammalian nAChR subtypes would provide a more complete picture of its safety profile for drug development applications. The detailed protocols and workflows presented in this guide offer a framework for such continued investigation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pnas.org [pnas.org]
• 3. A review of the direct and indirect effects of neonicotinoids and fipronil on vertebrate wildlife - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neonicotinoids and Other Insect Nicotinic Receptor Competitive Modulators: Progress and Prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. spikesandbursts.wordpress.com [spikesandbursts.wordpress.com]
• 6. mdpi.com [mdpi.com]
• 7. Desensitization of embryonic nicotinic acetylcholine receptors expressed in Xenopus oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structure and expression of the nicotinic acetylcholine receptor beta subunit of Xenopus laevis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Human neuronal nicotinic acetylcholine receptors expressed in Xenopus oocytes predict efficacy of halogenated compounds that disobey the Meyer-Overton rule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Noncompetitive inhibition of nicotinic acetylcholine receptors by endogenous molecules - PubMed [pubmed.ncbi.nlm.nih.gov]

Efficacy of (rel)-Asperparaline A versus Imidacloprid on Resistant Insects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The escalating challenge of insecticide resistance necessitates the exploration of novel compounds with alternative modes of action. This guide provides a comparative analysis of the fungal metabolite (rel)-Asperparaline A and the widely used neonicotinoid, imidacloprid (B1192907), with a focus on their potential efficacy against resistant insect populations. While direct comparative efficacy data is not yet available, this document synthesizes existing research on their distinct mechanisms of action, imidacloprid resistance data, and relevant experimental protocols to inform future research and development.

Executive Summary

Imidacloprid, a competitive agonist of nicotinic acetylcholine (B1216132) receptors (nAChRs), has been a cornerstone of pest management for decades. However, its extensive use has led to the development of resistance in numerous insect species, primarily through target-site mutations and enhanced metabolic detoxification. (rel)-Asperparaline A, a natural product, presents a promising alternative due to its unique mode of action. It acts as a non-competitive antagonist of insect nAChRs, binding to a different site than imidacloprid. This fundamental difference in their interaction with the nAChR suggests that (rel)-Asperparaline A may be effective against insect populations that have developed resistance to imidacloprid and other neonicotinoids.

Comparative Efficacy Data

While direct comparative LC50 data for (rel)-Asperparaline A against imidacloprid-resistant insects is not yet published, the following tables summarize the documented efficacy of imidacloprid against susceptible and resistant strains of several key insect pests. This data highlights the significant loss of efficacy due to resistance.

Table 1: Efficacy of Imidacloprid Against Susceptible and Resistant Strains of Aphis gossypii (Cotton Aphid)

Strain	LC50 (mg/L)	95% Confidence Interval (mg/L)	Resistance Ratio (RR)
Susceptible (SS)	0.443[1]	0.359–0.540	-
Resistant (ImR)	12.312[1]	10.393–14.491	27.79[1]
Shiraz (Susceptible)	37.09	-	-
Sadra1 (Resistant)	636.80	-	17.17

Table 2: Efficacy of Imidacloprid Against Susceptible and Resistant Strains of Nilaparvata lugens (Brown Planthopper)

Strain	LC50 / LD50 (ng/pest)	Resistance Ratio (RR)
Susceptible (Lab)	0.12	-
Resistant (Lab Selected)	8.74	72.83[2]
TNAU Susceptible	0.538 ppm	-
Nagapattinam (Resistant)	8.265 ppm	15.36[3]

Table 3: Efficacy of Imidacloprid Against Susceptible and Resistant Strains of Bemisia tabaci (Whitefly)

Strain/Population	LC50 (ppm)	Resistance Level
Susceptible (SUD-S)	1.4	-
Field Population 1	1.02	Susceptible
Field Population 6	13.8	Resistant[4][5]
Susceptible	1.7[6]	-

Table 4: Efficacy of Imidacloprid Against Susceptible and Resistant Strains of Musca domestica (House Fly)

Strain	LC50 (mg/g sugar)	Resistance Ratio (RR)
aabys (Susceptible)	-	-
KS8S3 (Resistant)	-	-
Acetamiprid (cross-resistance)	1.2	110
Dinotefuran (cross-resistance)	0.12	100

Experimental Protocols

The following are detailed methodologies for key experiments relevant to assessing insecticide efficacy and resistance. These protocols can be adapted for testing novel compounds like (rel)-Asperparaline A.

Insect Rearing

• General Conditions: Maintain insect colonies in a controlled environment at 25 ± 1°C, 70-75% relative humidity, and a 16:8 hour (light:dark) photoperiod[1].

• Host Plants/Diet:

  • Aphis gossypii: Rear on melon plants[1].

  • Nilaparvata lugens: Rear on rice seedlings.

  • Bemisia tabaci: Rear on cotton or brinjal plants[7].

  • Musca domestica: Rear on a standard artificial diet.

Insecticide Bioassays

• Preparation of Test Solutions: Prepare a series of concentrations of the test insecticide in distilled water containing a surfactant (e.g., 0.01% Triton X-100). A control solution should contain only distilled water and the surfactant.

• Leaf Treatment: Dip host plant leaves (e.g., cotton, melon) into the test solutions for 10-30 seconds.

• Drying: Allow the treated leaves to air-dry completely in a fume hood.

• Exposure: Place the treated leaves in petri dishes lined with moist filter paper. Introduce a known number of adult insects (e.g., 20-30) into each petri dish.

• Incubation: Maintain the petri dishes under the controlled environmental conditions mentioned in 2.1.

• Mortality Assessment: Record mortality at 24, 48, and 72 hours post-exposure. Insects that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis: Correct for control mortality using Abbott's formula. Calculate LC50 values and their 95% confidence intervals using probit analysis.

• Preparation of Test Solutions: Prepare a stock solution of the technical grade insecticide in a suitable solvent (e.g., acetone). Make serial dilutions to obtain a range of concentrations.

• Insect Immobilization: Anesthetize adult insects using CO2 or by placing them on a cold surface.

• Application: Using a calibrated micro-applicator, apply a precise volume (e.g., 0.5-1.0 µL) of each insecticide dilution to the dorsal thorax of each insect. A control group should be treated with the solvent only.

• Holding: Place the treated insects in clean containers with a food source and maintain them under controlled conditions.

• Mortality Assessment: Record mortality at 24, 48, and 72 hours post-treatment.

• Data Analysis: Correct for control mortality and calculate LD50 values using probit analysis.

• Vial Coating: Pipette 0.5 mL of an insecticide-acetone solution into a 20 mL glass scintillation vial. Roll the vial on a hot dog roller (with the heating element off) until the acetone (B3395972) evaporates, leaving a uniform coating of the insecticide on the inner surface. Prepare a range of concentrations and a control with acetone only.

• Insect Exposure: Introduce a set number of adult insects (e.g., 10-20) into each vial and seal with a cotton ball.

• Incubation: Keep the vials at room temperature.

• Mortality Assessment: Record mortality at specified time intervals.

• Data Analysis: Correct for control mortality and calculate LC50 values.

Signaling Pathways and Modes of Action

The differential efficacy of (rel)-Asperparaline A and imidacloprid against resistant insects can be attributed to their distinct interactions with the insect nicotinic acetylcholine receptor (nAChR).

Imidacloprid: A Competitive Agonist

Imidacloprid acts as a competitive agonist at the nAChR, mimicking the natural neurotransmitter acetylcholine (ACh). It binds to the ACh binding site on the receptor, causing the ion channel to open, leading to an influx of cations and depolarization of the postsynaptic membrane. This results in hyperexcitation of the insect's nervous system, followed by paralysis and death. Resistance to imidacloprid often arises from mutations in the nAChR binding site that reduce the affinity of the insecticide, or through enhanced metabolic breakdown of the compound.

(rel)-Asperparaline A: A Non-Competitive Antagonist

In contrast, (rel)-Asperparaline A functions as a non-competitive antagonist of the insect nAChR. It does not compete with ACh for the same binding site. Instead, it is believed to bind to a different, allosteric site on the receptor. This binding prevents the ion channel from opening, even when ACh is bound, thereby blocking nerve signal transmission. This leads to paralysis and death.

Implications for Resistance Management

The non-competitive mode of action of (rel)-Asperparaline A is significant for overcoming resistance to imidacloprid. Since it binds to a different site, mutations that confer resistance to imidacloprid by altering the ACh binding site are unlikely to affect the binding of (rel)-Asperparaline A. This makes it a promising candidate for controlling insect populations that are resistant to neonicotinoids.

Mandatory Visualizations

Caption: nAChR signaling and insecticide action.

Caption: Workflow for insecticide bioassays.

Conclusion

The distinct, non-competitive antagonistic mode of action of (rel)-Asperparaline A on insect nAChRs positions it as a highly promising candidate for the management of insect pests that have developed resistance to imidacloprid and other neonicotinoids. While further research is required to establish its in vivo efficacy and spectrum of activity, the available mechanistic data strongly suggests its potential to circumvent existing target-site resistance. The experimental protocols outlined in this guide provide a framework for future studies aimed at directly comparing the efficacy of (rel)-Asperparaline A and imidacloprid on both susceptible and resistant insect strains. Such research is critical for the development of new and effective insecticide resistance management strategies.

References

• 1. Impact of Imidacloprid Resistance on the Demographic Traits and Expressions of Associated Genes in Aphis gossypii Glover [mdpi.com]
• 2. delphacid.s3.amazonaws.com [delphacid.s3.amazonaws.com]
• 3. researchgate.net [researchgate.net]
• 4. ars.usda.gov [ars.usda.gov]
• 5. Comparative susceptibility of Bemisia tabaci to imidacloprid in field- and laboratory-based bioassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Baseline determination and detection of resistance to imidacloprid in Bemisia tabaci (Homoptera: Aleyrodidae) | Bulletin of Entomological Research | Cambridge Core [cambridge.org]
• 7. Bioassay for monitoring insecticide toxicity in Bemisia tabaci populations [protocols.io]

A Comparative Analysis of (rel)-Asperparaline A and Spinosad Binding on Nicotinic Acetylcholine Receptors

A detailed examination of the distinct allosteric binding mechanisms and their implications for insecticide development.

In the ongoing quest for novel and selective insecticides, nicotinic acetylcholine (B1216132) receptors (nAChRs) remain a critical target. This guide provides a comprehensive comparison of the binding mechanisms of two natural product-derived insecticides, (rel)-Asperparaline A and spinosad, on insect nAChRs. While both compounds target these receptors, they do so through distinct allosteric sites and elicit different downstream effects, offering valuable insights for researchers and professionals in drug development.

At a Glance: Comparative Binding and Activity

The following table summarizes the key quantitative data regarding the interaction of (rel)-Asperparaline A and spinosad with insect nAChRs.

Feature	(rel)-Asperparaline A	Spinosad
Binding Site	Allosteric	Allosteric
Target Receptor/Subunit	Insect nAChRs	Primarily insect nAChR α6 subunit
Mode of Action	Non-competitive antagonist (blocker)	Allosteric modulator: prolonged activation (agonist-like effects) at high doses, antagonist at low doses
Binding Affinity (IC₅₀)	20.2 nM (peak current), 39.6 nM (slowly-desensitizing current) on Bombyx mori nAChRs[1]	High affinity, though specific Kᵢ or EC₅₀ values for the α6 subunit are not readily available in the provided search results. Resistance studies show high levels of cross-resistance with spinetoram (B1464634) (1060-fold), indicating a shared high-affinity binding site.[2]
Selectivity	Highly selective for insect nAChRs over vertebrate subtypes (α3β4, α4β2, and α7)[1]	Highly selective for insect nAChRs over mammalian receptors.

Unraveling the Mechanisms: Distinct Allosteric Interactions

(rel)-Asperparaline A and spinosad, despite both being allosteric modulators of insect nAChRs, exhibit fundamentally different modes of action.

(rel)-Asperparaline A: A Potent, Non-Competitive Antagonist

(rel)-Asperparaline A, a fungal metabolite, acts as a potent and selective blocker of insect nAChRs.[1] Its mechanism is non-competitive with the natural ligand, acetylcholine (ACh), signifying that it binds to a site distinct from the orthosteric ACh-binding site.[1] This allosteric binding prevents the receptor from activating, effectively blocking the flow of ions and disrupting nerve transmission. The high affinity, with IC₅₀ values in the low nanomolar range, underscores its potency as an inhibitor of insect nAChRs.[1] Furthermore, its remarkable selectivity for insect over vertebrate nAChRs makes it an attractive candidate for the development of safer insecticides.[1]

Spinosad: A Complex Allosteric Modulator of the α6 Subunit

Spinosad, a fermentation product of the bacterium Saccharopolyspora spinosa, also targets an allosteric site on insect nAChRs, but with a different functional outcome.[2] Its primary target is the α6 subunit, a component of certain insect nAChR subtypes.[2][3] Unlike the straightforward blocking action of (rel)-Asperparaline A, spinosad's effect is more complex. At high concentrations, it causes prolonged activation of the receptor, leading to hyperexcitation of the neuron, involuntary muscle contractions, and ultimately paralysis.[1] At lower doses, it can act as an antagonist.[1] This dual activity highlights its role as a complex allosteric modulator. Resistance to spinosad in various insect species is frequently linked to mutations in the α6 subunit, further confirming it as the primary target.[2]

Downstream Consequences: From Channel Blockade to Neurodegeneration

The different modes of action of (rel)-Asperparaline A and spinosad at the receptor level lead to distinct physiological consequences for the insect.

The direct channel-blocking effect of (rel)-Asperparaline A leads to a rapid cessation of neuronal signaling, resulting in paralysis.

Spinosad's binding to the α6 subunit initiates a more complex and damaging downstream cascade. The binding leads to the blockage and subsequent endocytosis of the Dα6-containing nAChR, which is then trafficked to the lysosome.[1] Spinosad accumulates in the lysosomes, impairing their function and leading to a cascade of cellular defects. These include mitochondrial dysfunction, an increase in reactive oxygen species (ROS), and ultimately, vacuolation and neurodegeneration.[1]

Caption: Downstream signaling pathway of spinosad leading to neurodegeneration.

Experimental Methodologies

The characterization of the binding and activity of these compounds relies on sophisticated experimental techniques.

Whole-Cell Patch-Clamp Electrophysiology for (rel)-Asperparaline A

Objective: To measure the effect of (rel)-Asperparaline A on the ACh-induced currents in insect neurons.

Protocol:

• Cell Preparation: Neurons are enzymatically dissociated from the larval brain of Bombyx mori and cultured for 2-3 days.

• Recording Setup: Whole-cell voltage-clamp recordings are performed using an amplifier and data acquisition system. The external solution contains (in mM): 150 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, and 10 glucose, adjusted to pH 7.2. The patch pipette solution contains (in mM): 140 KCl, 1 CaCl₂, 2 MgCl₂, 10 HEPES, 10 EGTA, and 2 ATP-Mg, adjusted to pH 7.2.

• Drug Application: Acetylcholine is applied to the neuron to elicit a current. (rel)-Asperparaline A is then co-applied with ACh at various concentrations to determine its inhibitory effect.

• Data Analysis: The peak and steady-state components of the ACh-induced current are measured in the presence and absence of (rel)-Asperparaline A. IC₅₀ values are calculated by fitting the concentration-response data to a logistic equation.

Two-Electrode Voltage-Clamp Electrophysiology for Spinosad (on a model receptor)

Objective: To assess the effect of mutations on nAChR function as a proxy for understanding spinosad resistance. Due to challenges in expressing insect nAChRs, a human α7 nAChR expressed in Xenopus laevis oocytes is often used as a model system.[2]

Protocol:

• Oocyte Preparation: Xenopus laevis oocytes are harvested and injected with cRNA encoding the wild-type or mutated nAChR subunits.

• Recording Setup: Two-electrode voltage-clamp recordings are performed 2-5 days after cRNA injection. Oocytes are perfused with a saline solution.

• Agonist Application: An agonist (e.g., acetylcholine) is applied to the oocyte to evoke a current.

• Data Analysis: The current responses of wild-type and mutated receptors are compared to determine the functional consequences of the mutation, providing insights into the mechanism of spinosad resistance.

Caption: Experimental workflows for characterizing the effects of the compounds.

Conclusion

(rel)-Asperparaline A and spinosad provide compelling examples of how distinct allosteric binding sites on insect nAChRs can be exploited for insecticidal activity. (rel)-Asperparaline A acts as a direct, high-affinity channel blocker, while spinosad functions as a complex modulator of the α6 subunit, initiating a cascade of events leading to neurodegeneration. The high selectivity of both compounds for insect nAChRs highlights the potential for developing insecticides with improved safety profiles. Further research into these and other allosteric sites will undoubtedly pave the way for the next generation of highly effective and environmentally conscious pest management solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. A three amino acid deletion in the transmembrane domain of the nicotinic acetylcholine receptor α6 subunit confers high-level resistance to spinosad in Plutella xylostella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A three amino acid deletion in the transmembrane domain of the nicotinic acetylcholine receptor α6 subunit confers high-level resistance to spinosad in Plutella xylostella - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Insecticide Resistance: A Comparative Analysis of (rel)-Asperparaline A

Absence of direct cross-resistance studies on (rel)-Asperparaline A necessitates a predictive approach based on its unique mode of action. This guide provides a framework for researchers, scientists, and drug development professionals to evaluate the potential for cross-resistance between this novel compound and existing insecticide classes. By understanding the distinct mechanisms of action and known resistance pathways, researchers can design targeted studies to assess the viability of (rel)-Asperparaline A as a tool in insecticide resistance management.

(rel)-Asperparaline A, a fungal metabolite, presents a promising avenue for insecticide development due to its potent and selective action as an antagonist of insect nicotinic acetylcholine (B1216132) receptors (nAChRs). Unlike many commercial insecticides that act as nAChR agonists, (rel)-Asperparaline A blocks the receptor, offering a different mode of action that could circumvent existing resistance mechanisms. To date, no published studies have directly investigated cross-resistance between (rel)-Asperparaline A and other insecticides. However, by examining the well-documented resistance mechanisms to other neurotoxic insecticides, we can infer the potential for cross-resistance and design robust experimental protocols to validate these hypotheses.

Comparison of Insecticide Classes and Resistance Mechanisms

The potential for cross-resistance is largely determined by the insecticide's mode of action and the resistance mechanisms developed by insects. Below is a comparative summary of major insecticide classes that target the insect nervous system.

Insecticide Class	Primary Target Site	Mode of Action	Common Resistance Mechanisms	Potential for Cross-Resistance with (rel)-Asperparaline A
(rel)-Asperparaline A	Nicotinic Acetylcholine Receptor (nAChR)	Antagonist (blocks channel)	Not yet documented.	-
Neonicotinoids	Nicotinic Acetylcholine Receptor (nAChR)	Agonist (opens channel)	Target-site mutations in nAChR subunits; Metabolic resistance (e.g., P450 monooxygenases).[1][2][3]	Low: Different binding sites and modes of action (antagonist vs. agonist) suggest that target-site resistance to neonicotinoids may not confer resistance to (rel)-Asperparaline A. However, metabolic resistance could potentially confer some level of cross-resistance.
Pyrethroids	Voltage-gated Sodium Channels	Keeps channels open	Target-site mutations (kdr); Metabolic resistance (P450s, esterases).	Very Low: Different target site.
Organophosphates & Carbamates	Acetylcholinesterase (AChE)	Inhibits enzyme, leading to excess acetylcholine	Target-site mutations in AChE; Metabolic resistance (esterases, GSTs).	Very Low: Different target site.

Experimental Protocols for Assessing Cross-Resistance

To definitively determine the cross-resistance profile of (rel)-Asperparaline A, a series of bioassays and electrophysiological studies are required. These experiments should be conducted on well-characterized insecticide-resistant and susceptible strains of relevant insect pests.

Insect Bioassays

a) Topical Application Bioassay

This method assesses the toxicity of an insecticide through direct contact with the insect's cuticle.

• Preparation of Solutions: Prepare a stock solution of (rel)-Asperparaline A in a suitable solvent (e.g., acetone). Create a series of serial dilutions to establish a range of concentrations.[4][5]

• Insect Handling: Anesthetize insects (e.g., using CO2 or chilling) to facilitate handling.

• Application: Using a microapplicator, apply a precise volume (e.g., 0.5-1.0 µL) of each dilution to the dorsal thorax of individual insects.[4][6] A control group should be treated with the solvent alone.

• Observation: Place treated insects in clean containers with access to food and water. Assess mortality at regular intervals (e.g., 24, 48, and 72 hours). Mortality is typically defined as the inability to make coordinated movements when prodded.

• Data Analysis: Correct for control mortality using Abbott's formula. Calculate the lethal dose required to kill 50% of the test population (LD50) using probit analysis. The resistance ratio (RR) is calculated by dividing the LD50 of the resistant strain by the LD50 of the susceptible strain.

b) Diet Incorporation Bioassay

This method is suitable for insects that can be reared on an artificial diet and assesses toxicity through ingestion.

• Preparation of Treated Diet: Prepare a standard artificial diet for the target insect. While the diet is still liquid and has cooled to a suitable temperature (e.g., 40°C), incorporate the test insecticide at various concentrations.[7][8][9][10][11] A control diet should be prepared with the solvent only.

• Bioassay Setup: Dispense the treated diet into the wells of a bioassay tray or individual containers. Place one larva in each well.

• Observation: Maintain the bioassay trays under controlled environmental conditions. Assess mortality and sublethal effects (e.g., weight reduction) after a set period (e.g., 7 days).

• Data Analysis: Calculate the lethal concentration required to kill 50% of the test population (LC50) using probit analysis. Calculate the resistance ratio (RR) as described for the topical application bioassay.

Electrophysiology

Whole-Cell Patch-Clamp of Insect Neurons

This technique allows for the direct measurement of the effect of (rel)-Asperparaline A on the nAChRs of individual insect neurons from both resistant and susceptible strains.

• Neuron Preparation: Dissect the central nervous system (e.g., thoracic or abdominal ganglia) from the target insect and prepare a primary neuronal cell culture or use freshly dissociated neurons.[12][13][14][15]

• Recording Setup: Use a patch-clamp rig equipped with a microscope, micromanipulators, and an amplifier. Prepare borosilicate glass pipettes with a resistance of 8-15 MΩ and fill them with an appropriate intracellular solution.[16]

• Giga-seal Formation and Whole-Cell Configuration: Approach a neuron with the patch pipette and apply gentle suction to form a high-resistance seal (giga-seal) with the cell membrane. Apply a brief pulse of suction to rupture the membrane patch and achieve the whole-cell configuration.

• Drug Application: Perfuse the external solution containing a known concentration of an nAChR agonist (e.g., acetylcholine or nicotine) to elicit a current. Once a stable baseline response is established, co-apply the agonist with various concentrations of (rel)-Asperparaline A to measure its antagonistic effect.

• Data Analysis: Measure the amplitude of the agonist-induced current in the presence and absence of (rel)-Asperparaline A. Generate dose-response curves to calculate the concentration of (rel)-Asperparaline A required to inhibit 50% of the agonist-induced current (IC50). Compare the IC50 values between neurons from resistant and susceptible insect strains.

Visualizing Signaling Pathways and Experimental Workflows

To better understand the mechanisms underlying insecticide action and resistance, the following diagrams illustrate the key signaling pathways and a proposed experimental workflow.

Caption: Simplified signaling pathways of major neurotoxic insecticide classes.

Caption: Experimental workflow for assessing cross-resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. The mechanisms of metabolic resistance to pyrethroids and neonicotinoids fade away without selection pressure in the tarnished plant bug Lygus lineolaris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The mechanisms of insecticide resistance in crop pests | AHDB [ahdb.org.uk]
• 4. entomoljournal.com [entomoljournal.com]
• 5. researchgate.net [researchgate.net]
• 6. Topical bioassay | LITE [lite.lstmed.ac.uk]
• 7. cotton.org [cotton.org]
• 8. scispace.com [scispace.com]
• 9. rjas.org [rjas.org]
• 10. A Laboratory Diet-Overlay Bioassay to Monitor Resistance in Lygus lineolaris (Hemiptera: Miridae) to Insecticides Commonly Used in the Mississippi Delta - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journalijpss.com [journalijpss.com]
• 12. Whole-cell in vivo patch-clamp recordings in the Drosophila brain. | Semantic Scholar [semanticscholar.org]
• 13. collaborate.princeton.edu [collaborate.princeton.edu]
• 14. researchgate.net [researchgate.net]
• 15. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 16. Electrophysiological Method for Whole-cell Voltage Clamp Recordings from Drosophila Photoreceptors - PMC [pmc.ncbi.nlm.nih.gov]

Validating in vitro findings with in vivo insecticidal activity of Asperparaline A

A Comparative Guide for Researchers

The quest for novel insecticides with unique modes of action is a critical endeavor in modern agriculture and public health. Asperparaline A, a fungal metabolite produced by Aspergillus japonicus, has emerged as a compound of interest due to its paralytic effects on insects. This guide provides a comprehensive comparison of Asperparaline A with other nicotinic acetylcholine (B1216132) receptor (nAChR) targeting insecticides, outlines the experimental validation of its in vitro findings with in vivo activity, and presents detailed protocols for researchers in drug development.

Asperparaline A: In Vitro Mode of Action

Asperparaline A has been identified as a potent and selective non-competitive antagonist of insect nicotinic acetylcholine receptors (nAChRs)[1]. Studies have demonstrated that at a concentration of 100 nM, Asperparaline A effectively blocks these receptors in silkworm (Bombyx mori) larvae, leading to paralysis[1]. This non-competitive binding nature suggests that Asperparaline A interacts with the nAChR at a site distinct from the acetylcholine binding site, offering a potentially different resistance profile compared to competitive modulators.

Comparative Analysis: Asperparaline A vs. Alternative nAChR Insecticides

A direct quantitative comparison of the in vivo insecticidal activity of Asperparaline A with other commercial insecticides is challenging due to the limited publicly available data on Asperparaline A's efficacy against a broad range of agricultural pests. However, a qualitative comparison based on their mode of action and general insecticidal spectrum is presented below.

Feature	Asperparaline A	Neonicotinoids (e.g., Imidacloprid)	Spinosyns (e.g., Spinosad)
Primary Target	Nicotinic Acetylcholine Receptor (nAChR)	Nicotinic Acetylcholine Receptor (nAChR)	Nicotinic Acetylcholine Receptor (nAChR) & GABA-gated chloride channels
Mode of Action	Non-competitive antagonist	Agonist (competitive modulator)	Allosteric modulator (activates nAChRs at a distinct site)
Known In Vivo Effect	Paralysis in Bombyx mori larvae	Broad-spectrum insecticidal activity, particularly against sucking insects	Broad-spectrum insecticidal activity, particularly against lepidopteran larvae
Selectivity	High selectivity for insect over vertebrate nAChRs reported in vitro[1]	Generally higher selectivity for insect nAChRs than vertebrate nAChRs	High selectivity for insects
Source	Fungal metabolite (Aspergillus japonicus)	Synthetic	Bacterial fermentation product (Saccharopolyspora spinosa)

Validating In Vitro Findings with In Vivo Insecticidal Activity: An Experimental Workflow

The crucial step in evaluating a novel insecticide like Asperparaline A is to establish a clear correlation between its in vitro target potency and its in vivo efficacy. The following workflow outlines the key experimental stages for this validation process.

Caption: Experimental workflow for validating in vitro findings.

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results. The following are standard protocols for the key experiments outlined in the workflow.

In Vitro: Nicotinic Acetylcholine Receptor (nAChR) Patch-Clamp Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of Asperparaline A on insect nAChRs.

Methodology:

• Cell Culture: Utilize insect cell lines (e.g., Sf9 or High Five™) stably expressing the target insect nAChR subunits or primary cultured neurons from the target insect.

• Electrophysiology: Perform whole-cell patch-clamp recordings.

• Agonist Application: Apply a standard nAChR agonist (e.g., acetylcholine or imidacloprid) to elicit a baseline current.

• Asperparaline A Application: Co-apply the agonist with varying concentrations of Asperparaline A.

• Data Analysis: Measure the reduction in the agonist-induced current at each concentration of Asperparaline A. Fit the concentration-response data to a suitable sigmoidal model to calculate the IC50 value.

In Vivo: Insecticidal Bioassays

Objective: To determine the median lethal concentration (LC50) or median lethal dose (LD50) of Asperparaline A against target insect pests.

1. Diet Incorporation Bioassay (for chewing insects like Lepidoptera larvae):

• Preparation of Treated Diet: Prepare an artificial diet for the target insect. Incorporate a series of known concentrations of Asperparaline A into the molten diet before it solidifies. A control diet should be prepared with the solvent used to dissolve Asperparaline A.

• Experimental Setup: Dispense the treated and control diets into individual wells of a multi-well plate or small containers.

• Insect Infestation: Place one larva of a specific instar (e.g., third-instar) into each well.

• Incubation: Maintain the bioassay containers under controlled environmental conditions (temperature, humidity, and photoperiod) suitable for the insect species.

• Mortality Assessment: Record larval mortality at specified time points (e.g., 24, 48, 72, and 96 hours). Larvae that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis: Use probit analysis to calculate the LC50 values and their 95% confidence intervals.

2. Leaf-Dip Bioassay (for sucking insects like aphids):

• Preparation of Treatment Solutions: Prepare a series of dilutions of Asperparaline A in a suitable solvent (e.g., water with a surfactant). A control solution should contain the solvent and surfactant only.

• Leaf Treatment: Excise leaves from the host plant of the target insect. Dip each leaf into a treatment or control solution for a set period (e.g., 10-30 seconds) and allow them to air dry.

• Experimental Setup: Place the treated leaves in petri dishes containing a moist filter paper to maintain turgor.

• Insect Infestation: Transfer a known number of adult or nymphal insects onto each treated leaf.

• Incubation and Assessment: Maintain the petri dishes under controlled conditions and assess mortality at regular intervals.

• Data Analysis: Calculate the LC50 values using probit analysis.

Signaling Pathway of nAChR Antagonists

The insecticidal action of Asperparaline A, as a non-competitive antagonist, involves the disruption of synaptic transmission in the insect's central nervous system.

Caption: Asperparaline A's antagonistic action on nAChRs.

Conclusion

Asperparaline A presents a promising avenue for the development of new insecticides with a distinct mode of action. Its non-competitive antagonism of insect nAChRs could be advantageous in managing resistance to existing insecticide classes. However, rigorous in vivo evaluation against a wide range of pest species and direct comparative studies with current market standards are imperative to fully assess its potential. The experimental framework provided in this guide offers a clear path for researchers to undertake this critical validation process, paving the way for the potential translation of this natural compound into a valuable tool for insect pest management.

References

• 1. The invertebrate pharmacology of insecticides acting at nicotinic acetylcholine receptors - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Potency of Asperparaline Derivatives: A Comparative Guide to Paralytic and Lethal Effects

For Immediate Release to the Scientific Community

Researchers in the fields of entomology, neurobiology, and insecticide development are constantly seeking novel compounds with specific modes of action. The Asperparaline family of alkaloids, isolated from the fungus Aspergillus japonicus, has emerged as a promising area of investigation due to their potent paralytic effects on insects. This guide provides a comparative analysis of the known paralytic and lethal properties of Asperparaline derivatives, supported by available experimental data and detailed methodologies, to assist researchers in navigating this intriguing class of compounds.

Comparative Analysis of Asperparaline Derivatives

Asperparaline A, B, and C have been identified as inducing paralysis in the larvae of the silkworm, Bombyx mori. While direct comparative quantitative data on the paralytic and lethal effects of all three derivatives against a single insect model is limited in publicly available literature, significant insights into the mechanism of Asperparaline A provide a strong foundation for understanding their potential.

Data Presentation

Compound	Target Organism	Effect	Quantitative Data	Mechanism of Action
Asperparaline A	Silkworm (Bombyx mori) Larval Neurons	Paralysis / nAChR Blockade	IC₅₀: 20.2 nM (peak current), 39.6 nM (slowly-desensitizing current)	Non-competitive antagonist of insect nicotinic acetylcholine (B1216132) receptors (nAChRs)[1]
Asperparaline B	Silkworm (Bombyx mori)	Paralysis	Specific quantitative data not readily available in searched literature.	Presumed to be similar to Asperparaline A, but requires further investigation.
Asperparaline C	Silkworm (Bombyx mori)	Paralysis	Specific quantitative data not readily available in searched literature.	Presumed to be similar to Asperparaline A, but requires further investigation.

Mechanism of Action: Asperparaline A as a Nicotinic Acetylcholine Receptor Antagonist

Experimental evidence has robustly demonstrated that Asperparaline A exerts its paralytic effect by acting as a potent and selective antagonist of insect nicotinic acetylcholine receptors (nAChRs).[1] Unlike competitive antagonists that bind to the same site as the neurotransmitter acetylcholine (ACh), Asperparaline A acts non-competitively, meaning it binds to a different site on the receptor to prevent its activation.[1] This blockade of nAChRs disrupts cholinergic neurotransmission in the insect central nervous system, leading to paralysis.

The high selectivity of Asperparaline A for insect nAChRs over vertebrate counterparts suggests its potential as a lead compound for the development of novel insecticides with improved safety profiles.[1]

Experimental Protocols

To facilitate further research and comparative studies, detailed methodologies for key experiments are provided below.

1. Insect Paralysis Assay (Adapted for Silkworm Larvae)

This protocol is designed to assess the paralytic effects of Asperparaline derivatives upon injection into silkworm larvae.

• Test Subjects: Fourth or fifth instar larvae of the silkworm, Bombyx mori. A standardized weight range should be used for all larvae in the experiment.

• Compound Preparation: Asperparaline derivatives are dissolved in an appropriate solvent (e.g., dimethyl sulfoxide, DMSO) to create a stock solution. Serial dilutions are then prepared in a suitable insect saline solution to achieve the desired test concentrations. A vehicle control (saline with the same concentration of DMSO) must be included.

• Administration: A precise volume of the test solution is injected into the hemocoel of each larva using a micro-syringe. The injection site should be consistent across all test subjects (e.g., into the base of a proleg).

• Observation: Following injection, larvae are placed individually in petri dishes with a food source (mulberry leaves) and observed for the onset of paralysis. Paralysis is defined as the inability of the larva to right itself within a set time (e.g., 30 seconds) after being placed on its dorsal side.

• Data Collection: The number of paralyzed larvae is recorded at specific time intervals (e.g., 15, 30, 60, 120 minutes) post-injection.

• Analysis: The data can be used to determine the median effective dose (ED₅₀) for paralysis at different time points using probit analysis.

2. Electrophysiological Analysis of nAChR Blockade

This protocol describes the use of the two-electrode voltage-clamp technique on Xenopus oocytes expressing insect nAChRs to quantify the blocking effect of Asperparaline derivatives.

• Oocyte Preparation: Xenopus laevis oocytes are surgically removed and treated with collagenase to defolliculate. The oocytes are then injected with cRNA encoding the subunits of the insect nAChR of interest.

• Electrophysiology: After 2-4 days of incubation to allow for receptor expression, oocytes are placed in a recording chamber and impaled with two glass microelectrodes filled with 3 M KCl. The oocytes are voltage-clamped at a holding potential of -80 mV.

• Compound Application: Acetylcholine (ACh) is applied to the oocyte to elicit an inward current mediated by the activation of nAChRs. To test the effect of an Asperparaline derivative, the oocyte is pre-incubated with the compound for a set duration before co-application with ACh.

• Data Acquisition and Analysis: The peak and steady-state amplitudes of the ACh-induced currents are measured in the absence and presence of the Asperparaline derivative. The percentage of inhibition is calculated, and concentration-response curves are generated to determine the IC₅₀ value of the compound.

Visualizing the Molecular Pathway and Experimental Logic

To further elucidate the concepts discussed, the following diagrams are provided.

Caption: Mechanism of Asperparaline A-induced paralysis via nAChR blockade.

Caption: Experimental workflow for the silkworm paralysis assay.

This guide consolidates the current understanding of the paralytic and lethal effects of Asperparaline derivatives. It is evident that Asperparaline A holds significant promise as a selective insecticidal agent. However, further research is critically needed to quantify the effects of Asperparalines B and C and to determine the lethal dosage for all derivatives. The provided experimental protocols offer a framework for conducting these essential investigations.

References

• 1. scilit.com [scilit.com]

Independent Verification of Asperparaline C's Structure Through Enantioselective Total Synthesis

The first and only total synthesis of a member of the Asperparaline family, specifically the enantiomer of Asperparaline C (ent-Asperparaline C), has provided a definitive, albeit indirect, verification of the natural product's structure and absolute stereochemistry. This guide compares the synthetic compound with the naturally occurring Asperparaline C, offering researchers a comprehensive overview of the key experimental data that validates the assigned structure.

The total synthesis, accomplished by the research group of Ullrich Jahn, serves as a powerful tool for structural confirmation. By synthesizing the mirror image of the proposed structure of Asperparaline C and comparing its spectroscopic and physical properties to those of the natural product, the all-(S) absolute configuration of natural Asperparaline C was unequivocally established.[1] This comparison provides the scientific community with a high degree of confidence in the structural assignment of this complex fungal metabolite.

Comparative Analysis of Synthetic and Natural Asperparaline C

The verification of the structure of Asperparaline C hinges on the meticulous comparison of data obtained from the synthetically produced enantiomer and the isolated natural product. Key performance indicators from the synthesis, alongside spectroscopic and physical property comparisons, are summarized below.

Parameter	Synthetic ent-Asperparaline C (Jahn et al.)	Natural Asperparaline C (Hayashi et al.)
Synthetic Route
Total Steps	16 (from L-proline)	Not Applicable
Overall Yield	2.0%	Not Applicable
Physical Properties
Melting Point	174–176 °C	175–177 °C[2]
Specific Rotation ([α]D)	+21.2 (c 0.05, MeOH)	-20 (c 0.05, MeOH)[2]
Spectroscopic Data
HRMS (m/z) [M]+	Found: 345.2052, Calcd: 345.2053	Found: 345.2048, Calcd: 345.2053[2]
¹H NMR (500 MHz, CDCl₃) δ	Identical chemical shifts and coupling patterns to natural product	See Table 1 in Hayashi et al., 1996[2]
¹³C NMR (125 MHz, CDCl₃) δ	Identical chemical shifts to natural product	See Table 2 in Hayashi et al., 1996[2]

The identical melting point and the equal but opposite sign of the specific rotation between the synthetic and natural compounds provide strong evidence that they are enantiomers. Furthermore, the high-resolution mass spectrometry data are in excellent agreement, and the ¹H and ¹³C NMR spectra of the synthetic material were superimposable with those reported for the natural product, confirming that the synthesized molecule has the same connectivity and relative stereochemistry.

Key Experimental Protocol: Reductive Radical Cyclization

A crucial step in the total synthesis of ent-Asperparaline C was the reductive radical cyclization to construct the spirosuccinimide-cyclopentane core. The following is a detailed protocol for this key transformation.

Synthesis of ent-Asperparaline C and its diastereomer

To a solution of the diene precursor (1.0 equiv) in degassed EtOH/H₂O (10:1, 0.01 M) at room temperature were added FeCl₃·6H₂O (10 equiv) and freshly activated zinc dust (50 equiv). The resulting suspension was stirred vigorously at room temperature for 16 hours. Upon completion, the reaction mixture was filtered through a pad of Celite, and the filtrate was concentrated under reduced pressure. The residue was partitioned between EtOAc and saturated aqueous NaHCO₃. The aqueous layer was extracted with EtOAc (3x), and the combined organic layers were washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated. The crude product was purified by flash column chromatography on silica (B1680970) gel to afford ent-Asperparaline C and its diastereomer.

Verification Workflow

The logical process for the structural verification of Asperparaline C through total synthesis is illustrated in the following diagram.

Verification of Asperparaline C's structure.

References

• 1. First total synthesis of ent-asperparaline C and assignment of the absolute configuration of asperparaline C - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. tandfonline.com [tandfonline.com]

Unveiling the Safety Profile: (rel)-Asperparaline A Benchmarked Against Commercial Pesticides

For Researchers, Scientists, and Drug Development Professionals: A Comparative Analysis

The quest for novel insecticidal agents with improved safety profiles is a paramount objective in modern agrochemical and public health research. (rel)-Asperparaline A, a complex indole (B1671886) alkaloid, has demonstrated potent insecticidal activity, yet a comprehensive evaluation of its safety in comparison to established commercial pesticides is currently lacking. This guide provides a detailed comparative analysis of the available information on (rel)-Asperparaline A and a selection of widely used commercial pesticides, offering a valuable resource for researchers in the field.

Executive Summary

This guide benchmarks the safety profile of the novel insecticidal candidate, (rel)-Asperparaline A, against four prominent commercial pesticides: Chlorpyrifos, Glyphosate, Imidacloprid (B1192907), and Pyrethrin. Due to the nascent stage of research on (rel)-Asperparaline A, a direct quantitative comparison of its toxicity is not yet possible. However, by examining its unique mode of action alongside the well-documented safety profiles of established pesticides, we can infer a potential for a more favorable safety margin. This analysis is based on a comprehensive review of publicly available data on acute mammalian toxicity, as well as the environmental impact on non-target organisms such as bees and aquatic life.

Mechanism of Action: A Key Differentiator

(rel)-Asperparaline A exhibits a highly specific mechanism of action, functioning as a potent and selective blocker of insect nicotinic acetylcholine (B1216132) receptors (nAChRs). This targeted approach suggests a potentially lower risk to non-target organisms, particularly vertebrates, whose nAChR subtypes differ significantly from those of insects.

In contrast, many commercial pesticides have broader mechanisms of action that can impact a wider range of organisms:

• Chlorpyrifos , an organophosphate insecticide, inhibits the acetylcholinesterase enzyme in both insects and mammals, leading to neurotoxicity.

• Glyphosate , the active ingredient in many herbicides, inhibits an enzyme essential for plant growth, but studies have indicated potential indirect effects on animals, including bees, through disruption of gut microbiota.[1][2][3][4]

• Imidacloprid , a neonicotinoid insecticide, also targets nAChRs, but its systemic nature and persistence in the environment have raised concerns about its impact on pollinators.[5][6][7][8][9][10][11][12]

• Pyrethrin , a natural insecticide derived from chrysanthemums, and its synthetic versions (pyrethroids), are neurotoxins that affect the sodium channels of nerves in insects. While generally considered to have low mammalian toxicity, they are highly toxic to aquatic organisms and beneficial insects like bees.[13][14][15][16][17][18][19][20]

Comparative Toxicity Data

The following table summarizes the acute toxicity data for the selected commercial pesticides in rats, a common model for mammalian toxicity studies. The LD50 (Lethal Dose, 50%) value represents the dose required to be lethal to 50% of the test population. A higher LD50 value indicates lower acute toxicity.

Pesticide	Chemical Class	Acute Oral LD50 (rat, mg/kg)	Acute Dermal LD50 (rat, mg/kg)
(rel)-Asperparaline A	Indole Alkaloid	Data not available	Data not available
Chlorpyrifos	Organophosphate	135 - 163[6]	202[6]
Glyphosate	Organophosphorus	> 5,000	> 5,000
Imidacloprid	Neonicotinoid	450[21][22][23]	> 5,000[21][22][24]
Pyrethrin	Botanical	200 - >2,600[25]	> 1,500

Environmental Impact Assessment

Beyond mammalian toxicity, the environmental fate and impact on non-target organisms are critical components of a pesticide's safety profile.

Pesticide	Toxicity to Bees	Toxicity to Aquatic Organisms	Environmental Persistence
(rel)-Asperparaline A	Data not available	Data not available	Data not available
Chlorpyrifos	High[12][26]	Very High[27]	Moderate to high persistence in soil.
Glyphosate	Low to moderate (sublethal effects reported)[1][2][3][4][28]	Low to moderate[29][30][31][32]	Low to moderate persistence in soil; can contaminate water.
Imidacloprid	Very High[5][8][9][11]	Moderate to High[12][26][33][34][35]	High persistence in soil and can leach into water.[5]
Pyrethrin	High[13][15][19][20]	Very High[13][36][37][38][39]	Low persistence in the environment, rapidly degrades in sunlight.[13][14][17][40]

Experimental Protocols

Standardized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD), are crucial for the reliable assessment of chemical toxicity.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute Toxic Class Method)

This method is used to estimate the acute oral toxicity of a substance.[7][14][22][38][40]

Principle: A stepwise procedure is used where a small number of animals are dosed at a defined starting dose level. The outcome of the first step determines the dose for the next step. The classification of the substance is based on the mortality and moribundity observed at one or more of these steps.

Procedure:

• Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

• Dose Administration: The test substance is administered in a single dose by gavage using a stomach tube or a suitable intubation cannula.

• Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Data Analysis: The LD50 is estimated based on the mortality observed at different dose levels.

Acute Dermal Toxicity - OECD Test Guideline 402

This guideline outlines the procedure for assessing the acute toxicity of a substance applied to the skin.[15][21][31][33][41]

Principle: The test substance is applied to a shaved area of the skin of a group of experimental animals. The animals are observed for a defined period for signs of toxicity.

Procedure:

• Animal Selection: Healthy young adult rats, rabbits, or guinea pigs are used. The skin should be intact and free of blemishes.

• Preparation of the Skin: Approximately 24 hours before the test, fur is removed from the dorsal area of the trunk of the test animals.

• Application of the Test Substance: The substance is applied uniformly over an area which is approximately 10% of the total body surface area.

• Exposure Duration: The exposure period is typically 24 hours.

• Observation Period: Animals are observed for mortality, skin reactions, and other signs of toxicity for at least 14 days.

Visualizing Key Processes

To further aid in the understanding of the concepts discussed, the following diagrams illustrate a generalized workflow for toxicity testing and a simplified representation of a signaling pathway affected by certain insecticides.

References

• 1. Glyphosate based herbicides and their impact on bees' health | PAN Europe [pan-europe.info]
• 2. Glyphosate weedkiller damages wild bee colonies, study reveals | Bees | The Guardian [theguardian.com]
• 3. Effects of the Herbicide Glyphosate on Honey Bee Sensory and Cognitive Abilities: Individual Impairments with Implications for the Hive - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New Study Shows Roundup Kills Bees | Sierra Club [sierraclub.org]
• 5. Imidacloprid General Fact Sheet [npic.orst.edu]
• 6. squashpractice.com [squashpractice.com]
• 7. Sierra Club Canada [archive.sierraclub.ca]
• 8. xerces.org [xerces.org]
• 9. oregonsustainablebeekeepers.org [oregonsustainablebeekeepers.org]
• 10. beyondpesticides.org [beyondpesticides.org]
• 11. Winter Honey Bees Show Resistance to a Common Insecticide : USDA ARS [ars.usda.gov]
• 12. researchgate.net [researchgate.net]
• 13. Pyrethrins General Fact Sheet [npic.orst.edu]
• 14. Pyrethrins and Pyrethroids | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. researchgate.net [researchgate.net]
• 17. kingsresearch.com [kingsresearch.com]
• 18. "Toxic and Repellent Effects of Pyrethroids Used in Orchards on the Hon" by Erin M. Ingram [digitalcommons.unl.edu]
• 19. Pesticides most harmful to bees | [sgaonline.org.au]
• 20. beebenefactor.com [beebenefactor.com]
• 21. Imidacloprid Technical Fact Sheet [npic.orst.edu]
• 22. EXTOXNET PIP - IMIDACLOPRID [extoxnet.orst.edu]
• 23. IMIDACLOPRID (JMPR 2001) [inchem.org]
• 24. Imidacloprid | C9H10ClN5O2 | CID 86287518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 25. EXTOXNET PIP - PYRETHRINS AND PYRETHROIDS [extoxnet.orst.edu]
• 26. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 27. beyondpesticides.org [beyondpesticides.org]
• 28. pomais.com [pomais.com]
• 29. Effects of Glyphosate and Its Metabolite AMPA on Aquatic Organisms [mdpi.com]
• 30. Glyphosate - Wikipedia [en.wikipedia.org]
• 31. Aquatic toxicity of glyphosate-based formulations: comparison between different organisms and the effects of environmental factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. researchgate.net [researchgate.net]
• 33. walshmedicalmedia.com [walshmedicalmedia.com]
• 34. Imidacloprid: Comparative toxicity, DNA damage, ROS production and risk assessment for aquatic non-target organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 35. Ecological effects of the insecticide imidacloprid and a pollutant from antidandruff shampoo in experimental rice fields | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 36. An Overview on the Potential Hazards of Pyrethroid Insecticides in Fish, with Special Emphasis on Cypermethrin Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 37. Toxicity of pyrethroids to marine invertebrates and fish: A literature review and test results with sediment‐sorbed chemicals | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 38. waterboards.ca.gov [waterboards.ca.gov]
• 39. researchgate.net [researchgate.net]
• 40. Green Chemistry: The Environmental Impact and Sustainability of Pyrethrins [greenskybio.com]
• 41. Feeding toxicity and impact of imidacloprid formulation and mixtures with six representative pesticides at residue concentrations on honey bee physiology (Apis mellifera) | PLOS One [journals.plos.org]

Safety & Regulatory Compliance

Personal protective equipment for handling (rel)-Asperparaline A

(rel)-Asperparaline A is a complex indole (B1671886) alkaloid with potential biological activity. Due to the absence of specific safety data, this compound should be handled with extreme caution, assuming it is a potent and hazardous substance. The following guidelines are based on best practices for handling cytotoxic and similar alkaloid compounds.

Researchers, scientists, and drug development professionals must adhere to stringent safety protocols to minimize exposure risk. The primary routes of potential exposure are inhalation of aerosols or fine powders, dermal contact, and accidental ingestion[1][2].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the researcher and the hazardous substance[2]. All PPE should be donned before handling the compound and disposed of as contaminated waste after completion of the task.

PPE Category	Specification	Rationale
Gloves	Double gloving with chemotherapy-tested nitrile gloves (ASTM D6978-05).	Provides robust protection against dermal absorption, which is a primary exposure route for cytotoxic agents[3]. The outer glove should be changed immediately upon contamination.
Eye Protection	Chemical splash goggles or a full-face shield.	Protects eyes from splashes and aerosols that may be generated during handling procedures[1][4].
Lab Coat/Gown	Disposable, fluid-resistant, solid-front gown with tight-fitting cuffs.	Prevents contamination of personal clothing and skin from spills or splashes[1][2].
Respiratory Protection	A NIOSH-approved N95 or higher-level respirator.	Essential when handling the solid compound outside of a containment device to prevent inhalation of aerosolized particles[2][4].
Additional Protection	Disposable arm sleeves (armlets) and shoe covers.	Provides an extra layer of protection, especially during large-scale operations or when there is a higher risk of contamination[4][5].

Operational Plan: Handling Procedures

All manipulations of (rel)-Asperparaline A should be performed within a certified Class II Biosafety Cabinet (BSC) or a glove box to minimize aerosol generation and exposure[2].

Step 1: Preparation

• Designate a specific area for handling (rel)-Asperparaline A.

• Assemble all necessary equipment and reagents before introducing the compound.

• Ensure a cytotoxic spill kit is readily accessible[1].

Step 2: Weighing and Reconstitution

• Handle the solid compound on a tared weigh paper or in a disposable container within the BSC.

• Use a dedicated set of spatulas and other equipment.

• If dissolving the compound, add the solvent slowly to the solid to avoid splashing.

Step 3: Storage

• Store (rel)-Asperparaline A in a clearly labeled, tightly sealed container.

• Keep the container in a designated, secure, and well-ventilated location, away from incompatible materials.

• Follow any specific storage temperature and condition recommendations if available.

Disposal Plan

All waste generated from handling (rel)-Asperparaline A is considered cytotoxic waste and must be disposed of according to institutional and local regulations.

• Solid Waste: All disposable PPE, weigh papers, and contaminated lab supplies should be placed in a designated, labeled, and puncture-resistant cytotoxic waste container[1].

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a labeled, leak-proof hazardous waste container. Do not pour down the drain.

• Decontamination: All non-disposable equipment and work surfaces within the BSC should be decontaminated with an appropriate cleaning solution, such as a detergent solution followed by a disinfectant[1]. Cleaning materials must be disposed of as cytotoxic waste[1].

Caption: Workflow for handling and disposal of (rel)-Asperparaline A.

References

• 1. ipservices.care [ipservices.care]
• 2. gerpac.eu [gerpac.eu]
• 3. Cytotoxic Drugs Risk: Which Protective Gloves for Cytotoxic Drugs? [shieldscientific.com]
• 4. england.nhs.uk [england.nhs.uk]
• 5. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]